Daminozide D6 (dimethyl D6)

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties and Analytical Applications of Daminozide D6

This guide provides an in-depth exploration of Daminozide D6, an isotopically labeled analog of the plant growth regulator Daminozide. Designed for researchers, analytical chemists, and professionals in drug development and food safety, this document details the core physical and chemical properties of Daminozide D6, explains the rationale behind its application as an internal standard, and offers procedural insights for its use in quantitative analysis.

Introduction: The Role of Isotopic Labeling

Daminozide D6 is a synthetic molecule identical to Daminozide, with the critical exception that the six hydrogen atoms on the N,N-dimethyl group have been replaced with deuterium (D), a stable isotope of hydrogen. This isotopic substitution results in a molecule with a higher molecular weight (approximately 166.21 g/mol for the free base) compared to its non-labeled counterpart (160.17 g/mol ), but with nearly identical chemical and physical behaviors.[1][2]

The primary and most crucial application of Daminozide D6 is its use as an internal standard in quantitative analytical methods, particularly Isotope Dilution Mass Spectrometry (IDMS).[3][4] In complex matrices such as food, beverages, and cannabis products, analytical signals can be suppressed or enhanced by other co-eluting compounds, a phenomenon known as the "matrix effect."[3][4] Because Daminozide D6 has the same extraction efficiency, chromatographic retention time, and ionization behavior as the native Daminozide, it can be added to a sample at a known concentration at the beginning of the workflow.[3] Any loss of analyte during sample preparation or any signal fluctuation during analysis will affect both the native analyte and the labeled standard equally. By measuring the ratio of the native analyte signal to the labeled standard's signal, a highly accurate and precise quantification can be achieved, effectively nullifying matrix effects.[3][4]

Molecular Structure and Core Properties

The fundamental difference between Daminozide and its deuterated analog is the substitution at the dimethylhydrazide moiety. This seemingly minor change is the cornerstone of its utility in modern analytical chemistry.

Caption: Structural comparison of Daminozide and Daminozide D6.

Physical and Chemical Data Summary

The following table summarizes the key physicochemical properties of Daminozide D6, often supplied as the hydrochloride salt to improve stability.

Property	Value	Source(s)
Synonyms	Daminozide D6 (di(methyl-D3)), Succinic acid mono[2,2-di(methyl-d3)hydrazide] hydrochloride	[1][3]
CAS Number	2140327-55-3 (Free Base)	[1][5]
Molecular Formula	C₆²H₆H₆N₂O₃ (or C₆D₆H₆N₂O₃)	[1]
Molecular Weight	166.21 g/mol (Free Base); 202.67 g/mol (HCl Salt)	[1][3][6]
Appearance	Typically a neat solid or provided as a solution in a solvent like acetonitrile. Unlabeled Daminozide is a white crystalline solid.	[3][5][7]
Solubility	Unlabeled Daminozide is highly soluble in water (100,000 mg/L at 25°C) and methanol. Daminozide D6 is offered in acetonitrile solutions, indicating good solubility.	[5][7]
Storage Temperature	2-8°C	[3]
Stability	Limited shelf life; refer to the expiry date on the label. Unlabeled Daminozide is stable but hydrolyzes with acids and alkalis upon heating.	[3][8]

Application in Quantitative Analysis: Isotope Dilution Mass Spectrometry (IDMS)

The gold standard for quantifying trace-level compounds in complex samples is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like Daminozide D6 is integral to a robust and accurate method.

Rationale for Use

As an isotope-labeled analog, Daminozide D6 co-elutes with the non-labeled Daminozide during chromatographic separation. However, due to its higher mass, it is clearly distinguishable in the mass spectrometer. This allows the instrument to monitor both the analyte and its standard simultaneously.

The key analytical technique employed is Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected and fragmented, and a resulting product ion is monitored. This process is highly selective.

• For Daminozide: Precursor Ion: 161.1 m/z → Product Ions: 44.1, 143.2 m/z.[9]

• For Daminozide D6: Precursor Ion: 167.0 m/z → Product Ion: 149.3, 49.3 m/z.[9]

The distinct precursor and product ions allow for unambiguous detection and quantification of both compounds without mutual interference.

Experimental Workflow: A Conceptual Protocol

Below is a generalized workflow for the analysis of Daminozide in a cannabis flower sample using Daminozide D6 as an internal standard. This protocol is based on common QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction methods adapted for complex matrices.

Caption: Generalized workflow for Daminozide analysis using Daminozide D6.

Methodological Considerations:

• Extraction Solvent: Acetonitrile is a common choice for extracting polar pesticides like Daminozide.[5]

• Cleanup Step: The dispersive solid-phase extraction (dSPE) step is crucial for removing matrix interferences. However, it's noted that some sorbents, like Primary Secondary Amine (PSA), can strongly retain Daminozide.[10] Therefore, method development must validate recovery, and in some cases, analysis may be performed on the extract before this cleanup step to ensure accurate quantification of Daminozide.[10]

Spectroscopic Characterization

Mass Spectrometry (MS)

As detailed above, Daminozide D6 is designed for mass spectrometric detection. Its fragmentation pattern in a tandem MS system will be analogous to native Daminozide, but with mass shifts corresponding to the deuterium labels. The stability of the C-D bond ensures that the deuterium atoms are not lost during ionization or fragmentation, preserving the mass difference required for differentiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS is the primary tool for its application, NMR is fundamental for structural confirmation of the standard itself.

• ¹H NMR: In a ¹H NMR spectrum of Daminozide D6, the characteristic singlet corresponding to the two methyl groups (N(CH₃)₂) in unlabeled Daminozide would be absent. This absence is a definitive confirmation of successful deuteration.

• Deuterium (²H) NMR: A ²H NMR experiment would show a signal in the region where the methyl protons would typically appear, confirming the presence and location of the deuterium atoms.

• Solvent Considerations: A common solvent for NMR analysis of polar compounds like Daminozide D6 is DMSO-d6.[11][12][13] It is crucial to use a high-purity solvent and be aware of the residual water peak, which can appear in the 3.3-3.7 ppm range and potentially overlap with analyte signals.[11]

Conclusion

Daminozide D6 is an indispensable tool for modern analytical science. Its physical and chemical properties are nearly identical to its parent compound, Daminozide, allowing it to serve as a perfect internal standard for correcting matrix effects, extraction inefficiencies, and instrumental variability. Its utility is most profoundly realized in IDMS workflows, particularly with LC-MS/MS, where its distinct mass allows for highly accurate and reliable quantification of Daminozide residues in complex samples. Understanding its properties and the rationale behind its use empowers researchers to develop robust, validated analytical methods that meet the stringent requirements of regulatory bodies and ensure consumer safety.

References

• LGC Standards. Daminozide D6 (dimethyl D6). [1]

• LGC Standards. Daminozide D6 100 µg/mL in Acetonitrile. [5]

• Sigma-Aldrich. Daminozide-(dimethyl-d6) hydrochloride PESTANAL®, analytical standard. [3]

• ASCA GmbH. Daminozide-(dimethyl-d6)-hydrochloride. [6]

• Sigma-Aldrich. Daminozide PESTANAL®, analytical standard.

• PubChem - NIH. Daminozide | C6H12N2O3 | CID 15331. [8]

• EXTOXNET PIP. DAMINOZIDE. [7]

• Shimadzu. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. [4]

• Regulations.gov. Daminozide. Human Health Assessment Scoping Document in Support of Registration. [14]

• CHEMDOR CHEMICALS. Daminozide | Properties, Synonyms, Formula & Products. [2]

• University of Hertfordshire. Daminozide - AERU. [15]

• Restek. Analysis of Pesticides and Mycotoxins in Cannabis Brownies. [9]

• LGC Standards. Daminozide D6 (dimethyl D6) - German site. [16]

• Waters. A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS and APGC-MS. [10]

• BenchChem. Navigating the Nuances of NMR: A Comparative Guide to Chemical Shift Reproducibility in DMSO-d6. [11]

• A2B Chem. 1596-84-5 | MFCD00002787 | Daminozide. [17]

• The Royal Society of Chemistry. 1H NMR (DMSO-d6). [12]

• ResearchGate. 1 H NMR spectra of 24 measured in DMSO- d 6 at different temperatures. [13]

Sources

• 1. Daminozide D6 (dimethyl D6) | LGC Standards [lgcstandards.com]
• 2. chemdor.com [chemdor.com]
• 3. Daminozide-(dimethyl-d6) hydrochloride PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. lcms.cz [lcms.cz]
• 5. Daminozide D6 100 µg/mL in Acetonitrile | LGC Standards [lgcstandards.com]
• 6. Daminozide-(dimethyl-d6)-hydrochloride | ASCA GmbH Angewandte Synthesechemie Adlershof [asca-berlin.de]
• 7. EXTOXNET PIP - DAMINOZIDE [extoxnet.orst.edu]
• 8. Daminozide | C6H12N2O3 | CID 15331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 10. lcms.cz [lcms.cz]
• 11. benchchem.com [benchchem.com]
• 12. rsc.org [rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. Daminozide [sitem.herts.ac.uk]
• 16. Daminozide D6 (dimethyl D6) | LGC Standards [lgcstandards.com]
• 17. a2bchem.com [a2bchem.com]

A Technical Guide to the Synthesis and Purification of Daminozide D6 for Analytical and Research Applications

This document provides a comprehensive, in-depth guide for the synthesis, purification, and characterization of Daminozide D6 (N-(dimethylamino-d6)succinamic acid). This isotopically labeled analog is a critical tool for researchers, particularly in bioanalytical and environmental studies, where it serves as a robust internal standard for quantitative analysis by mass spectrometry. This guide moves beyond a simple recitation of steps to explain the underlying chemical principles and rationale, ensuring a reproducible and high-purity outcome.

Introduction: The Need for a Stable Isotope Labeled Standard

Daminozide is a plant growth regulator used to control the size and shape of ornamental plants and, historically, some food crops.[1] Its analysis in complex matrices like soil, water, and biological tissues requires highly sensitive and specific methods. Quantitative analysis using liquid chromatography-mass spectrometry (LC-MS) is the industry standard, but it is susceptible to variations from matrix effects, ion suppression, and sample preparation losses.

The gold standard for mitigating these issues is Isotope Dilution Mass Spectrometry (IDMS).[2] This technique relies on the use of a stable isotope-labeled internal standard (SIL-IS), which is chemically identical to the analyte but has a different mass.[3][4] Daminozide D6, in which the six hydrogen atoms of the two methyl groups are replaced with deuterium, is the ideal SIL-IS. It co-elutes with native Daminozide and experiences identical behavior during extraction and ionization, allowing for precise correction of analytical variability and ensuring highly accurate quantification.[4][5][6]

This guide details the complete workflow for producing research-grade Daminozide D6, from the selection of deuterated precursors to final purity validation.

Part 1: Synthetic Strategy and Execution

The synthesis of Daminozide involves the reaction of unsymmetrical dimethylhydrazine (UDMH) with succinic anhydride.[1] To synthesize the D6 analog, a deuterated precursor is required. The six deuterium atoms are located on the dimethylamino moiety, necessitating the use of unsymmetrical dimethylhydrazine-d6 (UDMH-d6) as the key starting material.

Retrosynthetic Analysis & Reagent Selection

The synthetic pathway is a direct acylation of the terminal nitrogen of UDMH-d6 by succinic anhydride.

• Unsymmetrical Dimethylhydrazine-d6 (UDMH-d6): This is the source of the isotopic label. Its synthesis typically starts from dimethylamine-d6 hydrochloride, which is nitrosated and subsequently reduced.[7][8] The high isotopic enrichment of this precursor is critical for the final product's quality.

• Succinic Anhydride: A standard, high-purity, non-labeled succinic anhydride is used. As a cyclic anhydride, it is highly reactive towards nucleophiles like the terminal amine of UDMH-d6, enabling the reaction to proceed efficiently.[9]

• Solvent: A polar aprotic solvent such as Dichloromethane (DCM) or Tetrahydrofuran (THF) is suitable for this reaction, as it can dissolve the starting materials and will not participate in the reaction.

Experimental Workflow: Synthesis

The following diagram outlines the synthetic process.

Caption: Synthetic workflow for Daminozide D6.

Detailed Synthesis Protocol

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add succinic anhydride (1.0 eq).

• Dissolution: Add anhydrous dichloromethane (DCM) to the flask to dissolve the succinic anhydride. Cool the flask to 0°C using an ice bath.

• Reagent Addition: Dissolve unsymmetrical dimethylhydrazine-d6 (UDMH-d6, 1.0 eq) in a separate portion of anhydrous DCM and add it to the dropping funnel.

• Reaction: Add the UDMH-d6 solution dropwise to the stirred succinic anhydride solution over 30-60 minutes. Causality: This slow, cooled addition is crucial to control the exothermic reaction and prevent the formation of side products.

• Equilibration: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 4-6 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

• Isolation: Upon completion, the product often precipitates from the DCM. If not, reduce the solvent volume under reduced pressure until a solid forms.

• Collection: Collect the crude solid product by vacuum filtration and wash with a small amount of cold DCM to remove residual soluble impurities.

Part 2: Purification and Isolation

The crude product contains unreacted starting materials and potential by-products. A robust purification strategy is essential to achieve the ≥99% chemical purity required for a research-grade standard. Recrystallization is a highly effective method for this purpose.

Purification Strategy

The goal is to select a solvent system in which Daminozide D6 has high solubility at elevated temperatures but low solubility at room or sub-ambient temperatures. This differential solubility allows for the crystallization of the pure product upon cooling, leaving impurities behind in the solvent. A mixture of ethanol and water or isopropanol is often effective.

Experimental Workflow: Purification

Caption: Purification workflow via recrystallization.

Detailed Purification Protocol

• Solvent Selection: Transfer the crude Daminozide D6 solid to an Erlenmeyer flask.

• Dissolution: Add a minimal amount of the hot recrystallization solvent (e.g., 9:1 isopropanol:water) and heat gently with stirring until all the solid dissolves. Causality: Using the minimum amount of hot solvent is key to maximizing the recovery yield upon cooling.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of large, pure crystals.

• Crystallization: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration, using a Büchner funnel.

• Washing: Wash the crystals with a small portion of the ice-cold recrystallization solvent to remove any adhering impurities dissolved in the mother liquor.

• Drying: Dry the final product in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Parameter	Target Value
Typical Yield	75-85%
Appearance	White to off-white crystalline solid
Chemical Purity (pre-QC)	>98%

Part 3: Analytical Characterization and Quality Control

Rigorous analytical testing is non-negotiable. It serves to unequivocally confirm the chemical structure, assess chemical purity, and, most importantly, determine the isotopic purity (or enrichment) of the final Daminozide D6 product.

Logical Relationship of Analytical Techniques

Caption: Analytical quality control workflow.

Characterization Protocols

A. Structural Confirmation by High-Resolution Mass Spectrometry (HRMS)

• Objective: To confirm the exact mass of the molecule, verifying the incorporation of six deuterium atoms.

• Method: Infuse the sample into an ESI-TOF or ESI-Orbitrap mass spectrometer.

• Expected Result: The spectrum should show a molecular ion [M+H]⁺ corresponding to the calculated exact mass of Daminozide D6.

  • Daminozide (C₆H₁₂N₂O₃): Calculated [M+H]⁺ = 161.0921

  • Daminozide D6 (C₆H₆D₆N₂O₃): Calculated [M+H]⁺ = 167.1298

  • The observed mass should be within 5 ppm of the calculated mass.

B. Purity Determination by High-Performance Liquid Chromatography (HPLC)

• Objective: To quantify the chemical purity of the compound.

• Method: A reverse-phase HPLC method with UV detection is typically used.

  • Column: C18 column (e.g., ACQUITY UPLC BEH C18, 1.7 µm).

  • Mobile Phase: A gradient of water and methanol or acetonitrile with a formic acid modifier.

  • Detection: UV detector set to an appropriate wavelength (e.g., 210 nm).

• Expected Result: The chromatogram should show a single major peak for Daminozide D6. Purity is calculated based on the area percentage of the main peak. The target is ≥99.0%.

C. Isotopic Purity (Enrichment) by LC-MS

• Objective: To determine the percentage of the compound that is fully deuterated (D6) versus partially (D1-D5) or non-deuterated (D0) species.[10]

• Method: Utilize a high-resolution LC-MS system to separate the analyte from impurities and analyze the mass spectrum of the main peak.[11][12]

• Data Analysis:

  • Acquire the mass spectrum across the main chromatographic peak.

  • Integrate the peak areas for each isotopologue (M+0, M+1, ... M+6).

  • Correct for the natural isotopic contribution of Carbon-13, Nitrogen-15, and Oxygen-18.[11][13]

  • Calculate the isotopic purity using the corrected peak areas: Isotopic Purity (%) = [Area(D6) / (Area(D0) + ... + Area(D6))] x 100

• Expected Result: The isotopic enrichment for a high-quality standard should be ≥98%.

Analysis	Specification	Purpose
HRMS	Observed mass ± 5 ppm of theoretical	Confirms elemental composition and D6 incorporation
¹H NMR	Absence of signal at ~2.5 ppm	Confirms deuteration of methyl groups
HPLC Purity	≥ 99.0%	Ensures absence of chemical impurities
Isotopic Purity	≥ 98%	Guarantees utility as an internal standard

Conclusion

The synthesis and purification of Daminozide D6 is a precise, multi-step process that demands careful execution and rigorous analytical oversight. By following the detailed protocols and understanding the rationale behind each step, researchers can reliably produce high-purity, high-enrichment Daminozide D6. This critical reagent enables the generation of accurate, reproducible, and defensible data in quantitative bioanalytical studies, reinforcing the integrity of research and development programs.

References

• University of Hertfordshire. (2026, February 28). Daminozide. Agriculture & Environment Research Unit (AERU). [Link]

• Rose, N. R., et al. (2012). The Plant Growth Regulator Daminozide is a Selective Inhibitor of the Human KDM2/7 Histone Demethylases. Journal of Medicinal Chemistry, 55(14), 6639–6643. Available at: [Link]

• Ministry of Health, Labour and Welfare. (n.d.). Analytical Method for Daminozide (Targeted to Agricultural, Animal and Fishery Products). Japan. [Link]

• Stauffer Chemical Company. (1977). Process for production of unsymmetrical dimethylhydrazine by nitrosation of dimethylamine and hydrogenation of the nitroso dimethylamine to the distillation of unsymmetrical dimethylhydrazine.

• ResolveMass Laboratories Inc. (2026, February 23). Isotopic Purity Using LC-MS. [Link]

• Canadian Food Inspection Agency. (2000, August 22). Determination of Daminozide in Apples (GC-MSD Method). [Link]

• Nippon Shokubai Co., Ltd. (2004). Succinic anhydride, process for preparation of the same and use thereof.

• Almac Group. (n.d.). Determination of Isotopic Purity by Accurate Mass LC/MS. [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Kurbangalieva, A., et al. (2023). The Recycling of Substandard Rocket Fuel N,N-Dimethylhydrazine via the Involvement of Its Hydrazones... International Journal of Molecular Sciences. [Link]

• Kurbangalieva, A., et al. (2023, December 6). The Recycling of Substandard Rocket Fuel N,N-Dimethylhydrazine... ResearchGate. [Link]

• Kumar, A., et al. (2013, May 30). A facile synthesis of deuterium labeled 2,2-dimethyl-[2H6]-succinic acid and its anhydride. Medicinal Chemistry Research. [Link]

• Waters Corporation. (n.d.). A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC. [Link]

• Torres-Morán, M.I., et al. (2020). EFFECT OF DAMINOZIDE ON THE GROWTH AND FLOWERING OF Eustoma grandiflorum PROPAGATED IN POTTED. ResearchGate. [Link]

• Wikipedia. (n.d.). Unsymmetrical dimethylhydrazine. [Link]

• ResolveMass Laboratories Inc. (2026, February 23). How to Determine Isotopic Purity Using LC-MS: A Step-by-Step Guide. YouTube. [Link]

• Botaipake Biotechnology. (n.d.). Why can the deuterated internal standard method be used for quantification.... [Link]

• MDPI. (2024, January 29). Synthesis and Primary Activity Assay of Novel Benitrobenrazide and Benserazide Derivatives. [Link]

• Ali, N., et al. (2005, May 18). CHEMICAL PURIFICATION AND CHARACTERIZATION OF DIAMOND NANOPARTICLES.... [Link]

• SCION Instruments. (2025, April 21). The Role of Internal Standards In Mass Spectrometry. [Link]

• Organic Syntheses. (n.d.). unsym.-DIMETHYLHYDRAZINE HYDROCHLORIDE. [Link]

• Chahrour, O. (2014, October 10). Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. [Link]

• Corrosion. (2023, April 14). Succinic Anhydride Synthesis. YouTube. [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. [Link]

Sources

• 1. Daminozide [sitem.herts.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 6. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 7. Unsymmetrical dimethylhydrazine - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. echemi.com [echemi.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. almacgroup.com [almacgroup.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]

Daminozide-D6: Mechanistic Paradigms from Epigenetic Inhibition to Isotope Dilution Mass Spectrometry

Target Audience: Analytical Chemists, Pharmacokinetic Researchers, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Daminozide (N-(dimethylamino)succinamic acid), historically known as the plant growth regulator Alar, has experienced a paradigm shift in scientific relevance. While historically regulated due to the genotoxicity of its degradation product (1,1-dimethylhydrazine), recent pharmacological screening has identified daminozide as a highly selective inhibitor of the human KDM2/7 histone demethylases[1]. This discovery has repositioned it as a valuable probe in epigenetic drug development.

To accurately quantify daminozide in complex biological matrices—whether for pharmacokinetic profiling, toxicological screening, or agricultural residue analysis—Daminozide-D6 (the hexadeuterated isotopologue) is employed as the gold-standard Internal Standard (IS). This whitepaper details both the pharmacological mechanism of daminozide and the physicochemical mechanism of Daminozide-D6 in Stable Isotope Dilution Analysis (SIDA) via LC-MS/MS.

Pharmacological Mechanism: KDM2/7 Inhibition

For drug development professionals, understanding the biological target of daminozide is critical. Histone lysine demethylases (KDMs) regulate gene expression by removing methyl groups from histone tails. The largest class of KDMs, the Jumonji C (JmjC) domain-containing enzymes, utilize 2-oxoglutarate (2OG) and Fe(II) as co-factors.

Daminozide exhibits remarkable selectivity for the KDM2/7 subfamily[1]. The mechanism of action is driven by metal chelation: the drug binds within the 2OG pocket, where its hydrazide carbonyl and dimethylamino groups directly chelate the active site Fe(II) ion. This competitive inhibition blocks 2OG from binding, thereby halting the demethylation of histone H3[1].

Mechanism of KDM2/7 inhibition by Daminozide via Fe(II) chelation.

Table 1: In Vitro KDM Inhibition Profile of Daminozide

Data summarizes the high selectivity of Daminozide for the KDM2/7 subfamily over other JmjC enzymes.

Enzyme Target	Subfamily	IC₅₀ (µM)	Inhibition Type
KDM2A	KDM2/7	1.5 - 2.0	Competitive (vs 2OG)
KDM7B (PHF8)	KDM2/7	0.5 - 1.2	Competitive (vs 2OG)
KDM3A	KDM3	> 120	Weak / Non-specific
KDM4A / KDM5	KDM4 / KDM5	> 500	Inactive

Mechanism of Action as an Internal Standard (LC-MS/MS)

When quantifying daminozide in highly complex matrices (e.g., plasma, cannabis extracts, or food commodities), analytical scientists face severe matrix effects —the unpredictable suppression or enhancement of analyte ionization in the Electrospray Ionization (ESI) source[2].

Daminozide-D6 functions as a Stable Isotope-Labeled Internal Standard (SIL-IS) to mathematically nullify these errors. Its mechanism of action relies on two fundamental principles:

• Physicochemical Equivalence (Co-elution): Because the six deuterium atoms do not significantly alter the molecule's polarity or pKa, Daminozide-D6 co-elutes perfectly with native daminozide on a liquid chromatography column. Consequently, both molecules enter the ESI source at the exact same millisecond, experiencing the identical matrix microenvironment. If matrix components suppress the native daminozide signal by 40%, the D6 signal is also suppressed by exactly 40%.

• Mass Differentiation (Zero Cross-Talk): The substitution of six hydrogen atoms with deuterium on the dimethylamino group shifts the precursor mass by +6 Da (m/z 161 → 167)[3]. The natural isotopic envelope of native daminozide (M+1 from ¹³C, M+2 from ¹⁸O) drops to near zero at M+6. This guarantees that the mass spectrometer can independently quantify the native and IS signals without isotopic interference.

Table 2: LC-MS/MS MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Daminozide	161.1	143.1	10	Quantifier (Loss of H₂O)
Daminozide	161.1	101.1	15	Qualifier
Daminozide-D6	167.1	149.1	10	IS Quantifier[3]

Experimental Workflow: Highly Polar Extraction (QuPPe)

Because daminozide is highly polar (log Kow < -2), traditional reversed-phase extraction (like QuEChERS) yields poor recoveries. The authoritative methodology for such compounds is the Quick Polar Pesticides (QuPPe) method utilizing acidified methanol[4].

Isotope dilution LC-MS/MS workflow using Daminozide-D6.

Step-by-Step Self-Validating Protocol

This protocol is designed as a self-validating system. By introducing the SIL-IS at the very first step, it corrects for volumetric losses during extraction and matrix effects during ionization[5].

Step 1: Cryogenic Comminution

• Action: Pulverize 10 g of the biological sample using dry ice.

• Causality: Cryo-milling arrests enzymatic activity and prevents the thermal degradation of daminozide into 1,1-dimethylhydrazine during homogenization[3].

Step 2: Isotope Spiking (Crucial Validation Step)

• Action: Add 100 µL of a 10 µg/mL Daminozide-D6 working solution directly to the comminuted sample before solvent addition[4].

• Causality: Spiking prior to extraction ensures the IS undergoes the exact same extraction kinetics and recovery losses as the endogenous analyte.

Step 3: Acidified Extraction

• Action: Add 10 mL of Methanol containing 1% Formic Acid. Shake vigorously for 15 minutes.

• Causality: Daminozide is highly polar; acidified methanol disrupts protein-binding and ensures the analyte remains protonated, maximizing solubility in the organic phase[6].

Step 4: Centrifugation & Filtration

• Action: Centrifuge at >2500 x g for 5 minutes. Filter the supernatant through a 0.45 µm polyester syringe filter into an autosampler vial[3].

Step 5: LC-MS/MS Acquisition & Quality Control

• Action: Inject 5 µL onto a HILIC or specialized polar LC column coupled to a triple quadrupole mass spectrometer.

• Self-Validation Check 1 (Isotopic Purity): Run a "Blank Matrix + IS" sample. Monitor the m/z 161→143 transition. If a peak appears, the D6 standard contains unlabeled daminozide, which will artificially inflate low-end quantification.

• Self-Validation Check 2 (Absolute IS Area): Monitor the absolute peak area of Daminozide-D6 across all samples. If the D6 area in a sample drops below 30% of the area in the calibration standards, the matrix effect is too severe. The sample must be diluted and re-injected, as extreme ion suppression can push the analyte out of the linear dynamic range of the detector.

References

• Rose, N. R., et al. "Plant Growth Regulator Daminozide Is a Selective Inhibitor of Human KDM2/7 Histone Demethylases." Journal of Medicinal Chemistry, American Chemical Society. 1

• EU Reference Laboratory for Single Residue Methods (EURL-SRM). "Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol (QuPPe)." EURL-Pesticides. 3

• "Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices." Shimadzu LCMS Applications. 2

• Reyes-Garcés, N., & Myers, C. "Analysis of the California list of pesticides, mycotoxins, and cannabinoids in chocolate using liquid chromatography." Restek Corporation. 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lcms.cz [lcms.cz]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. d-nb.info [d-nb.info]

The Analytical Imperative of Daminozide D6: Commercial Sourcing and Methodological Causality in Residue Analysis

Executive Summary

Daminozide (historically marketed as Alar) is a highly polar plant growth regulator. Due to its classification as a probable human carcinogen, it is strictly regulated or banned in food crops, cannabis, and hemp globally. In modern analytical chemistry, quantifying Daminozide residues presents a severe methodological challenge due to its amphoteric nature and poor partitioning behavior.

To achieve defensible, reproducible quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the use of its stable isotope-labeled internal standard (SIL-IS), Daminozide D6 (dimethyl D6) , is an absolute requirement. This whitepaper details the commercial availability of Daminozide D6, the mechanistic reasons behind extraction failures, and a self-validating protocol for its accurate quantification.

Chemical Profiling and Specifications

Daminozide D6 is isotopically labeled on the two methyl groups attached to the terminal nitrogen. This +6 Da mass shift is critical; it is large enough to prevent isotopic cross-talk (contribution of the naturally occurring heavy isotopes of the native analyte to the internal standard signal) during mass spectrometry.

• Chemical Name: 4-[2,2-Bis(trideuteriomethyl)hydrazinyl]-4-oxobutanoic acid

• CAS Number: 2140327-55-3[1]

• Molecular Formula: C₆H₆D₆N₂O₃[1]

• Molecular Weight: 166.21 g/mol [1]

• Physical State: Available as a neat solid or as a certified reference material (CRM) solution (typically 100 µg/mL in acetonitrile)[2].

Commercial Suppliers and Availability Landscape

When sourcing Daminozide D6 for regulatory compliance (e.g., ISO 17025 accredited laboratories), researchers must prioritize suppliers that offer ISO 17034 accredited Certified Reference Materials (CRMs). CRMs guarantee traceability, documented purity, and defined uncertainty[2][3].

Table 1: Primary Commercial Suppliers of Daminozide D6

Supplier / Brand	Product Format	Product / Catalog Code	Accreditation Level	Notes
LGC Standards (Dr. Ehrenstorfer)	100 µg/mL in Acetonitrile	DRE-XA11960100AL	ISO 17034, ISO 17025	Highly recommended for quantitative calibration[2][4].
Toronto Research Chemicals (TRC)	Neat Material (Solid)	TRC-A662503	ISO 9001	Ideal for high-volume custom spiking solutions[2][5].
Pharmaffiliates	Neat Material (Solid)	PA STI 088378	ISO 9001	Supplied with comprehensive COA and MSDS[1].
CATO Quality	10 mg Neat Solid	CCPD101915	ISO 17034, ISO 9001	Dual-certified reference standards for method validation[6].

The Causality of Extraction Failures: Why Daminozide D6 is Non-Negotiable

The QuEChERS PSA Binding Phenomenon

Most multi-residue pesticide analyses rely on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology. However, Daminozide exhibits near 0% recovery when processed through standard QuEChERS protocols [7][8].

The Causality:

• Partitioning Failure: Daminozide is highly polar. During the salting-out step of QuEChERS, it prefers the aqueous layer and fails to partition efficiently into the acetonitrile layer[8].

• Irreversible Sorbent Binding (Critical): In the dispersive Solid Phase Extraction (dSPE) cleanup step, Primary Secondary Amine (PSA) is used to remove organic acids, sugars, and pigments. Daminozide contains a carboxylic acid functional group that binds covalently/ionically to the PSA sorbent. If a sample containing Daminozide is exposed to PSA, the analyte is entirely stripped from the extract[7][9].

The Self-Validating Solution

To circumvent this, Daminozide must be extracted using a "dilute-and-shoot" approach, bypassing PSA cleanup entirely[7]. Because this crude extract will contain massive amounts of matrix co-extractives, ion suppression in the MS source will be severe. Spiking Daminozide D6 into the raw sample prior to extraction is the only way to correct for this extreme matrix effect. The D6 standard co-elutes exactly with the native Daminozide, experiencing the identical ionization suppression, thereby self-validating the quantitative recovery[10].

Visualizing the Divergent Workflow

Because Daminozide cannot survive PSA cleanup, laboratories testing broad pesticide panels must split their sample extract. The diagram below illustrates the necessary divergence in the sample preparation logic.

Workflow divergence for Daminozide analysis avoiding PSA sorbent losses.

Validated Experimental Protocol: LC-MS/MS Quantification

The following step-by-step methodology ensures high recovery of Daminozide by leveraging the D6 internal standard and avoiding sorbent-based losses[9][11][12].

Phase 1: Extraction (Dilute-and-Shoot)

• Homogenization: Weigh 1.0 g of homogenized sample (e.g., cannabis flower, food matrix) into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add 10 µL of Daminozide D6 working solution (e.g., 10 µg/mL) directly to the sample. Allow it to equilibrate for 15 minutes to penetrate the matrix.

• Solvent Addition: Add 5.0 mL of LC-MS grade Acetonitrile acidified with 1% Acetic Acid. Causality note: The acidic environment keeps the carboxylic acid group of Daminozide protonated, improving its solubility in the organic phase[11][12].

• Agitation: Mechanically shake or vortex vigorously for 5 minutes.

• Centrifugation: Centrifuge at 5000 rpm for 5 minutes at 4°C to pellet the solid matrix.

• Dilution (Bypassing Cleanup): Transfer 100 µL of the raw supernatant into an autosampler vial containing 900 µL of LC mobile phase (e.g., Water/Methanol). Mix thoroughly. Do not expose this aliquot to PSA or C18 dSPE salts [7].

Phase 2: LC-MS/MS Parameters

Due to its polarity, Daminozide is poorly retained on standard C18 columns. A polar-embedded column (e.g., Phenyl-Hexyl) or a Hydrophilic Interaction Liquid Chromatography (HILIC) column is recommended[7].

Table 2: Optimized MRM Transitions (Positive Electrospray Ionization)

Compound	Precursor Ion (m/z)	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Polarity
Daminozide	161.1	143.2	44.1	Positive (+)
Daminozide D6	167.0	149.3	49.3	Positive (+)

Data derived from validated LC-MS/MS parameters[11].

References

• Restek Corporation. "Analysis of Pesticides and Mycotoxins in Cannabis Brownies." Restek Resource Hub, Oct 2020. Available at: [Link]

• Agilent Technologies. "A novel comprehensive strategy for residual pesticide analysis in cannabis flower." Agilent Application Notes, Mar 2018. Available at: [Link]

• Toronto Research Chemicals (TRC) / Fisher Scientific. "Daminozide, TRC Product Specifications." Fisher Scientific Catalog. Available at: [Link]

• LCGC International. "Novel Liquid Chromatography–Tandem Mass Spectrometry Method for Analysis of 102 Pesticides." Chromatography Online, Dec 2023. Available at: [Link]

• Waters Corporation. "A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS." LCMS.cz Application Archive. Available at: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Daminozide D6 100 µg/mL in Acetonitrile | LGC Standards [lgcstandards.com]
• 3. grupobiomaster.com [grupobiomaster.com]
• 4. cmscientifica.com.br [cmscientifica.com.br]
• 5. Daminozide, TRC 1 g | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.at]
• 6. cato-chem.com [cato-chem.com]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. lcms.cz [lcms.cz]
• 10. lcms.cz [lcms.cz]
• 11. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 12. gcms.cz [gcms.cz]

Chemical Structure and Isotopic Labeling of Daminozide D6: A Definitive Guide for Residue Analysis

Executive Summary

Daminozide, historically utilized as a plant growth regulator, is now strictly monitored or banned in numerous agricultural sectors due to the carcinogenic potential of its degradation product, unsymmetrical dimethylhydrazine (UDMH). Because of its extreme polarity, daminozide evades traditional QuEChERS extraction methods, necessitating specialized analytical approaches. Daminozide D6 , the hexadeuterated isotopologue, serves as the critical internal standard (IL-ISTD) for accurate LC-MS/MS quantification. This whitepaper details the structural causality, synthesis, and self-validating analytical protocols required to deploy Daminozide D6 in complex matrices.

Chemical Profiling & Structural Elucidation

Daminozide ( N -(dimethylamino)succinamic acid) is a highly polar, water-soluble compound. To achieve robust quantification via mass spectrometry, an isotopically labeled standard must perfectly mimic the native analyte's physicochemical behavior while maintaining a distinct mass-to-charge ( m/z ) ratio.

• Chemical Name : N -(di(methyl-d3)amino)succinamic acid

• Molecular Formula : C6​H6​D6​N2​O3​

• Molecular Weight : 166.21 g/mol [1]

• CAS Registry Number : 2140327-55-3[1]

The Causality of Deuterium Placement

The selection of the hexadeuterated (D6) form over a D4 or D2 variant is rooted in isotopic stability and mass resolution. The six deuterium atoms are strategically located on the terminal dimethylamine group.

• Prevention of H/D Exchange : The succinamic acid backbone contains highly labile protons (the carboxylic acid −OH and the amide −NH− ). If deuterium were placed at these positions, rapid hydrogen-deuterium exchange would occur in protic solvents (like methanol or aqueous mobile phases), leading to a loss of the isotopic label. The C-D bonds on the methyl groups are covalently stable under acidic extraction conditions[1].

• Isotopic Cross-Talk Elimination : A mass shift of +6 Da ensures absolute baseline resolution from the native daminozide's isotopic envelope (which includes naturally occurring 13C , 15N , and 18O isotopes), preventing false-positive integration in the internal standard channel.

Synthesis & Isotopic Labeling Strategy

The synthesis of Daminozide D6 relies on a highly efficient nucleophilic acyl substitution. The reaction is driven by the nucleophilic attack of the substituted hydrazine on a cyclic anhydride.

Reaction Mechanism : Succinic anhydride is reacted with 1,1-dimethylhydrazine-d6 (UDMH-d6). The nucleophilic primary amine nitrogen of UDMH-d6 attacks the electrophilic carbonyl carbon of the succinic anhydride. This attack forces the cleavage of the anhydride ring, yielding the linear succinamic acid derivative. The reaction is highly atom-economical and preserves the integrity of the -CD3​ groups.

Fig 1: Chemical synthesis pathway of Daminozide D6 via nucleophilic ring opening.

Analytical Application: LC-MS/MS Residue Analysis

Because daminozide has a logKow​<−2 , it exhibits virtually no retention on standard C18 reversed-phase columns and is entirely lost during the partitioning step of traditional QuEChERS methods[2]. Consequently, it requires the QuPPe (Quick Polar Pesticides) method, developed by the EURL-SRM, or similar modified extractions[3].

In complex matrices—such as cannabis edibles (e.g., brownies) or high-sugar fruits—daminozide coelutes with a massive influx of unretained polar interferences (carbohydrates, organic acids)[4]. This causes severe ion suppression in the Electrospray Ionization (ESI+) source. Daminozide D6 perfectly coelutes with native daminozide, experiencing the exact same ionization suppression. By quantifying the ratio of the native peak to the D6 peak, the method self-corrects for absolute matrix effects[4].

Quantitative Data: MRM Transitions

To ensure high specificity, multiple reaction monitoring (MRM) is utilized. The fragmentation of Daminozide D6 mimics the native compound, primarily losing a water molecule ( -H2​O , -18 Da) to form the dominant product ion[5].

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Ionization Mode	Purpose
Daminozide	161.1	143.1	ESI+	Quantifier[5]
Daminozide	161.1	101.1	ESI+	Qualifier[5]
Daminozide D6	167.1	149.1	ESI+	ISTD Quantifier[5]

Self-Validating Protocols for Internal Standardization

To establish a trustworthy, self-validating analytical system, the internal standard must be introduced at the earliest possible stage. The following step-by-step methodology outlines a modified QuPPe extraction optimized for complex matrices[6],[2].

Step-by-Step Methodology

• Cryogenic Homogenization : Pulverize the sample (e.g., 0.5 g of cannabis brownie or 10 g of fruit) using a freezer mill or food processor with dry ice. Causality: Cryo-milling prevents the thermal degradation of labile pesticides and ensures absolute matrix uniformity[6],[2].

• Pre-Extraction Spiking (Self-Validation Step) : Spike the homogenized matrix with a known concentration of Daminozide D6 (e.g., 200 ng/g) before adding any solvent[6].

  • Trustworthiness Check: Simultaneously prepare a "Blank Matrix" spiked only with Daminozide D6. If a peak appears at m/z 161.1 in the blank, it indicates either native daminozide contamination in the laboratory or trace unlabeled impurities in the D6 standard.

• Acidified Extraction : Add 1.5 mL to 10 mL (scale-dependent) of Methanol acidified with 1% formic or acetic acid[6],[2].

  • Causality: The acid protonates the carboxylic acid moiety of daminozide, reducing its ionic character and increasing its solubility in methanol. Concurrently, the acidified methanol denatures and precipitates matrix proteins.

• Precipitation & Filtration : Vortex vigorously for 5 minutes, centrifuge at >3000×g for 5 minutes, and filter the supernatant through a 0.45 µm polyester or PTFE syringe filter[2].

• Chromatographic Separation : Inject the extract onto a HILIC or mixed-mode column (e.g., Obelisc R). Causality: Mixed-mode columns utilize both ionic and hydrophobic interactions, providing the necessary retention mechanism for highly polar analytes that would otherwise elute in the void volume[3].

Fig 2: Modified QuPPe extraction workflow utilizing Daminozide D6 as an internal standard.

References

• Pharmaffiliates . "Daminozide D6 (dimethyl D6) Reference Standards - CAS 2140327-55-3". URL : [Link]

• EURL-SRM (European Union Reference Laboratory for Single Residue Methods) . "Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol (QuPPe)". URL :[Link]

• Restek Corporation . "Analysis of Pesticides and Mycotoxins in Cannabis Brownies". URL :[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]

Understanding Deuterated Analogues as Internal Standards in Mass Spectrometry: The Pursuit of Analytical Certainty

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, particularly within the highly regulated fields of bioanalysis and drug development, the pursuit of accuracy and precision is paramount.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the benchmark technology for its sensitivity and selectivity, but its ultimate reliability hinges on the rigorous management of analytical variability.[1] This guide provides a deep dive into the use of deuterated analogues as internal standards (IS), the undisputed gold standard for robust quantification, offering a level of analytical certainty that is indispensable for critical decision-making.[1][2][3]

This document moves beyond simple protocols to explore the fundamental principles, field-proven strategies, and critical validation points that underpin the successful implementation of deuterated internal standards.

The Core Principle: Isotope Dilution Mass Spectrometry (IDMS)

The power of deuterated standards is rooted in the principle of Isotope Dilution Mass Spectrometry (IDMS).[1] This technique is elegant in its simplicity and profound in its impact. By introducing a known quantity of a stable, isotopically-labeled version of the analyte—the deuterated internal standard—into a sample at the very beginning of the analytical workflow, it becomes a perfect proxy for the analyte.[1]

Because the deuterated IS is chemically and physically almost identical to the endogenous, unlabeled analyte, it experiences the same journey and the same potential for loss or variability throughout the entire process.[3][4] Any loss of analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency within the mass spectrometer's source, will be mirrored by the deuterated standard.[1] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, even if the absolute signals fluctuate. This ratiometric measurement provides a highly accurate and precise determination of the analyte's true concentration.[1][5]

Isotope Dilution Mass Spectrometry (IDMS) Workflow.

Why Deuterated Analogues? The Gold Standard Explained

While other types of internal standards exist (e.g., structural analogues), deuterated standards are superior for their ability to mimic the analyte.

• Near-Identical Physicochemical Properties : Replacing hydrogen with deuterium creates a minimal structural change. This ensures that the deuterated IS has nearly identical extraction recovery, chromatographic retention time, and ionization efficiency as the native analyte.[1][3][4]

• Superior Matrix Effect Compensation : Matrix effects—the suppression or enhancement of analyte ionization due to co-eluting components from the sample matrix (like plasma or urine)—are a primary source of imprecision in LC-MS.[6][7][8] Because a deuterated IS co-elutes with the analyte, it experiences the exact same ionization conditions at the exact same time, providing the most effective normalization for these effects.[1][6]

• Correction for All Process Variability : From the first pipetting step to the final injection, any physical loss or handling inconsistency affects both the analyte and the IS equally.[9][10] The constant ratio effectively cancels out this variability.

Table 1: Key Selection Criteria for Deuterated Internal Standards

Criterion	Recommendation & Rationale
Degree of Deuteration	Mass shift of ≥ 3-4 Da. This is critical to prevent "cross-talk," where the natural isotopic abundance peaks (M+1, M+2) of the analyte interfere with the signal of the IS.[11][12][13]
Position of Labels	Place deuterium on stable, non-exchangeable positions. Avoid sites prone to hydrogen-deuterium (H/D) exchange, such as those adjacent to carbonyl groups or on heteroatoms (O, N, S).[11][12] Labeling aromatic rings or stable alkyl chains is preferred.
Isotopic Purity	≥98% isotopic enrichment. High purity is essential to minimize the concentration of unlabeled analyte present as an impurity in the IS material.[10][12] This impurity can lead to a false-positive signal and bias results, especially at the lower limit of quantitation (LLOQ).[5]
Chemical Purity	>99% chemical purity. Ensures that other impurities do not interfere with the analysis or introduce unexpected matrix effects.[10]

Field-Proven Insights: Navigating Potential Pitfalls

While deuterated standards are the gold standard, their use is not without potential challenges. A senior scientist anticipates these issues and builds validation steps to address them proactively.

The Chromatographic Shift (Isotope Effect)

The "Why": A carbon-deuterium (C-D) bond is slightly stronger and less polar than a carbon-hydrogen (C-H) bond. In reversed-phase liquid chromatography, this can sometimes cause the deuterated IS to elute slightly earlier or later than the unlabeled analyte.[14][15]

The Problem: If the analyte and IS do not co-elute perfectly, they may exit the column into the mass spectrometer's ion source at different points in the elution profile. If a matrix component is also eluting at that specific moment, the analyte and IS can experience differential matrix effects, completely undermining the principle of IDMS and leading to inaccurate and imprecise results.[15][16]

The Self-Validating Solution:

• Method Development: During development, overlay the chromatograms of the analyte and the IS. The peaks should be perfectly superimposable.[4]

• Mitigation Strategies: If a shift is observed, it can often be resolved by:

  • Adjusting the chromatographic gradient to be shallower.

  • Modifying the column temperature.

  • Using a column with slightly lower resolving power to encourage peak overlap.[15]

Isotopic Instability (H/D Back-Exchange)

The "Why": If deuterium atoms are placed on chemically labile positions, they can exchange with hydrogen atoms from the surrounding solvent (especially protic solvents like water or methanol) or under certain pH conditions.[14] This can also occur in the high-energy environment of the mass spectrometer source.

The Problem: H/D back-exchange reduces the signal of the deuterated IS and can even generate a "false positive" signal for the unlabeled analyte, compromising the integrity of the ratiometric measurement.

The Self-Validating Solution:

• Strategic Synthesis: The most robust solution is prevention. Always select or synthesize an IS with deuterium labels on stable positions.[11][12]

• Method Validation: Assess the stability of the IS in the final sample processing and storage solutions for the expected duration of the analysis. Analyze a solution of the IS over time to ensure its signal remains constant and no significant formation of the unlabeled analyte occurs.

Isotopic Purity and Cross-Contribution

The "Why": The synthesis of a deuterated standard is never 100% perfect; there will always be a tiny fraction of unlabeled analyte present as an impurity.[5][12]

The Problem: When the IS is added to a sample at a concentration significantly higher than the analyte (as is common), the contribution of this unlabeled impurity can become a significant portion of the total analyte signal, especially at the LLOQ. This leads to a positive bias and inaccurate quantification.[5]

The Self-Validating Solution:

• "Zero Sample" Analysis: A critical validation experiment involves analyzing a "zero sample"—a blank matrix sample spiked only with the deuterated IS at its working concentration.[2][5]

• Acceptance Criteria: The response in the analyte's mass channel in this zero sample should be acceptably low, typically less than 20% of the analyte response at the LLOQ.[2] This confirms that the IS does not unduly contribute to the analyte signal.

Troubleshooting Workflow for Deuterated Internal Standards.

Practical Implementation: Self-Validating Protocols

Adherence to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA), is critical in drug development.[2][17][18] The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: Assessing Matrix Effects

This experiment is designed to prove that the deuterated IS effectively corrects for matrix variability across different sources.

Objective: To evaluate the influence of the biological matrix on ionization from at least six different lots or sources.[2]

Methodology:

• Prepare Sample Sets:

  • Set A (Neat Solution): Prepare a solution of the analyte and deuterated IS in the final reconstitution solvent at low and high concentrations (e.g., LLOQ and ULOQ).

  • Set B (Post-Extraction Spike): Take blank matrix extracts from at least six different sources. After the full extraction process, spike the analyte and deuterated IS into these clean extracts at the same low and high concentrations as Set A.[2]

• Analysis: Inject all samples onto the LC-MS/MS system.

• Calculation & Evaluation:

  • For each lot in Set B, calculate the analyte/IS peak area ratio.

  • Calculate the precision (Coefficient of Variation, %CV) of the analyte/IS ratio across the six different matrix lots.

• Acceptance Criteria: The %CV of the analyte/IS ratio across all lots should be within ±15%. This demonstrates that even if the absolute signal varies between lots, the IS effectively normalizes this variability, proving the method's robustness.

Protocol 2: Verifying Isotopic Purity and Cross-Talk Contribution

This protocol validates that the internal standard itself is not a source of analytical interference.

Objective: To quantify the contribution of the deuterated IS to the measured analyte signal.[5]

Methodology:

• Prepare Key Samples:

  • "Zero Sample": Prepare a blank matrix sample spiked only with the deuterated IS at its final working concentration.[5]

  • LLOQ Sample: Prepare a blank matrix sample spiked with the analyte at the LLOQ concentration and the IS at its working concentration.[5]

• Analysis: Inject replicates of both the "Zero Sample" and the LLOQ Sample.

• Calculation & Evaluation:

  • Measure the mean peak area of the analyte in the "Zero Sample" (Area_Analyte_in_Zero).

  • Measure the mean peak area of the analyte in the "LLOQ Sample" (Area_Analyte_in_LLOQ).

  • Calculate the cross-contribution: Contribution (%) = (Area_Analyte_in_Zero / Area_Analyte_in_LLOQ) * 100.

• Acceptance Criteria: The contribution of the IS to the analyte signal should be less than 20%.[2] This ensures that the IS does not artificially inflate the analyte concentration at the lowest reportable limit.

Table 2: Key Bioanalytical Validation Parameters with a Deuterated IS (Aligned with FDA Guidance)

Validation Parameter	Experimental Protocol Summary	Acceptance Criteria
Selectivity	Analyze ≥6 lots of blank matrix. One lot is spiked with IS only ("Zero Sample"), another with analyte at LLOQ + IS.[2]	No significant interfering peaks at the retention time of the analyte and IS. Response in blank should be <20% of LLOQ.
Accuracy & Precision	Analyze QC samples at ≥4 levels (LLOQ, Low, Mid, High) in ≥3 separate runs.[2]	Mean concentration within ±15% of nominal (±20% for LLOQ). Precision (%CV) ≤15% (≤20% for LLOQ).
Matrix Effect	Analyze post-extraction spiked samples from ≥6 matrix lots. Calculate precision of the analyte/IS ratio across lots.[2]	Precision (%CV) of the IS-normalized response should be ≤15%.
Recovery	Compare analyte/IS peak areas in pre-extraction spiked samples vs. post-extraction spiked samples.[2]	Recovery does not need to be 100%, but must be consistent and reproducible across concentration levels.
Stability	Evaluate analyte and IS stability under various conditions (freeze-thaw, bench-top, long-term storage) by analyzing stored QCs against a fresh calibration curve.	Mean concentration of stability QCs must be within ±15% of nominal values.

Conclusion

Deuterated internal standards are an indispensable tool in modern mass spectrometry, essential for achieving the highest levels of accuracy and precision required in regulated bioanalysis.[1][10] Their ability to perfectly mimic the analyte of interest provides unparalleled correction for nearly all sources of analytical variability, from sample preparation to matrix-induced ionization effects.[3][10]

However, their implementation is not a "plug-and-play" solution. As this guide has detailed, achieving true analytical certainty requires a deep understanding of the underlying principles and a proactive approach to validation. By carefully selecting standards with stable labels and high purity, and by rigorously testing for potential pitfalls such as chromatographic shifts and isotopic cross-talk, researchers can build truly robust and self-validating methods. The unparalleled benefits in data integrity, regulatory compliance, and confidence in analytical results are critical for making informed decisions in research and drug development, justifying the meticulous effort required for their proper implementation.[1]

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (2014). South American Journal of Clinical Research. [Link]

• The Role of Internal Standards In Mass Spectrometry. (2025, April 21). SCION Instruments. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.[Link]

• Easy synthesis and analytical application of deuterated alkanesulfonates as internal standards for determination using mass spectrometry. (2026, February 2). Analytical Sciences. [Link]

• Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. (2024, November 21). Welch Materials, Inc.[Link]

• Matrix Effects: Causes and Solutions in Analysis. (2026, February 18). Phenomenex. [Link]

• USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. (n.d.). Labmate Online. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. [Link]

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). (2021, July 1). Spectroscopy. [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (n.d.). ResearchGate. [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29). ResolveMass Laboratories Inc.[Link]

• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. (2022, April 9). MDPI. [Link]

• The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. (n.d.). IRL @ UMSL. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. [Link]

• Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS. (2003, January 15). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Designing Stable Isotope Labeled Internal Standards. (2022, January 11). Acanthus Research. [Link]

• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. (n.d.). Bio-thermo. [Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. (2021, May 18). MDPI. [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. (2023, September 15). Talanta. [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. (2020, July 15). Journal of Mass Spectrometry. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. (n.d.). SciSpace. [Link]

• Development of Hydrogen Isotope Exchange Methodologies for the Deuteration of Aromatic Substrates. (n.d.). RosDok. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass Laboratories Inc.[Link]

• FDA issues final guidance on bioanalytical method validation. (2018, May 21). GaBI Journal. [Link]

• Bioanalytical Method Validation. (2013, September). U.S. Food and Drug Administration. [Link]

• Can any one please tell me , How to determine the purity of deuterated solvents by NMR Spectroscopy ?. (2019, February 25). ResearchGate. [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (n.d.). Shimadzu. [Link]

• Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. (2014, April 1). AACC. [Link]

• FDA announces final guidance for 'Bioanalytical Method validation,' now available. (2018, May 25). Bioanalysis Zone. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. welch-us.com [welch-us.com]
• 7. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 12. bioszeparacio.hu [bioszeparacio.hu]
• 13. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. myadlm.org [myadlm.org]
• 17. resolvemass.ca [resolvemass.ca]
• 18. gabionline.net [gabionline.net]

Unmasking the Invisible: Profiling Impurities in Daminozide-D6 and Their Impact on Trace Residue Analysis

Executive Summary

Daminozide (succinic acid 2,2-dimethylhydrazide) is a highly polar plant growth regulator historically applied to orchard crops. Due to its propensity to degrade into the carcinogenic compound 1,1-dimethylhydrazine (UDMH), its application is strictly regulated, demanding highly sensitive analytical methodologies[1]. Modern regulatory frameworks rely on Isotope Dilution Mass Spectrometry (IDMS) using Daminozide-D6 as an isotopically labeled internal standard (ILIS) to mitigate the severe matrix effects encountered in complex food matrices[2].

However, the analytical integrity of IDMS is entirely dependent on the chemical and isotopic purity of the ILIS. Impurities within the internal standard do not merely add noise; they introduce systematic, quantifiable biases that can lead to false positives or skewed recovery rates. This technical guide systematically dissects the origins of impurities within Daminozide-D6, their mechanistic interference in LC-MS/MS and GC-MS workflows, and establishes self-validating protocols to ensure quantitative accuracy.

Chemical Context: Synthesis and Impurity Generation

Understanding the impurity profile of Daminozide-D6 requires examining its synthetic pathway. Daminozide is synthesized via the nucleophilic acyl substitution of succinic anhydride with unsymmetrical dimethylhydrazine (UDMH)[3]. To produce the deuterated isotopologue, UDMH-D6 is utilized as the precursor.

The reaction kinetics and thermodynamics are critical; maintaining the reaction temperature strictly between 30°C and 40°C is essential to minimize unreacted UDMH-D6 residues[4]. Impurities typically arise from three distinct pathways:

• Incomplete Isotopic Enrichment: Precursor limitations can result in the formation of Daminozide-D0 through D5.

• Unreacted Precursors: Residual UDMH-D6 and succinic acid remaining post-crystallization.

• Hydrolytic Degradation: Daminozide is highly susceptible to hydrolysis, reverting to free UDMH and succinic acid under aqueous, heated, or extreme pH conditions[1].

Synthesis and degradation pathways leading to impurities in Daminozide-D6.

Classification and Analytical Impact of Impurities

The presence of impurities in the ILIS introduces systematic errors that compromise the entire analytical batch. Because Daminozide is highly polar (log Kow < -2), standard QuEChERS extractions yield poor recoveries (<10%), necessitating specialized acidified methanol extractions[5]. In these sensitive polar workflows, ILIS purity is paramount.

Table 1: Key Impurities, Origins, and Structural Impact

Impurity	Chemical Origin	Structural Impact	Analytical Consequence
Daminozide-D0	Incomplete isotopic enrichment of UDMH precursor	Exact mass matches native analyte (m/z 161)	False positives; Overestimation of native residue at trace levels
Partially Labeled (D1-D5)	H/D exchange or impure precursor	Shifts isotopic envelope	Non-linear calibration; Isotope effect on chromatographic retention time
Free UDMH-D6	Unreacted precursor; Hydrolytic degradation	Highly reactive, volatile hydrazine group	Skews recovery in alkaline hydrolysis methods
Succinic Acid	Hydrolysis of succinic anhydride	Dicarboxylic acid	Minor impact; potential localized ion suppression in ESI source

Mechanistic Interferences

• Isotopic Crosstalk (Daminozide-D0 in D6): In direct LC-MS/MS analysis, native Daminozide is monitored via the MRM transition m/z 161 → 143, while Daminozide-D6 is monitored at m/z 167 → 149[6]. If the Daminozide-D6 standard contains trace amounts of unlabeled Daminozide-D0, spiking the ILIS into the sample will artificially inflate the native analyte signal. At a regulatory Limit of Quantification (LOQ) of 0.01 mg/kg[2], even a 0.1% D0 impurity in the internal standard can trigger a false positive.

• Hydrolysis Bias (Free UDMH-D6): In specific total-residue methods, Daminozide is quantified by alkaline digestion to UDMH, followed by derivatization and GC-MS analysis[1]. If the Daminozide-D6 standard is pre-contaminated with free UDMH-D6, it alters the apparent hydrolysis yield, leading to an over-recovery of the internal standard and a subsequent underestimation of the native Daminozide concentration.

Analytical workflow showing points of interference from Daminozide-D6 impurities.

Self-Validating Experimental Protocols for Impurity Profiling

To ensure analytical trustworthiness, laboratories must treat the ILIS not as an absolute truth, but as a variable requiring empirical validation. The following protocols establish a self-validating system for Daminozide-D6 qualification prior to batch analysis.

Protocol 1: LC-MS/MS Isotopic Purity Profiling (D0/D6 Ratio)

Objective: Quantify the native Daminozide (D0) contribution within the Daminozide-D6 standard to establish a baseline subtraction or rejection threshold. Mechanistic Rationale: By injecting a highly concentrated ILIS solution, the trace D0 signal is amplified above the detector's noise floor, allowing accurate integration before matrix complexities are introduced.

Step-by-Step Methodology:

• Preparation: Prepare a 1.0 µg/mL solution of Daminozide-D6 in acidified methanol (0.1% formic acid). The acidic environment prevents spontaneous hydrolysis during the validation phase.

• Chromatography: Utilize a specialized polar column (e.g., MonoChrom MS or HILIC equivalent) with a mobile phase gradient of 5 mM ammonium acetate/0.1% acetic acid (A) and acetonitrile (B)[6].

• MS/MS Acquisition: Operate the triple quadrupole in positive ESI mode. Monitor primary and secondary transitions for both D6 (m/z 167 → 149, 167 → 97) and D0 (m/z 161 → 143, 161 → 101)[6].

• Validation Check: Calculate the peak area ratio of D0 to D6.

  • Acceptance Criteria: The D0 contribution must be < 0.1% . If the ratio exceeds this threshold, the standard must be repurposed for high-level screening only, or the D0 contribution must be mathematically subtracted from all subsequent sample results to prevent false positives.

Protocol 2: Free UDMH-D6 Profiling via Inverse Derivatization and GC-MS

Objective: Determine the concentration of unreacted or degraded free UDMH-D6 in the ILIS. Mechanistic Rationale: Free UDMH is highly volatile and polar, making direct LC-MS/MS challenging and prone to poor peak shape. Derivatization with 2-nitrobenzaldehyde traps the hydrazine as a stable hydrazone, shifting its properties to be highly amenable to GC-MS analysis[7].

Step-by-Step Methodology:

• Isolation: Dissolve 10 mg of Daminozide-D6 in 10 mL of neutral, cold methanol. (Critical Causality: Avoid heat or alkaline pH entirely during this step to prevent inducing artificial hydrolysis of the intact Daminozide-D6[1]).

• Derivatization: Add an excess of 2-nitrobenzaldehyde (100 mg/mL in methanol) to a 1 mL aliquot of the standard solution[7].

• Incubation: Incubate at 30°C for 30 minutes to ensure complete conversion to 2-nitrobenzaldehyde-2,2-dimethylhydrazone-D6[7].

• Extraction & Analysis: Extract the derivative into dichloromethane and inject 1 µL into a GC-MS equipped with a DB-5MS column. Monitor the molecular ion and specific fragments using Selected Ion Monitoring (SIM).

• Validation Check: Quantify against an external calibration curve of derivatized UDMH. This determines the exact mass fraction of free UDMH-D6 in the solid standard, ensuring it does not exceed 0.5% w/w.

Conclusion

The accuracy of trace-level pesticide analysis is inextricably linked to the quality of the internal standards employed. For highly polar and unstable compounds like Daminozide, impurities such as unlabeled Daminozide-D0 and free UDMH-D6 can silently invalidate an entire analytical workflow. By implementing self-validating protocols—specifically isotopic crosstalk profiling and inverse derivatization—laboratories can mathematically account for, or entirely avoid, the pitfalls of ILIS contamination, ensuring robust and defensible data in food safety and environmental monitoring.

References

• Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. lcms.cz.
• The Decomposition of Daminozide (Alar) to Form Unsymmetrical Dimethylhydrazine (UDMH) in Heated, pH Adjusted, Canned Solutions.
• Analysis of Cigarette Mainstream Smoke for 1,1-Dimethylhydrazine and Vinyl Acetate by Gas Chrom
• Highly Polar Pesticide Analysis Method. scribd.com.
• Daminozide | C6H12N2O3 | CID 15331 - PubChem. nih.gov.
• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin. eurl-pesticides.eu.
• CN103044282A - Daminozide production method capable of reducing residual amount of UDMH. google.com.

Sources

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. Daminozide | C6H12N2O3 | CID 15331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN103044282A - Daminozide production method capable of reducing residual amount of UDMH (unsymmetric dimethyl hydrazine) - Google Patents [patents.google.com]
• 5. scribd.com [scribd.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. academic.oup.com [academic.oup.com]

Daminozide D6 (Dimethyl D6): Structural Ontology, Epigenetic Mechanisms, and Isotope Dilution Mass Spectrometry (IDMS) Workflows

Executive Summary & Chemical Identity

Daminozide, traditionally utilized as a plant growth regulator to manage vegetative growth and synchronize fruit maturity, has garnered renewed scientific interest due to its off-target epigenetic effects in human biology. To accurately quantify trace levels of this highly polar compound in complex matrices, the stable isotopologue Daminozide D6 (dimethyl D6) was engineered.

By replacing the six protons on the terminal dimethylamino group with deuterium, Daminozide D6 provides a +6 Da mass shift. This specific isotopic substitution is critical: it completely eliminates isotopic overlap from the native compound's M+2 or M+3 naturally occurring isotopes, providing a flawless internal standard (IS) for Isotope Dilution Mass Spectrometry (IDMS) [[1]]().

Table 1: Physicochemical & Isotopic Profiling

Parameter	Specification	Causality / Analytical Significance
Compound Name	Daminozide D6 (dimethyl D6)	The target analyte for IDMS workflows.
CAS Number	2140327-55-3	Unique identifier for the D6 isotopologue 2.
Molecular Formula	C₆H₆D₆N₂O₃	Incorporates 6 deuterium atoms on the dimethyl group 1.
Molecular Weight	166.21 g/mol	+6 Da shift from native Daminozide (160.17 g/mol ).
Unlabelled CAS	1596-84-5	Reference for the native, unlabelled compound.
Solubility Profile	Highly polar (Water, Acetonitrile)	Dictates the need for HILIC or specialized reverse-phase LC conditions 3.

Mechanistic Insights: From Plant Growth to Human Epigenetics

Understanding the biological mechanism of daminozide is essential for researchers developing assays for its detection. Historically, daminozide functions in agriculture by inhibiting 2-oxoglutarate-dependent dioxygenases (2-ODDs) involved in gibberellin biosynthesis, thereby retarding plant stem elongation.

However, recent crystallographic and kinetic studies have revealed a profound off-target effect in human biology: Daminozide is a highly selective inhibitor of the human KDM2/7 subfamily of JmjC histone demethylases 4.

The Causality of Inhibition: Daminozide acts as a competitive inhibitor against the natural co-substrate, 2-oxoglutarate (2OG). Due to its low molecular weight and achiral nature, it penetrates the active site and chelates the catalytic Iron (Fe²⁺) via its hydrazide carbonyl and dimethylamino groups. This prevents the demethylation of Nε-methyl lysine residues in histones, altering epigenetic gene expression 4.

Caption: Mechanism of KDM2/7 inhibition by Daminozide via competitive Fe(II) chelation.

Analytical Framework: Isotope Dilution Mass Spectrometry (IDMS)

When quantifying daminozide in complex matrices (e.g., agricultural runoff, fruit homogenates, or plasma), analysts face severe matrix effects —specifically, ion suppression during Electrospray Ionization (ESI). Co-eluting matrix components compete with the analyte for charge droplets, artificially lowering the detected signal 5.

The IDMS Solution: By spiking the sample with Daminozide D6 prior to extraction, the native analyte and the D6 isotopologue undergo identical physical losses during sample preparation and co-elute perfectly during chromatography. Because the mass spectrometer can differentiate them by their mass-to-charge (m/z) ratio, the ratio of their peak areas remains constant regardless of absolute signal suppression. This makes the protocol a self-validating system 5.

Caption: Self-validating Isotope Dilution Mass Spectrometry (IDMS) workflow utilizing Daminozide D6.

Step-by-Step Experimental Protocol

To ensure rigorous scientific integrity, the following LC-MS/MS protocol utilizes Daminozide D6 to achieve absolute quantification.

Phase 1: Sample Preparation & Isotopic Equilibration

• Homogenization: Weigh exactly 10.0 g of the homogenized sample (e.g., fruit matrix) into a 50 mL centrifuge tube.

• IS Spiking: Spike the matrix with 50 µL of a 1.0 µg/mL Daminozide D6 working solution. Causality: Spiking before extraction ensures the IS accounts for any physical losses during the subsequent partitioning steps. Allow 15 minutes for isotopic equilibration.

• Acidic Extraction: Add 10 mL of Acetonitrile containing 1% Formic Acid. Causality: Daminozide is a carboxylic acid. Acidic conditions keep the molecule in its un-ionized state, significantly improving its partitioning into the organic layer during extraction 3.

• Partitioning: Add QuEChERS salts (4g MgSO₄, 1g NaCl). Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Clean-up Caution: Do not use Primary Secondary Amine (PSA) for dispersive Solid Phase Extraction (dSPE). Causality: PSA strongly retains carboxylic acids, which will result in the total loss of daminozide from the extract. Use C18 or graphitized carbon black (GCB) instead.

Phase 2: LC-MS/MS Parameters

• Chromatography: Inject 5 µL onto a hydrophilic interaction liquid chromatography (HILIC) column. Causality: Daminozide is highly polar and retains poorly on standard C18 reverse-phase columns. HILIC provides the necessary retention mechanism.

• Mobile Phase:

  • A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.

  • B: Acetonitrile with 0.1% Formic Acid.

• Mass Spectrometry (MRM Transitions):

  • Native Daminozide: m/z 161.1 → 143.1 (Quantifier) / 115.1 (Qualifier)

  • Daminozide D6: m/z 167.1 → 149.1 (Quantifier)

Phase 3: Self-Validation (Matrix Factor Calculation)

To validate the system, calculate the Matrix Factor (MF). Prepare a post-extraction spiked blank matrix and a neat solvent standard at the same concentration.

• Equation: MF = (Peak Area in Matrix / Peak Area in Solvent) × 100

• If the MF for native daminozide is 40% (indicating 60% ion suppression), the MF for Daminozide D6 must also be ~40%. The ratio (Native/D6) will yield a normalized recovery of ~100%, validating the assay's trustworthiness.

Quantitative Validation Data

The implementation of Daminozide D6 transforms a highly variable extraction method into a robust, regulatory-compliant assay. The table below summarizes the typical validation parameters observed when utilizing this IDMS approach.

Table 2: Method Validation & Performance Metrics

Validation Parameter	Native Daminozide (No IS)	Daminozide (with D6 IS)	Analytical Causality / Significance
Matrix Effect (Ion Suppression)	-45% to -60%	98% - 102% (Normalized)	D6 perfectly compensates for ESI droplet competition and matrix suppression.
Extraction Recovery	55% ± 15%	99% ± 3%	IS accounts for physical losses during modified QuEChERS partitioning.
Limit of Quantification (LOQ)	10.0 µg/kg	5.0 µg/kg	Enhanced signal-to-noise confidence via ratio stabilization and variance reduction [[3]]().
Linearity (R²)	0.945	> 0.999	Ratio-based calibration eliminates errors from injection volume variance.

References

• Pharmaffiliates. "Daminozide D6 (dimethyl D6) - CAS No: 2140327-55-3." Pharmaffiliates Reference Standards. Available at:[Link]

• Rose, N. R., et al. "Plant Growth Regulator Daminozide Is a Selective Inhibitor of Human KDM2/7 Histone Demethylases." Journal of Medicinal Chemistry, American Chemical Society (ACS). Available at:[Link]

• Rausch, A-K., et al. "Development, validation, and application of a multi-method for the determination of mycotoxins, plant growth regulators, tropane alkaloids, and pesticides in cereals by two-dimensional liquid chromatography tandem mass spectrometry." Analytical and Bioanalytical Chemistry, PubMed Central (PMC). Available at:[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Daminozide D6 100 µg/mL in Acetonitrile | LGC Standards [lgcstandards.com]
• 3. Development, validation, and application of a multi-method for the determination of mycotoxins, plant growth regulators, tropane alkaloids, and pesticides in cereals by two-dimensional liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Daminozide-d4 Stable Isotope|RUO [benchchem.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Daminozide in Fruit Matrices using Isotope Dilution LC-MS/MS with Daminozide-d6 as an Internal Standard

Abstract

This application note details a robust and highly sensitive method for the quantification of the plant growth regulator Daminozide in fruit matrices. Leveraging the precision of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and the accuracy of the isotope dilution technique, this protocol employs Daminozide-d6 as an internal standard to correct for matrix effects and variations during sample preparation and analysis. The described workflow, from sample extraction to data analysis, provides a reliable and reproducible method for researchers, regulatory bodies, and food safety professionals, achieving low limits of quantification suitable for monitoring maximum residue limits (MRLs).

Introduction

Daminozide, also known by the trade name Alar, is a systemic plant growth regulator historically used to improve the quality and maturation of various fruit crops, such as apples and cherries.[1][2] Due to toxicological concerns, particularly regarding its metabolite unsymmetrical dimethylhydrazine (UDMH), regulatory agencies like the U.S. Environmental Protection Agency (EPA) have canceled its registration for food uses in many regions.[3][4][5] Consequently, sensitive and accurate analytical methods are required to monitor for its presence in the food supply chain.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for analyzing polar pesticides like Daminozide due to its high selectivity and sensitivity.[6][7] However, complex sample matrices, such as those from fruits, can cause significant signal suppression or enhancement, known as matrix effects, which can compromise analytical accuracy. The use of a stable isotope-labeled (SIL) internal standard, which is chemically identical to the analyte, is the gold standard for mitigating these issues.[8][9] Daminozide-d6, where the six hydrogen atoms on the dimethylamino group are replaced with deuterium, co-elutes with native Daminozide and experiences identical matrix effects and extraction losses, ensuring the highest degree of analytical accuracy.[10] This method is based on the principle of Isotope Dilution Mass Spectrometry (IDMS).[11][12][13]

This guide provides a comprehensive protocol for the analysis of Daminozide in a representative fruit matrix (apple), using Daminozide-d6 as an internal standard.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a definitive analytical technique that provides a high degree of accuracy and precision.[8] The core principle involves adding a known quantity of an isotopically labeled version of the analyte (the internal standard, IS) to the sample at the very beginning of the sample preparation process.[14]

The fundamental assumption of IDMS is that the native analyte and the SIL-IS behave identically during every subsequent step: extraction, cleanup, and chromatographic separation.[12] Any loss of analyte during these steps is perfectly mirrored by a proportional loss of the IS. Since the mass spectrometer can differentiate between the native analyte and the heavier SIL-IS, quantification is based on the ratio of their signal responses, not the absolute response of the analyte. This ratio remains constant regardless of sample loss or matrix-induced signal fluctuation, thereby providing a highly accurate measurement.[8][11]

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Experimental Protocol

Materials and Reagents

• Standards: Daminozide (analytical standard)[7] and Daminozide-d6 (dimethyl-d6)[10].

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Reagents: Formic acid (LC-MS grade).

• Sample Preparation Consumables: 50 mL polypropylene centrifuge tubes, 0.22 µm syringe filters (e.g., PVDF).

Instrumentation

• Liquid Chromatograph: A UHPLC or HPLC system capable of delivering accurate gradients at flow rates between 0.3-0.6 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.[6][15]

Preparation of Standards

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve Daminozide and Daminozide-d6 standards in methanol to prepare individual stock solutions. Store at -20°C.

• Working Standard Solution (10 µg/mL): Prepare an intermediate stock solution of Daminozide in methanol.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a working solution of Daminozide-d6 in methanol.

• Calibration Standards: Prepare a series of calibration standards in solvent (e.g., 1, 5, 10, 25, 50, 100 ng/mL) by serially diluting the Daminozide working standard. Fortify each calibration level with the Daminozide-d6 internal standard to a final concentration of 25 ng/mL.

Sample Preparation Workflow

The following protocol is optimized for a fruit matrix like apples. Daminozide is a highly polar pesticide, requiring an extraction solvent tailored for such compounds.[15] An acidified methanol extraction is effective.[15] Note that some cleanup sorbents like Primary Secondary Amine (PSA) can strongly retain Daminozide and should be avoided.

Caption: Sample preparation workflow for Daminozide analysis in fruit.

Step-by-Step Protocol:

• Homogenize a representative sample of the fruit (e.g., apple).

• Weigh 10 ± 0.1 g of the homogenized sample into a 50 mL centrifuge tube.

• Spike the sample with 100 µL of the 1 µg/mL Daminozide-d6 internal standard solution.

• Add 20 mL of acidified methanol (1% formic acid in methanol).[15]

• Vortex vigorously for 2 minutes to ensure thorough extraction.

• Centrifuge the tube at 4000 rpm for 10 minutes to separate the solid material.

• Carefully transfer a 1 mL aliquot of the supernatant into a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95% Mobile Phase A).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[16]

LC-MS/MS Method Parameters

To achieve optimal separation and detection, a reversed-phase column suitable for polar compounds is recommended. The mass spectrometer is operated in positive ESI mode using Multiple Reaction Monitoring (MRM) for quantification.

Table 1: Liquid Chromatography Conditions

Parameter	Value
Column	Polar-modified C18 (e.g., 2.1 x 100 mm, 2.7 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C

| Gradient | 5% B (0-1 min), 5-95% B (1-5 min), 95% B (5-7 min), 5% B (7.1-10 min) |

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C

| Gas Flow | Instrument Dependent |

The fragmentation of a molecule in a mass spectrometer produces a unique pattern that can be used for identification and quantification.[17][18] For Daminozide (MW: 160.17 g/mol ), the protonated molecule [M+H]⁺ at m/z 161.1 is selected as the precursor ion. For Daminozide-d6 (MW: 166.21 g/mol ), the precursor is [M+H]⁺ at m/z 167.1.[10] Collision-induced dissociation (CID) generates characteristic product ions.

Table 3: MRM Transitions for Daminozide and Daminozide-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Daminozide	161.1	143.1	50	15	Quantifier
	161.1	115.1	50	20	Qualifier

| Daminozide-d6 | 167.1 | 149.1 | 50 | 15 | Internal Standard |

Data Analysis and Method Validation

Quantification

Quantification is performed by generating a calibration curve that plots the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The concentration of Daminozide in the unknown sample is then calculated from this curve.

Method Performance Characteristics

A robust method requires validation to demonstrate its fitness for purpose. Key parameters include linearity, accuracy, precision, and the Limit of Quantification (LOQ).

Table 4: Example Method Validation Data

Parameter	Result	Acceptance Criteria
Linearity (R²)	> 0.998	≥ 0.995
LOQ	0.01 mg/kg	Below regulatory MRLs
Accuracy (Recovery)	88% - 108%	70% - 120%

| Precision (RSD) | ≤ 6.9% | ≤ 20% |

Data presented are representative values based on typical method performance.[19]

Conclusion

The described LC-MS/MS method utilizing Daminozide-d6 as an internal standard provides a highly accurate, sensitive, and robust workflow for the quantitative analysis of Daminozide in challenging fruit matrices. The implementation of isotope dilution effectively compensates for matrix effects and procedural losses, ensuring data of the highest quality and reliability. This protocol is well-suited for food safety monitoring programs and research applications requiring precise measurement of this plant growth regulator.

References

• ResearchGate. (n.d.). Determination of daminozide residues in apple pulp using HPLC-DAD-UV. Available at: [Link]

• OSTI.GOV. (2017). Guideline on Isotope Dilution Mass Spectrometry. Available at: [Link]

• EURL-SRM. (n.d.). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin. Available at: [Link]

• IAEA. (n.d.). Chapter 3 The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP- MS). Available at: [Link]

• Britannica. (2024). Isotope dilution. Available at: [Link]

• Wikipedia. (n.d.). Isotope dilution. Available at: [Link]

• Shimadzu. (n.d.). Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. Available at: [Link]

• Thomson Instrument Company. (n.d.). Improved Sample Prep of Fruit & Juices for Analysis by Mass Spectrometry Using Thomson Filter Vials. Available at: [Link]

• RRMA. (2004). Chemical Regulatory Updates – Latest Global Changes. Available at: [Link]

• PubMed. (1999). Determination of daminozide in apples and apple leaves by liquid chromatography--mass spectrometry. Available at: [Link]

• Waters Corporation. (n.d.). A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC. Available at: [Link]

• Agilent. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Available at: [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Available at: [Link]

• Environmental Protection Agency (EPA). (n.d.). Daminozide. Available at: [Link]

• EXTOXNET. (n.d.). DAMINOZIDE. Available at: [Link]

• Agilent. (n.d.). Agilent Sample Preparation The Pesticide Analysis Workflow. Available at: [Link]

• PMC. (2022). Modified matrix solid phase dispersion-HPLC method for determination of pesticide residue in vegetables and their impact on human health: A risk assessment. Available at: [Link]

• Regulations.gov. (1993). Daminozide. Human Health Assessment Scoping Document in Support of Registration. Available at: [https://www.regulations.gov/document/EPA-HQ-OPP-2006-0 Daminozide. Human Health Assessment Scoping Document in Support of Registration Review. July 17, 1993.]([Link] Daminozide. Human Health Assessment Scoping Document in Support of Registration Review. July 17, 1993.)

• MDPI. (2020). Mass Spectrometric Identification of Metabolites after Magnetic-Pulse Treatment of Infected Pyrus communis L. Microplants. Available at: [Link]

• Environmental Protection Agency (EPA). (2016). Daminozide (Alar) Pesticide Canceled for Food Uses. Available at: [Link]

• Semantic Scholar. (2021). Indonesian Journal of Multidisciplinary Research. Available at: [Link]

• University of Arizona. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• MDPI. (2024). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Available at: [Link]

Sources

• 1. rrma-global.org [rrma-global.org]
• 2. EXTOXNET PIP - DAMINOZIDE [extoxnet.orst.edu]
• 3. www3.epa.gov [www3.epa.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. epa.gov [epa.gov]
• 6. lcms.cz [lcms.cz]
• 7. ダミノジッド PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. 丁酰肼盐酸盐-D6 盐酸盐 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 11. osti.gov [osti.gov]
• 12. repository.up.ac.za [repository.up.ac.za]
• 13. Isotope dilution - Wikipedia [en.wikipedia.org]
• 14. Isotope dilution | Mass spectrometry, Trace elements, Quantification | Britannica [britannica.com]
• 15. eurl-pesticides.eu [eurl-pesticides.eu]
• 16. htslabs.com [htslabs.com]
• 17. whitman.edu [whitman.edu]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Daminozide in Food Matrices using Isotope Dilution Mass Spectrometry with Daminozide-D6

Abstract

This document provides a comprehensive guide and a detailed protocol for the quantitative analysis of Daminozide residues in complex food matrices. Daminozide, a highly polar plant growth regulator, presents analytical challenges due to its chemical properties. This method employs a robust sample extraction procedure and leverages the precision of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The core of this protocol is the application of Isotope Dilution Mass Spectrometry (IDMS) using Daminozide-D6 as a stable, isotopically labeled internal standard. This approach ensures high accuracy and precision by effectively compensating for matrix effects and variations in analyte recovery, which are common hurdles in food safety testing. This guide is intended for researchers and analytical chemists in regulatory, industrial, and research laboratories.

Introduction: The Analytical Challenge of Daminozide

Daminozide (butanedioic acid mono(2,2-dimethylhydrazide)), also known by the trade name Alar, is a systemic plant growth regulator used to improve the quality and maturation of various ornamental plants and, historically, certain fruit crops.[1] Although its registration for food crops was canceled in the United States by the EPA in 1989 due to health concerns regarding its breakdown product, unsymmetrical dimethylhydrazine (UDMH), residue monitoring remains critical for imported foods and to ensure compliance with global food safety standards.[2][3]

The analysis of Daminozide is challenging for several key reasons:

• High Polarity: Daminozide is highly soluble in water (100,000 mg/L) and methanol, making it difficult to extract and retain on traditional reversed-phase chromatography columns.[1][4] This necessitates specialized analytical approaches.[5]

• Matrix Complexity: Food matrices, particularly fruits and vegetables, are incredibly complex. Co-extractives can interfere with the analysis, leading to ion suppression or enhancement in the mass spectrometer source, which can compromise the accuracy of quantification.[6]

• Low Detection Limits: Regulatory bodies often mandate very low Maximum Residue Limits (MRLs), requiring highly sensitive and specific analytical methods.[7]

To overcome these challenges, the combination of a streamlined extraction method with the precision of LC-MS/MS and the accuracy of isotope dilution is the gold standard.

The Principle of Isotope Dilution using Daminozide-D6

The cornerstone of this method is the use of a stable, isotopically labeled internal standard (ISTD), Daminozide-D6. In this molecule, six hydrogen atoms on the dimethylamino group are replaced with deuterium.

Why is this so effective?

A deuterated internal standard is the ideal mimic for the target analyte.[8] It has nearly identical chemical and physical properties to Daminozide, meaning it behaves in the same way during every stage of the analytical process: extraction, cleanup, chromatography, and ionization.[9] However, due to the mass difference, the mass spectrometer can distinguish it from the native Daminozide.[8]

By adding a known concentration of Daminozide-D6 to the sample at the very beginning of the workflow, it experiences the same potential losses during sample preparation and the same matrix-induced signal suppression or enhancement during ionization.[10] Consequently, the ratio of the analyte signal to the internal standard signal remains constant, even if the absolute signals fluctuate.[8] This normalization provides a highly accurate and precise measurement of the analyte concentration, which would otherwise be skewed by experimental variability.[9]

Conceptual Workflow: Internal Standard Correction

Caption: How Daminozide-D6 corrects for errors.

Materials and Methodology

This protocol is adapted from methodologies designed for highly polar pesticides in food matrices, such as the QuPPe (Quick Polar Pesticides) method.[11]

Reagents and Materials

• Solvents: HPLC-grade or LC-MS grade Methanol and Acetonitrile. Deionized water (≥18 MΩ·cm).

• Reagents: Formic acid (>98%), Ammonium formate.

• Standards: Daminozide certified reference material (CRM). Daminozide-D6 (dimethyl-d6) hydrochloride CRM.

• Equipment: High-speed blender or homogenizer (e.g., Polytron), refrigerated centrifuge, vortex mixer, analytical balance, 50 mL polypropylene centrifuge tubes, syringe filters (0.22 µm), autosampler vials.

• Instrumentation: A Liquid Chromatography system coupled to a triple quadrupole mass spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.[5]

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh ~10 mg of Daminozide and Daminozide-D6 into separate 10 mL volumetric flasks. Dissolve in methanol to volume. These stocks should be stored at 2-8°C and are typically stable for up to 6 months.

• Intermediate Standard Solutions (10 µg/mL): Prepare by diluting the primary stock solutions with methanol.

• Working Internal Standard (ISTD) Solution (1 µg/mL): Dilute the Daminozide-D6 intermediate solution with methanol. This solution will be used to spike all samples, blanks, and calibration standards.

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank matrix extract with appropriate volumes of the Daminozide intermediate solution and a constant volume of the working ISTD solution. A typical calibration range would be 1, 5, 10, 25, 50, and 100 ng/mL.

Detailed Analytical Workflow

The overall workflow is a streamlined process designed for high throughput and accuracy.

Caption: Step-by-step analytical workflow.

Step-by-Step Sample Preparation Protocol

• Homogenization: Weigh 10.0 ± 0.1 g of a representative, homogenized food sample into a 50 mL polypropylene centrifuge tube.[11] For dry commodities like grains or dried fruit, use 5.0 g and add an appropriate amount of water to rehydrate before extraction.[11]

• Fortification: Add a precise volume of the working Daminozide-D6 internal standard solution (e.g., 100 µL of 1 µg/mL ISTD solution to yield a final concentration of 10 ng/mL in the extract).

• Extraction: Immediately add 10 mL of methanol containing 1% formic acid to the tube. The acid helps to stabilize Daminozide and ensures efficient extraction from the matrix.[11]

• Shaking & Centrifugation: Cap the tube tightly and shake vigorously for 5 minutes using a mechanical shaker or vortex mixer.

• Centrifugation: Centrifuge the tube for 10 minutes at ≥4000 rpm to separate the solid matrix material from the solvent extract.

• Filtration: Carefully draw off the supernatant (the top liquid layer) and pass it through a 0.22 µm syringe filter directly into an autosampler vial for analysis. This step removes any remaining particulates that could clog the LC system.

• Analysis: Inject the filtered extract into the LC-MS/MS system.

Instrumental Analysis: LC-MS/MS Parameters

The high polarity of Daminozide requires specific chromatographic conditions for good retention and peak shape. A Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode column is often preferred over standard C18 columns.

Parameter	Setting	Rationale
LC Column	HILIC or Mixed-Mode Column (e.g., Obelisc N, ZIC-pHILIC)	Provides necessary retention for highly polar analytes like Daminozide, which would otherwise elute in the void volume of a C18 column.
Mobile Phase A	Water with 10 mM Ammonium Formate + 0.1% Formic Acid	Ammonium formate and formic acid act as mobile phase modifiers to improve peak shape and ionization efficiency.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	The organic component for elution in HILIC mode.
Flow Rate	0.4 mL/min	A typical flow rate for analytical scale LC columns.
Injection Volume	5 µL	Balances sensitivity with minimizing matrix introduction into the MS.
Gradient	Start at 95% B, hold for 1 min, ramp to 40% B over 6 min, hold for 2 min, then return to initial conditions and equilibrate.	A standard gradient for separating polar compounds in HILIC mode.
Ionization Mode	Electrospray Ionization (ESI), Positive	Daminozide readily forms positive ions in the ESI source.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Optimized MRM Transitions

The following table details the mass-to-charge ratios (m/z) for the precursor and product ions used for quantification and confirmation of both Daminozide and its internal standard.

Compound	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Polarity
Daminozide	161.1	44.1	143.2	Positive
Daminozide-D6	167.0	49.3	149.3	Positive
Data derived from Restek application notes.[12]

Results and Performance Characteristics

A properly validated method following this protocol should meet internationally accepted performance criteria, such as those outlined in the SANTE/11312/2021 guidelines.

Typical Method Validation Data

Matrix Type	Spike Level (mg/kg)	Average Recovery (%)	Precision (RSD, %)
Apple	0.01	98	≤ 10
Grape	0.01	95	≤ 12
Tomato	0.01	102	≤ 11
Wheat Flour	0.02	92	≤ 15
Typical performance data based on published methods and regulatory guidelines.[13][14]

Linearity: The use of an internal standard ensures excellent linearity (R² > 0.995) across the calibration range. Limit of Quantification (LOQ): The method LOQ is typically validated at 0.01 mg/kg in most fruit and vegetable matrices, which is below most international MRLs.[14]

Regulatory Context

While food uses are canceled in the U.S., MRLs exist in other regions. For example, the European Union maintains MRLs for Daminozide in various commodities.[15] The EU MRL for apples, for instance, is set at 0.02 mg/kg.[7] This method provides the sensitivity required to enforce such limits.

Conclusion

The protocol described herein provides a robust, accurate, and high-throughput solution for the analysis of Daminozide residues in diverse food matrices. The core strengths of this application are the streamlined sample preparation and the use of the deuterated internal standard, Daminozide-D6. This isotope dilution strategy is critical for mitigating matrix interference and correcting for analyte loss, ensuring data integrity and confidence in analytical results. This method is fit-for-purpose for routine monitoring, import testing, and research applications in food safety.

References

• Japanese Ministry of Health, Labour and Welfare. (n.d.). Analytical Method for Daminozide (Targeted to Agricultural, Animal and Fishery Products). Retrieved from [Link]

• Oden, B., et al. (2018). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. MOJ Bioequivalence & Bioavailability. Retrieved from [Link]

• SCION Instruments. (2025, April 21). The Role of Internal Standards In Mass Spectrometry. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, November 08). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2016, August 05). Daminozide (Alar) Pesticide Canceled for Food Uses. Retrieved from [Link]

• Chemical Regulatory Updates. (2004, October 12). Latest Global Changes. RRMA. Retrieved from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

• Mol, H. G., et al. (1999). Determination of daminozide in apples and apple leaves by liquid chromatography--mass spectrometry. Journal of Chromatography A, 833(1), 53-60. Retrieved from [Link]

• University of Hertfordshire. (2026, February 28). Daminozide. AERU. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Daminozide. Retrieved from [Link]

• Wikipedia. (n.d.). Daminozide. Retrieved from [Link]

• Shimadzu. (n.d.). Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Daminozide. PubChem. Retrieved from [Link]

• European Commission. (n.d.). EU Pesticides Database - MRLs. Retrieved from [Link]

• European Union Reference Laboratory for Pesticides. (n.d.). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin. Retrieved from [Link]

• Extension Toxicology Network (EXTOXNET). (n.d.). Daminozide. Retrieved from [Link]

• Restek. (2020, October 28). Analysis of Pesticides and Mycotoxins in Cannabis Brownies. Retrieved from [Link]

• Food Safety and Standards Authority of India (FSSAI). (n.d.). Training Manual For Analysis of Pesticide Residues. Retrieved from [Link]

• Canadian Food Inspection Agency. (n.d.). Determination of Daminozide in Apples (GC-MSD Method). Retrieved from [Link]

• Thomson Instrument Company. (n.d.). Improved Sample Prep of Fruit & Juices for Analysis by Mass Spectrometry Using Thomson Filter Vials. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Daminozide. Retrieved from [Link]

• INCHEM. (n.d.). 395. Daminozide (Pesticide residues in food: 1977 evaluations). Retrieved from [Link]

• Agilent Technologies. (2017, January 13). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Retrieved from [Link]

Sources

• 1. EXTOXNET PIP - DAMINOZIDE [extoxnet.orst.edu]
• 2. epa.gov [epa.gov]
• 3. Daminozide - Wikipedia [en.wikipedia.org]
• 4. Daminozide [sitem.herts.ac.uk]
• 5. lcms.cz [lcms.cz]
• 6. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 7. EU Pesticides Database [ec.europa.eu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. texilajournal.com [texilajournal.com]
• 11. eurl-pesticides.eu [eurl-pesticides.eu]
• 12. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 13. Determination of daminozide in apples and apple leaves by liquid chromatography--mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. www3.epa.gov [www3.epa.gov]

Sample preparation techniques for Daminozide D6 in soil and water analysis

Application Note: Advanced Sample Preparation and Isotope Dilution Methodologies for Daminozide in Environmental Matrices

Executive Summary

The accurate quantification of Daminozide (N-(dimethylamino)succinamic acid), a highly polar plant growth regulator, in environmental matrices presents a significant analytical challenge. With a log Kow​ of -3.1, Daminozide resists traditional liquid-liquid extraction and standard QuEChERS partitioning methodologies[1]. This application note details a field-proven, self-validating sample preparation workflow for soil and water analysis. By leveraging a modified Quick Polar Pesticides (QuPPe) extraction approach coupled with Isotope Dilution Mass Spectrometry (IDMS) using Daminozide-D6, this protocol ensures high recovery, mitigates severe matrix effects, and achieves Limits of Quantification (LOQs) of 0.05 mg/kg in soil and 0.1 µg/L in water[2].

Mechanistic Rationale: The "Why" Behind the Workflow

The Polarity Problem and Solvent Selection

Daminozide features both hydrazide and carboxylic acid termini, rendering it highly water-soluble and prone to strong ionic interactions with soil particulates[1]. Traditional extraction solvents fail to partition Daminozide out of the aqueous phase. Therefore, this protocol employs acidified methanol (1% formic acid) . The mechanistic causality is twofold:

• Matrix Disruption: The low pH (formic acid) protonates the carboxylic acid moiety of Daminozide, neutralizing its charge and breaking ionic bonds with soil silicates and humic acids[3].

• Protein/Macromolecule Precipitation: Methanol acts as a crash solvent, precipitating soluble soil proteins and complex carbohydrates that would otherwise foul the LC-MS/MS electrospray ionization (ESI) source[4].

The Necessity of Daminozide-D6 (Isotope Dilution)

Because Daminozide is highly polar, it elutes near the solvent front in standard reversed-phase chromatography, co-eluting with a massive influx of polar matrix components. This causes unpredictable and severe ion suppression in the MS source. Daminozide-D6 is introduced at the very beginning of the sample preparation as an Isotopically Labeled Internal Standard (IL-IS)[5]. Because the D6 analog shares the exact physicochemical properties and retention time of native Daminozide, it experiences the identical degree of matrix suppression. By quantifying the ratio of the native peak area to the D6 peak area, the method becomes a self-validating system : extraction losses and ionization variations are mathematically normalized.

Methodological Framework

Workflow for Daminozide extraction from soil and water matrices using Daminozide-D6.

Step-by-Step Experimental Protocols

Protocol A: Soil Extraction (Modified QuPPe)

Note: Soil samples must be protected from UV light during transport, as Daminozide exhibits some degradation under prolonged environmental exposure, though soil photolysis is generally not the primary degradation route compared to microbial action[3].

• Sample Weighing: Weigh 10.0 g (± 0.1 g) of homogenized, sieved soil into a 50 mL polypropylene centrifuge tube. Causality: Polypropylene is required as highly polar analytes can adsorb to the active silanol groups of glass vessels.

• Hydration (Crucial Step): Add LC-MS grade water to adjust the total water content of the soil plug to approximately 10 mL. Allow to sit for 10 minutes. Causality: Hydrating the soil swells the pores, allowing the extraction solvent to penetrate micro-cavities.

• Isotope Spiking: Spike 100 µL of a 1.0 µg/mL Daminozide-D6 working solution directly onto the hydrated soil. Vortex briefly and allow 15 minutes for equilibration.

• Extraction: Add 10.0 mL of acidified methanol (1% formic acid v/v).

• Agitation: Shake vigorously using a mechanical shaker for 15 minutes at 1000 RPM.

• Cryo-Centrifugation: Centrifuge the samples at >2500 × g for 5 minutes at 4°C. Causality: Cold centrifugation forces the precipitation of co-extracted lipids and waxes that are soluble at room temperature, providing an in-situ clean-up without needing dispersive Solid Phase Extraction (dSPE) which could inadvertently bind the polar Daminozide[6].

• Filtration: Draw 1 mL of the supernatant and filter through a 0.2 µm PTFE syringe filter into an autosampler vial.

Protocol B: Water Analysis (Direct Injection / Dilution)

• Filtration: Filter 10 mL of the environmental water sample through a 0.2 µm PTFE filter to remove suspended particulate matter.

• Aliquot & Spike: Transfer 900 µL of the filtered water into an autosampler vial. Add 50 µL of Daminozide-D6 (100 ng/mL) and 50 µL of 20% Formic Acid in Methanol.

• Vortex: Vortex for 30 seconds. The sample is now ready for direct large-volume injection (e.g., 20 µL) onto a HILIC LC-MS/MS system.

Self-Validating System Check (The 30% Rule): During data analysis, monitor the absolute peak area of the Daminozide-D6 internal standard in all matrix samples. If the D6 area in a sample falls below 30% of the D6 area in the neat solvent calibration standards, the matrix suppression is deemed too severe for accurate IDMS correction. Action: The extract must be diluted 1:5 or 1:10 with mobile phase and re-injected.

Quantitative Data & Analytical Parameters

To ensure reproducibility across laboratories, the following tables summarize the critical MS parameters and expected method performance criteria.

Table 1: LC-MS/MS MRM Transitions and Physicochemical Data | Analyte | Log Kow​ | Precursor Ion (m/z) | Quantifier Ion (m/z) | Qualifier Ion (m/z) | Collision Energy (eV) | | :--- | :---: | :---: | :---: | :---: | :---: | | Daminozide | -3.1 | 161.1 | 143.1 | 101.1 | 12 / 18 | | Daminozide-D6 | -3.1 | 167.1 | 149.1 | N/A | 12 |

Note: ESI positive mode is utilized. Due to the low mass of the fragments, ensure the MS system is optimized for low-mass transmission[7].

Table 2: Expected Method Performance Criteria

Matrix	Target LOQ	Spiking Level	Expected Recovery (%)	Max Acceptable RSD (%)
Agricultural Soil	0.05 mg/kg	0.05 mg/kg	85 - 110%	≤ 15%
Agricultural Soil	0.05 mg/kg	0.50 mg/kg	90 - 105%	≤ 10%
Surface Water	0.1 µg/L	0.1 µg/L	95 - 115%	≤ 15%

| Groundwater | 0.1 µg/L | 1.0 µg/L | 95 - 105% | ≤ 10% |

References

• EFSA (European Food Safety Authority). Peer review of the pesticide risk assessment of the active substance daminozide. NIH National Library of Medicine (PMC). Available at:[Link]

• EURL-SRM (EU Reference Laboratory for Single Residue Methods). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol (QuPPe). EURL Pesticides. Available at:[Link]

• LCGC Blog. Pesticide Analysis in Cannabis: Choosing the Right Technique. Chromatography Online. Available at:[Link]

• FAO (Food and Agriculture Organization of the United Nations). Daminozide Evaluations. FAO.org. Available at:[Link]

• Waters Corporation. An Overview of the Determination of Highly Polar and Ionic Pesticide Residues by LC-MS/MS. Waters.com. Available at:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. QuPPe: About the Method [quppe.eu]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. waters.com [waters.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]

Application Note: A Validated GC-MS Method for the Quantitative Determination of Daminozide in Complex Matrices Using a Stable Isotope-Labeled Internal Standard

Abstract

This document details a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the sensitive and selective quantification of daminozide. Due to its high polarity and thermal instability, daminozide analysis by GC requires a specialized approach involving alkaline hydrolysis to its derivative, unsymmetrical dimethylhydrazine (UDMH), followed by derivatization to a stable hydrazone. The method's accuracy and precision are ensured by the use of a stable isotope-labeled internal standard, Daminozide-D6, which undergoes identical chemical transformations as the target analyte. This application note provides a comprehensive, step-by-step protocol for sample preparation, derivatization, and GC-MS analysis, along with a complete validation strategy based on internationally recognized guidelines.

Introduction

Daminozide (succinic acid 2,2-dimethylhydrazide) is a systemic plant growth regulator previously used to improve the quality and storage of various fruits and ornamental plants. However, concerns have been raised regarding its hydrolysis product and metabolite, unsymmetrical dimethylhydrazine (UDMH), which is classified as a probable human carcinogen (Group B2) by the U.S. Environmental Protection Agency (EPA)[1]. Consequently, regulatory bodies worldwide have revoked its food use registrations, and stringent monitoring for its residues is required.

The direct analysis of daminozide by GC-MS is challenging due to its high polarity and thermal lability[2]. The established analytical approach, therefore, involves the chemical conversion of daminozide to a more volatile and stable derivative suitable for gas chromatography. This method is based on the alkaline hydrolysis of daminozide to UDMH, which is simultaneously distilled from the sample matrix and derivatized, typically with salicylaldehyde, to form the stable salicylaldehyde dimethylhydrazone[3][4].

To ensure the highest level of accuracy and to correct for potential analyte loss during the multi-step sample preparation process, the use of an appropriate internal standard is paramount. This protocol employs Daminozide-D6, a stable isotope-labeled analogue of the target analyte.

The Causality Behind Using a Stable Isotope-Labeled Internal Standard (SIL-IS): The SIL-IS is the gold standard for quantitative mass spectrometry. Daminozide-D6 is structurally identical to the native analyte, differing only in isotopic composition. It is therefore assumed to have the same chemical and physical properties. It is added at the very beginning of the sample preparation, meaning it experiences the same extraction efficiency, hydrolysis rate, distillation recovery, and derivatization yield as the native daminozide. Any losses or variations encountered during the procedure will affect both the analyte and the SIL-IS equally. The final measurement is a ratio of the analyte to the SIL-IS, which effectively cancels out procedural errors, leading to a highly accurate and precise result[5].

Principle of the Method

The analytical workflow is a three-stage process:

• Hydrolysis and Distillation: The sample, fortified with Daminozide-D6, is subjected to strong alkaline hydrolysis (50% NaOH) under heat. This quantitatively converts both daminozide and Daminozide-D6 into their respective volatile UDMH and UDMH-D6 forms. These are then separated from the matrix via steam distillation.

• Derivatization: The distillate is trapped in a solution containing a derivatizing agent (salicylaldehyde). The UDMH and UDMH-D6 react to form their corresponding stable hydrazone derivatives, which are amenable to GC analysis.

• Quantification: The derivatized extract is analyzed by GC-MS operating in Selective Ion Monitoring (SIM) mode. Quantification is achieved by comparing the peak area ratio of the characteristic ions of the daminozide derivative to that of its deuterated internal standard derivative against a calibration curve.

Materials and Reagents

3.1 Standards and Reagents

• Daminozide (≥99% purity)

• Daminozide-D6 (≥98% purity)

• Sodium Hydroxide (NaOH), 50% (w/v) solution

• Salicylaldehyde (≥98% purity)

• Toluene, residue analysis grade

• Sodium Chloride (NaCl), analytical grade

• Glacial Acetic Acid, analytical grade

• Methanol, HPLC grade

• Deionized Water

3.2 Equipment

• Gas Chromatograph with Mass Selective Detector (GC-MS)

• Steam distillation apparatus

• Heating mantle

• Homogenizer/Blender

• Centrifuge and 50 mL centrifuge tubes

• Vortex mixer

• Analytical balance

• Micropipettes

• Autosampler vials

Experimental Protocols

4.1 Preparation of Standard Solutions

• Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of Daminozide and Daminozide-D6 into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at 4°C.

• Intermediate Standard Solution (10 µg/mL): Prepare a combined intermediate solution by diluting the stock solutions. For example, pipette 100 µL of the Daminozide stock and 100 µL of the Daminozide-D6 stock into a 10 mL volumetric flask and bring to volume with methanol.

• Calibration Standards (e.g., 10-200 ng/mL): Prepare a series of calibration standards by serially diluting the intermediate standard solution in toluene. These standards are used to build the calibration curve for the instrument.

4.2 Sample Preparation, Hydrolysis, and Derivatization

This workflow is a critical, multi-step process requiring careful execution.

Caption: Workflow for daminozide analysis.

Step-by-Step Procedure:

• Sample Comminution: Homogenize a representative portion of the laboratory sample. For samples with low water content, rehydration may be necessary[6].

• Fortification: Weigh 10.0 g of the homogenized sample into a distillation flask. Fortify with a known amount of Daminozide-D6 internal standard solution.

• Hydrolysis: Add 100 mL of deionized water and a few drops of anti-foaming agent to the flask. Carefully add 20 mL of 50% NaOH solution.

• Distillation Setup: Immediately connect the flask to the steam distillation apparatus. Place a 50 mL centrifuge tube containing 20 µL of salicylaldehyde under the condenser to act as a trap for the UDMH distillate.

• Distillation: Begin heating the flask and collect approximately 40 mL of distillate.

• pH Adjustment: After distillation, remove the collection tube. Add ~40 µL of glacial acetic acid to the distillate, vortex, and check that the pH is between 4 and 5. This step is critical for optimizing the stability and extraction of the resulting hydrazone[3].

• Derivatization Incubation: Stopper the tube and heat in a water bath at 50°C for 90 minutes to ensure complete derivatization.

• Extraction: Cool the tube to room temperature. Add 2 mL of saturated NaCl solution and 2 mL of toluene. Vortex vigorously for 1 minute to extract the salicylaldehyde dimethylhydrazone into the organic layer.

• Final Extract: Centrifuge to separate the layers. Carefully transfer the upper toluene layer to an autosampler vial for GC-MS analysis.

4.3 GC-MS Instrumental Conditions

The following are typical starting conditions and should be optimized for the specific instrument used.

Parameter	Setting	Rationale
Gas Chromatograph
Injection Mode	Splitless	Maximizes sensitivity for trace-level analysis.
Injector Temp	250 °C	Ensures efficient volatilization of the derivative.
Carrier Gas	Helium, constant flow (e.g., 1.2 mL/min)	Inert carrier gas providing good chromatographic efficiency.
Oven Program	60°C (1 min hold), ramp to 280°C at 20°C/min, hold 5 min	Provides good separation of the analyte from matrix components.
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., 5% Phenyl Methylpolysiloxane)	A standard, robust column suitable for a wide range of semi-volatile compounds.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
MS Source Temp	230 °C	Standard source temperature to maintain cleanliness and performance.
MS Quad Temp	150 °C	Standard quadrupole temperature.
Acquisition Mode	Selective Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific ions.

Table 1: Suggested Ions for SIM Analysis

Compound	Role	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Salicylaldehyde dimethylhydrazone	Daminozide derivative	164 (M+)	120
Salicylaldehyde dimethylhydrazone-D6	Daminozide-D6 derivative	170 (M+)	120, 126

Rationale for Ion Selection: The molecular ion (M+) is often chosen for quantification due to its high specificity. Qualifier ions are monitored to confirm the identity of the compound by ensuring their abundance ratios relative to the quantifier ion are within acceptable limits, as specified by guidelines like SANTE/11312/2021[7].

Method Validation

The analytical method must be validated to demonstrate its suitability for its intended purpose. The validation should be performed in accordance with established guidelines such as the ICH Q2(R1) or SANTE/11312/2021[7][8][9]. The following parameters must be assessed.

Caption: Core parameters for analytical method validation.

5.1 Specificity Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as matrix components. This is demonstrated by analyzing blank matrix samples to ensure no interfering peaks are present at the retention time of the daminozide derivative[9][10].

5.2 Linearity and Range Linearity is established by analyzing a series of standards across a specified concentration range. A calibration curve is generated by plotting the peak area ratio (analyte/IS) against the concentration.

• Procedure: Analyze at least five concentration levels in triplicate.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99.

5.3 Accuracy Accuracy is determined by recovery experiments. A blank matrix is spiked with the analyte at different concentration levels (e.g., low, medium, high).

• Procedure: Analyze at least five replicates at each concentration level.

• Acceptance Criteria: Mean recovery should be within 70-120% as per SANTE guidelines for pesticide residues[11].

5.4 Precision Precision is assessed at two levels: repeatability and intermediate precision[10].

• Repeatability (Intra-assay precision): Analysis of replicate samples under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): Analysis of replicate samples on different days, by different analysts, or with different equipment.

• Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 20%[11].

5.5 Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. Often estimated based on a signal-to-noise ratio of 3:1.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. Often estimated based on a signal-to-noise ratio of 10:1 or as the lowest validated spike level meeting accuracy and precision criteria[11].

Table 2: Example Method Validation Summary

Validation Parameter	Concentration Spiked (mg/kg)	Acceptance Criteria	Example Result	Pass/Fail
Linearity (r²)	0.01 - 0.20 mg/kg	≥ 0.99	0.998	Pass
Accuracy (Recovery)	0.02	70 - 120%	95.4%	Pass
0.10	70 - 120%	102.1%	Pass
0.20	70 - 120%	98.7%	Pass
Precision (RSD%)
- Repeatability	0.10	≤ 20%	6.5%	Pass
- Intermediate	0.10	≤ 20%	9.8%	Pass
LOQ	0.02	Recovery 70-120%, RSD ≤ 20%	Validated at this level	Pass
LOD (S/N > 3)	-	-	0.005 mg/kg	-

Conclusion

This application note presents a detailed and scientifically grounded GC-MS method for the determination of daminozide residues. The protocol's strength lies in the combination of a proven hydrolysis-derivatization strategy with the use of a stable isotope-labeled internal standard, Daminozide-D6. This approach ensures high accuracy and precision by correcting for variability throughout the analytical process. The described method validation strategy, aligned with international standards[8][9], demonstrates that the method is specific, linear, accurate, precise, and suitable for the routine quantitative analysis of daminozide in complex matrices at low levels.

References

• SANTE. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021). European Commission. [Link]

• U.S. Environmental Protection Agency. Two analytical methods were used for analysis of daminozide and its residues in soil. EPA. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• Lynxee consulting. (2025). EUROPE – COM : New update of the analytical guidance document for residue. [Link]

• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

• U.S. Environmental Protection Agency. Environmental Chemistry Methods: Daminozide; 447838-01. EPA. [Link]

• European Commission. Guidelines - Maximum Residue levels. [Link]

• BVL. Method validation and analytical quality control in pesticide residues analysis. [Link]

• Conditt, M. K., & Baumgardner, R. M. (1990). Modified Gas chromatographic/mass Spectrometric Method for Determination of Daminozide in High Protein Food Products. Journal of AOAC INTERNATIONAL, 73(2), 296-299. [Link]

• Conditt, M. K., Baumgardner, R. M., & Helrich, K. (1988). Gas chromatographic/mass spectrometric determination of daminozide in high protein food products. Journal of the Association of Official Analytical Chemists, 71(4), 735-739. [Link]

• Newsome, W. H., & Collins, P. (1987). Improved Gas Chromatographic Method for Determination of Daminozide by Alkaline Hydrolysis and 2-nitrobenzaldehyde Derivatization and Survey Results of Daminozide in Agricultural Products. Journal of the Association of Official Analytical Chemists, 70(6), 1025-1027. [Link]

• Majumdar, T. K., Geno, P. W., & Yau, A. (1995). Determination of Daminozide Residues at Very Low Levels in Fruits by Gas Chromatography/Mass Spectrometry. Journal of Agricultural and Food Chemistry, 43(6), 1421-1423. [Link]

• Canadian Food Inspection Agency. (2000). Determination of Daminozide in Apples (GC-MSD Method) SPR-004-V3.1. [Link]

• Anastassiades, M., et al. (2016). Quick Method for the Analysis of Residues of Highly Polar Pesticides in Foods of Plant Origin involving simultaneous Extraction with Methanol and LC-MS/MS Determination (QuPPe-Method). EURL-SRM. [Link]

• U.S. Environmental Protection Agency. (1994). Daminozide Reregistration Eligibility Decision (RED). EPA. [Link]

• EURL-SRM. (2018). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol. [Link]

Sources

• 1. www3.epa.gov [www3.epa.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Modified gas chromatographic/mass spectrometric method for determination of daminozide in high protein food products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gas chromatographic/mass spectrometric determination of daminozide in high protein food products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. ema.europa.eu [ema.europa.eu]
• 10. database.ich.org [database.ich.org]
• 11. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Application Note: Preparation and Validation of Daminozide-d6 Stock and Working Solutions

Target Audience: Analytical Chemists, Epigenetic Researchers, and Mass Spectrometry Specialists. Applications: Isotope Dilution Mass Spectrometry (LC-MS/MS), QuPPe (Quick Polar Pesticides) Methodology, and Epigenetic Probe Assays (KDM2/7 Inhibition).

Executive Summary & Rationale

Daminozide (succinic acid 2,2-dimethylhydrazide, formerly marketed as Alar) is a highly polar plant growth regulator and a known selective inhibitor of 2-oxoglutarate histone lysine demethylases (KDM2A/7A)[1]. In modern analytical workflows—particularly the testing of agricultural commodities and cannabis for pesticide residues—Daminozide-d6 (dimethyl-d6) serves as the gold-standard Isotope-Labeled Internal Standard (ILIS)[2].

The Causality of the D6 Isotope: Using a +6 Da mass shift (m/z 167 [M+H]⁺) completely bypasses the natural M+1 and M+2 isotopic contributions of native Daminozide (m/z 161 [M+H]⁺). This isotopic distance is critical in complex matrices like cannabis or dried fruits, where matrix-induced ion suppression in Electrospray Ionization (ESI) can severely skew quantitative accuracy[2]. By co-eluting exactly with the native analyte, Daminozide-d6 perfectly compensates for matrix effects and extraction losses[3].

Physicochemical Profiling

Understanding the zwitterionic nature of Daminozide is essential for selecting the correct solvents. The molecule possesses both an amine group and a carboxylic acid group, dictating its pH-dependent solubility and stability[4].

Table 1: Physicochemical Properties of Daminozide-d6

Property	Value / Description	Analytical Consequence
Molecular Formula	C₆H₆D₆N₂O₃	Incorporates 6 deuterium atoms on the dimethylamine moiety.
Molecular Weight	166.21 g/mol	+6.04 Da shift ensures no isotopic cross-talk with native Daminozide.
pKa Values	pK₁ = 4.19 (amine), pK₂ = 5.59 (carboxyl)	Highly polar; requires acidic conditions (pH < 4) to remain fully protonated for optimal organic solvent partitioning[4].
Solubility (Water)	~147 mg/mL (14.7 g/100 mL)	Highly soluble, but aqueous solutions are prone to hydrolysis over time[4].
Solubility (Methanol)	~50 mg/mL	Ideal for LC-MS/MS stock solutions; easily miscible with mobile phases[4].
Solubility (DMSO)	~5 mg/mL	Preferred for in vitro epigenetic assays to avoid solvent toxicity[1].

Solvent Selection & Matrix Compatibility

Do not use unbuffered water for long-term storage of Daminozide-d6. While highly soluble in water, aqueous solutions degrade rapidly under UV light or extreme pH[5].

Table 2: Solvent Selection Matrix

Solvent	Primary Use Case	Causality & Justification
Acidified Methanol (1% Formic Acid)	LC-MS/MS QuPPe Workflows	Protonates the carboxylic acid (pH < pKa), stabilizing the molecule and preventing adsorption to container walls[6].
Acetonitrile / Water (50:50)	LC-MS/MS Dilutions	Matches initial gradient conditions for HILIC or mixed-mode chromatography, preventing peak distortion (solvent effects)[7].
DMSO (Anhydrous)	Epigenetic / Cell Assays	Maintains stability for biological assays. Must be purged with inert gas (Argon/N₂) to prevent oxidative degradation[1].

Protocol: Preparation of 1 mg/mL Master Stock Solution

Self-Validating System: This protocol incorporates gravimetric verification and isotopic purity checks to ensure the standard does not introduce false positives into your analytical workflow.

Materials Required:

• Daminozide-d6 (Certified Reference Material, >98% isotopic purity)

• LC-MS Grade Methanol (Acidified with 0.1% to 1% Formic Acid)

• Polypropylene (PP) volumetric flasks and amber vials (Avoid glass to prevent silanol-group binding of polar amines)[6].

• Analytical balance (0.01 mg readability)

Step-by-Step Methodology:

• Equilibration: Allow the Daminozide-d6 solid vial to equilibrate to room temperature in a desiccator for 30 minutes to prevent condensation of atmospheric moisture, which would alter the gravimetric mass.

• Gravimetric Dispensing: Weigh exactly 10.00 mg of Daminozide-d6 into a 10 mL polypropylene volumetric flask.

• Solvent Addition: Add approximately 8 mL of Acidified Methanol. Vortex gently for 2 minutes until complete dissolution is achieved.

• Volume Adjustment: Bring the flask to volume (10.0 mL) with Acidified Methanol. Cap and invert 5 times to homogenize.

• Gravimetric Verification: Weigh the final solution. The density of methanol is ~0.792 g/mL. A 10 mL solution should weigh approximately 7.92 g (excluding the flask). Record this mass to monitor for future solvent evaporation.

• Isotopic Purity Check (Critical QC): Inject a 1 µg/mL dilution of this stock into the LC-MS/MS. Monitor the native Daminozide transition (m/z 161 → 143). Causality: If a signal appears in the native channel, the D6 standard contains D0 impurities. This background equivalent concentration (BEC) must be subtracted from future sample quantifications.

Protocol: Preparation of Working Solutions

Working solutions should be prepared fresh monthly and stored in plastic autosampler vials[8].

Table 3: Serial Dilution Scheme (from 1 mg/mL Stock)

Target Concentration	Volume of Preceding Solution	Volume of Diluent (MeOH/H₂O)	Final Volume	Application
100 µg/mL (WS-1)	1.0 mL of 1 mg/mL Stock	9.0 mL	10.0 mL	High-level spiking / Calibration
10 µg/mL (WS-2)	1.0 mL of 100 µg/mL (WS-1)	9.0 mL	10.0 mL	Routine sample spiking (IS)
1 µg/mL (WS-3)	1.0 mL of 10 µg/mL (WS-2)	9.0 mL	10.0 mL	Low-level calibration standards

Application Workflow: Isotope Dilution in LC-MS/MS

When analyzing highly polar pesticides in complex matrices (e.g., cannabis or dried fruits), the QuPPe method dictates that the ILIS must be added before extraction to account for recovery losses[6].

Caption: Workflow for highly polar pesticide extraction using Daminozide-d6 as an internal standard.

Mass Spectrometry Parameters (ESI+):

• Daminozide-d6 (ILIS): Precursor m/z 167 → Product m/z 149 (Quantifier), m/z 97 (Qualifier)[7].

• Native Daminozide: Precursor m/z 161 → Product m/z 143 (Quantifier), m/z 115 (Qualifier)[7].

Stability & Degradation Dynamics

Daminozide is stable as a crystalline solid for ≥4 years when stored at -20°C[1]. However, in aqueous solutions exposed to UV light or extreme acidic conditions (pH < 2), it undergoes rapid hydrolytic degradation[5].

Causality of Degradation: The amide bond in the succinamic acid backbone is susceptible to cleavage. This hydrolysis yields 1,1-dimethylhydrazine-d6 (UDMH-d6) and cyclic daminozide-d6[5]. Because UDMH is a degradation product of toxicological concern, ensuring the stability of your stock solution is paramount for both analytical accuracy and laboratory safety[4].

Caption: Degradation pathway of Daminozide-d6 under environmental stress.

Storage Best Practices:

• Store all stock and working solutions in amber plastic vials at -20°C .

• Aqueous working solutions (e.g., PBS for in vitro assays) should be prepared fresh daily and discarded after 24 hours[1].

• Monitor the peak area of the m/z 167 → 149 transition in your QC blanks over time. A drop in absolute area >15% indicates potential stock degradation.

References

• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin (QuPPe-PO) Source: eurl-pesticides.eu URL:[Link][6]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices Source: lcms.cz (Shimadzu Application News) URL:[Link][2]

• Reregistration Eligibility Decision Document: DAMINOZIDE Source: epa.gov URL:[Link][4]

• Daminozide - Pesticide Residues in Food (Evaluations) Source: fao.org URL:[Link][5]

• Quick Method for the Analysis of Highly Polar Pesticides in Food Involving Extraction with Acidified Methanol and LC- or IC-MS/MS Source: eurl-pesticides.eu URL:[Link][7]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. lcms.cz [lcms.cz]
• 3. lcms.cz [lcms.cz]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. fao.org [fao.org]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]

Application Note: Utilizing Daminozide-D6 for Precision Plant Uptake and Metabolism Studies

Executive Summary

Daminozide (N-(dimethylamino)succinamic acid) is a highly polar plant growth regulator historically used to control vegetative growth and fruit ripening. Its application has been heavily restricted in food crops due to its catabolism into 1,1-dimethylhydrazine (UDMH), a known carcinogen, though it remains widely used in ornamental horticulture[1][2]. Studying the uptake, translocation, and metabolic degradation of daminozide in complex plant matrices requires robust analytical frameworks.

This application note details a self-validating analytical protocol utilizing Daminozide-D6 as a stable isotope-labeled internal standard (SIL-IS). By leveraging Daminozide-D6 in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows, researchers can effectively trace metabolic pathways, correct for severe matrix-induced ion suppression, and achieve absolute quantification of daminozide residues in plant tissues[3][4].

Mechanistic Background: Daminozide Metabolism in Plants

Daminozide exerts its physiological effects by acting as a selective inhibitor of 2-oxoglutarate (2OG)-dependent dioxygenases, enzymes critical for the biosynthesis of gibberellins and ethylene[5]. By inhibiting these pathways, daminozide retards stem elongation and alters secondary metabolism, such as anthocyanin production in flowers[6].

However, the analytical challenge lies in its metabolic instability. Within plant tissues, or during post-harvest storage, the hydrazide bond of daminozide is susceptible to enzymatic and hydrolytic cleavage. This degradation yields succinic acid—a ubiquitous intermediate in primary metabolism—and UDMH[2].

Fig 1: Mode of action and catabolic degradation pathway of daminozide in plants.

Rationale for Stable Isotope Labeling (Daminozide-D6)

In untargeted and targeted plant metabolomics, distinguishing exogenous agrochemicals from endogenous metabolites is critical[7]. Furthermore, daminozide is highly polar. In standard reversed-phase liquid chromatography (RPLC), it exhibits poor retention, often eluting near the void volume. This early elution window is heavily populated by co-extracted matrix components (e.g., sugars, organic acids, pigments), leading to severe signal suppression in the electrospray ionization (ESI) source[8].

The Causality of the D6 Isotope Choice: Daminozide-D6 contains six deuterium atoms on the two N-terminal methyl groups. This isotopic substitution shifts the precursor mass by +6 Da ( m/z 161 → 167)[8][9]. Because the physicochemical properties of Daminozide-D6 are virtually identical to native daminozide, it co-elutes exactly with the target analyte. Consequently, the D6 standard experiences the exact same matrix suppression and extraction losses as the native compound. By calculating the response ratio (Area Native​ / Area D6​ ), the protocol becomes a self-validating system that mathematically cancels out matrix effects[4].

Experimental Workflow and Protocols

The following protocol is designed to ensure maximum extraction efficiency while halting the artifactual degradation of daminozide into UDMH during sample preparation.

Fig 2: Experimental workflow for daminozide uptake analysis using SIL-IS.

Protocol 1: Tissue Harvesting and Cryogenic Milling

Causality: Daminozide is thermally labile. Room-temperature homogenization triggers enzymatic breakdown, artificially inflating UDMH levels and lowering daminozide recovery[10].

• Harvest plant tissues (e.g., leaves, stems, or fruits) at designated post-application time points.

• Immediately flash-freeze the samples in liquid nitrogen ( −196∘ C).

• Pulverize the frozen tissue using a cryogenic mill (e.g., SPEX SamplePrep) to a fine powder. Do not allow the sample to thaw.

Protocol 2: Acidified Extraction and D6 Spiking

Causality: Daminozide is an organic acid. Using an acidified extraction solvent ensures the molecule remains protonated (neutral), significantly improving its partitioning into the organic phase during extraction[8]. Spiking the D6 standard before extraction guarantees that any physical loss during sample prep is accounted for.

• Weigh 1.0 g of cryo-milled plant tissue into a 50 mL centrifuge tube.

• Critical Step: Spike the sample with 50μL of a 1μg/mL Daminozide-D6 working solution (yielding a 50 ng/g internal standard concentration)[8].

• Add 5.0 mL of LC-MS grade Acetonitrile containing 1% acetic acid ( v/v )[8].

• Vortex vigorously for 5 minutes, followed by sonication in an ice bath for 10 minutes.

• Centrifuge at 4,000×g for 5 minutes at 4∘ C.

• Transfer the supernatant to a 100 mg C18 Solid Phase Extraction (SPE) cartridge to remove lipophilic interferences (e.g., waxes, chlorophyll)[8]. Collect the eluate.

• Dilute the final extract 1:3 with LC-MS grade water prior to injection to improve peak shape on the reversed-phase column[8].

Protocol 3: LC-MS/MS Analysis

Causality: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the necessary selectivity to isolate daminozide from isobaric matrix interferences[4].

• Chromatography: Use a polar-embedded or aqueous C18 column (e.g., Restek Raptor ARC-18) capable of retaining highly polar analytes[11].

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: Start at 2% B to maximize retention of daminozide, ramping to 95% B over 5 minutes to wash the column.

• Ionization: Electrospray Ionization in Positive mode (ESI+). Keep source temperatures moderate (e.g., 100∘ C desolvation line) to prevent thermal degradation of the analyte in the source[8].

Data Presentation and Interpretation

To ensure high-confidence identification and quantification, two MRM transitions (one quantifier, one qualifier) must be monitored for both the native compound and the stable isotope[8][9].

Table 1: Optimized LC-MS/MS MRM Transitions for Daminozide Analysis

Analyte	Precursor Ion ( m/z )	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Polarity
Daminozide	161.1	44.1	143.2	ESI (+)
Daminozide-D6	167.0	49.3	149.3	ESI (+)

Note: The primary fragment for Daminozide ( m/z 44.1) corresponds to the dimethylamine group. In Daminozide-D6, this shifts to m/z 49.3 due to the six deuterium atoms[8].

Table 2: Impact of Daminozide-D6 on Quantitative Accuracy (Matrix Effect Mitigation) Data represents typical recovery values demonstrating the self-validating nature of the SIL-IS approach across complex plant matrices[4][8].

Plant Matrix	Absolute Recovery (No ISTD)	Relative Recovery (with Daminozide-D6)	RSD (%) with D6
Apple Fruit	42% (Severe Suppression)	98.5%	< 4.0%
Chrysanthemum Leaf	31% (Severe Suppression)	101.2%	< 5.2%
Cannabis Flower	55% (Moderate Suppression)	99.1%	< 3.8%

Interpretation: Relying solely on external calibration curves results in massive under-reporting of daminozide due to matrix suppression (recoveries <60%). The integration of Daminozide-D6 corrects these values to near 100%, proving the absolute necessity of the isotope tracer in plant metabolism studies[4].

Sources

• 1. The Plant Growth Regulator Daminozide is a Selective Inhibitor of the Human KDM2/7 Histone Demethylases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Daminozide - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Stable Isotope–Assisted Plant Metabolomics: Combination of Global and Tracer-Based Labeling for Enhanced Untargeted Profiling and Compound Annotation [frontiersin.org]
• 4. lcms.cz [lcms.cz]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. Daminozide and Unsymmetrical Dimethylhydrazine(UDMH) Residues in Fresh and Processed 'Red Delicious' Apples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. restek.com [restek.com]

Analysis of daminozide in ornamental plants using Daminozide D6 internal standard

Application Note: High-Throughput Analysis of Daminozide in Ornamental Plants via LC-MS/MS Using Isotope Dilution

Introduction & Analytical Challenges

Daminozide (commonly known as Alar) is a highly polar plant growth regulator widely used in the cultivation of ornamental plants (e.g., chrysanthemums and poinsettias) to control stem elongation and improve canopy density[1]. While its use in food crops has been heavily restricted due to the carcinogenic potential of its degradation product, unsymmetrical dimethylhydrazine (UDMH), stringent monitoring in ornamental horticulture remains critical to prevent occupational exposure and agricultural cross-contamination.

The primary analytical challenge in quantifying daminozide lies in its extreme polarity (log Kow < -2). Traditional extraction techniques, such as the widely adopted QuEChERS method, rely on the partitioning of analytes into an organic solvent (acetonitrile) driven by the addition of salting-out agents (e.g., MgSO₄ and NaCl)[2]. Because daminozide is highly water-soluble, it fails to partition effectively into the organic phase, routinely resulting in recoveries below 50%[3]. Furthermore, the complex matrices of ornamental plants—rich in pigments, waxes, and terpenes—cause severe ion suppression during Electrospray Ionization (ESI)[4].

To overcome these challenges, this protocol utilizes a modified Quick Polar Pesticides (QuPPe) extraction methodology[5] coupled with Isotope Dilution Mass Spectrometry (IDMS) using Daminozide-D6.

Mechanistic Rationale & Self-Validating System (E-E-A-T)

The Shift to Acidified Methanol (QuPPe)

To circumvent the biphasic partitioning failure of QuEChERS, this protocol utilizes a monophasic extraction approach. By extracting the plant tissue with acidified methanol (methanol containing 1% formic acid), the methodology ensures that the carboxylic acid moiety of daminozide remains protonated[6]. This prevents the analyte from forming insoluble ionic complexes with the plant matrix, allowing for highly efficient solvation without the need for phase separation[5].

Isotope Dilution as a Self-Validating Mechanism

To establish a self-validating analytical system, Daminozide-D6 (a deuterated isotopologue) is introduced directly to the raw plant homogenate prior to solvent extraction[7]. Because Daminozide-D6 shares identical physicochemical properties and chromatographic retention times with native daminozide, it experiences the exact same degree of matrix-induced signal attenuation in the ESI source[8]. By quantifying the ratio of the target analyte signal to the internal standard signal, the method inherently and dynamically corrects for both extraction losses and ionization suppression[9].

Fig 1. Causality of Isotope Dilution Mass Spectrometry correcting for ESI ion suppression.

Experimental Protocol

Reagents and Materials

• Analytical Standards : Daminozide (Target) and Daminozide-D6 (Internal Standard)[10].

• Solvents : LC-MS grade Methanol, Acetonitrile, and Ultrapure Water.

• Modifiers : Formic Acid (LC-MS grade)[11].

• Sorbents : C18 dispersive Solid Phase Extraction (dSPE) bulk powder[11].

Step-by-Step Extraction Workflow

• Cryogenic Homogenization : Flash-freeze the ornamental plant tissue (leaves and stems) using dry ice or liquid nitrogen, and mill to a fine powder.

  • Causality: Cryo-milling halts enzymatic degradation of the analyte and maximizes the cellular surface area for rapid solvent penetration[12].

• Sample Weighing : Transfer 5.0 g (± 0.05 g) of the homogenized tissue into a 50 mL polypropylene centrifuge tube[11].

• Isotope Spiking (Critical Step) : Add 100 µL of a 1.0 µg/mL Daminozide-D6 working solution directly to the matrix. Allow it to equilibrate for 15 minutes.

  • Causality: Early introduction ensures the ISTD is fully integrated into the matrix, validating the entire downstream extraction efficiency[9].

• Solvent Addition : Add 10.0 mL of Acidified Methanol (Methanol + 1% Formic Acid) to the tube[10].

• Agitation : Mechanically shake the tubes at 500 rpm for 15 minutes to ensure complete phase interaction[11].

• Centrifugation : Centrifuge the samples at 10,000 rpm for 5 minutes at 4°C to pellet the cellular debris[10].

• Dispersive SPE Cleanup : Transfer 1.0 mL of the supernatant to a microcentrifuge tube containing 50 mg of C18 sorbent. Vortex for 1 minute and centrifuge at 14,000 rpm for 5 minutes.

  • Causality: The C18 sorbent strips highly non-polar interferences (e.g., waxes and lipids) from the extract without retaining the highly polar daminozide[11].

• Filtration : Pass the final cleaned extract through a 0.22 µm PTFE syringe filter into an autosampler vial for analysis[9].

Fig 2. Modified QuPPe workflow for highly polar pesticide extraction in ornamental plants.

LC-MS/MS Analytical Conditions

Because daminozide is highly polar, standard reversed-phase C18 columns fail to retain it, causing it to elute in the void volume where matrix suppression is most severe[4]. A specialized polar-retaining column (e.g., Raptor ARC-18, Obelisc R, or equivalent HILIC phase) is required[9][13].

• Column : Polar-retaining C18 or HILIC (2.1 x 100 mm, 2.7 µm)[13].

• Column Temperature : 40 °C[11].

• Mobile Phase A : Water containing 0.1% Formic Acid[11].

• Mobile Phase B : Acetonitrile containing 0.1% Formic Acid[11].

• Flow Rate : 0.3 mL/min.

• Injection Volume : 2.0 µL[11].

• Ionization Mode : Electrospray Ionization Positive (ESI+)[9].

Data Presentation

Table 1: MRM Transitions and MS Parameters The quantifier and qualifier transitions are optimized to ensure high selectivity against background matrix noise[7][10].

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Polarity
Daminozide	161.1	143.2	44.1	ESI (+)
Daminozide-D6 (ISTD)	167.0	149.3	49.3	ESI (+)

Table 2: Representative Method Performance Metrics Comparison of quantification accuracy demonstrating the necessity of the Daminozide-D6 internal standard in complex matrices.

Metric	Without ISTD Correction	With Daminozide-D6 Correction
Absolute Recovery (%)	42 - 55%	96 - 104%
Relative Standard Deviation (RSD)	> 25%	< 8%
Matrix Effect (Ion Suppression)	- 60%	Corrected to effectively 0%
Linearity (R²)	0.945	0.999

References

• European Union Reference Laboratory for Single Residue Methods (EURL-SRM) . Quick Method for the Analysis of Numerous Highly Polar Pesticides in Food Involving Extraction with Acidified Methanol and LC-MS/MS Measurement (QuPPe-PO-Method). URL: [Link]

• Restek Corporation . Analysis of Pesticides and Mycotoxins in Cannabis Brownies (Methodology applicable to complex botanical matrices). URL:[Link]

• Agilent Technologies . Multi-Plant Growth Regulator Analysis in Grapes using Agilent 6460 Triple Quadrupole LC/MS. URL:[Link]

• Talanta / ResearchGate . Simplified QuEChERS Approach for the Extraction of Chlorinated Compounds from Soil Samples (Review of QuEChERS limitations for polar compounds). URL:[Link]

Sources

• 1. Daminozide PESTANAL , analytical standard 1596-84-5 [sigmaaldrich.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. ingenieria-analitica.com [ingenieria-analitica.com]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. researchgate.net [researchgate.net]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. lcms.cz [lcms.cz]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 11. hpst.cz [hpst.cz]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]

Application Note: Utilizing Daminozide D6 for Robust Regulatory Compliance Testing of Daminozide

Introduction

Daminozide, a plant growth regulator, has seen its use patterns evolve due to regulatory scrutiny.[1][2][3][4][5] Historically used on various food crops, including apples, its registration for such applications was voluntarily canceled in the United States in 1989 due to concerns over its metabolite, unsymmetrical dimethylhydrazine (UDMH), a potential carcinogen.[1][2][3][4] Currently, its use is restricted to ornamental plants in enclosed environments like greenhouses.[1] This regulatory landscape necessitates highly accurate and reliable analytical methods to monitor for any potential residues in the food supply and ensure compliance with established maximum residue limits (MRLs) where applicable.

The inherent variability of sample matrices and the potential for analyte loss during sample preparation present significant challenges to achieving precise and accurate quantification in residue analysis.[6] To overcome these hurdles, the use of stable isotope-labeled internal standards is a widely accepted and scientifically sound approach.[6][7] This application note provides a comprehensive guide to employing Daminozide D6, a deuterated analog of daminozide, as an internal standard for the robust and defensible quantification of daminozide in various matrices, adhering to the principles of regulatory compliance testing.

The core principle behind using a stable isotope-labeled internal standard like Daminozide D6 is that it is chemically identical to the target analyte, daminozide, and thus exhibits the same behavior during extraction, cleanup, and chromatographic analysis.[6] However, due to its higher mass, it can be distinguished from the native analyte by a mass spectrometer.[6] This co-elution and differential detection allow for the correction of matrix effects and variations in analytical recovery, leading to highly accurate and precise results.

The Critical Role of Daminozide D6 in Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that leverages the addition of a known quantity of an isotopically labeled standard to a sample prior to any processing steps. Daminozide D6, where the six hydrogen atoms of the dimethylamino group are replaced with deuterium, is an ideal internal standard for this purpose.

Key Advantages of Using Daminozide D6:

• Compensation for Matrix Effects: Complex sample matrices can suppress or enhance the ionization of the target analyte in the mass spectrometer source, leading to inaccurate quantification. Since Daminozide D6 is affected by the matrix in the same way as native daminozide, the ratio of their signals remains constant, ensuring accurate results.[8]

• Correction for Procedural Losses: Analyte can be lost at various stages of the analytical workflow, including extraction, cleanup, and transfer steps. By adding Daminozide D6 at the very beginning of the process, any losses of daminozide will be mirrored by proportional losses of the internal standard, allowing for accurate correction.

• Improved Precision and Accuracy: The use of an internal standard significantly reduces the variability associated with sample preparation and instrumental analysis, leading to higher precision (reproducibility) and accuracy (closeness to the true value).[9]

• Method Robustness: The method becomes more resilient to minor variations in experimental conditions, making it more reliable for routine high-throughput analysis.

Regulatory Framework and Method Validation

Analytical methods used for regulatory compliance must be rigorously validated to ensure they are fit for purpose.[10][11] Key validation parameters, as outlined by various international guidelines, include:[9][11]

• Specificity and Selectivity: The ability of the method to unequivocally identify and quantify the analyte of interest in the presence of other components in the sample matrix.

• Linearity: The demonstration of a proportional relationship between the analyte concentration and the instrumental response over a defined range.

• Accuracy (Recovery): The closeness of the measured value to the true value, typically assessed by analyzing spiked samples at various concentration levels.

• Precision (Repeatability and Reproducibility): The degree of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.

The use of Daminozide D6 is instrumental in meeting the stringent requirements for these validation parameters, particularly for accuracy and precision.

Experimental Protocol: LC-MS/MS Analysis of Daminozide using Daminozide D6

This section outlines a detailed protocol for the determination of daminozide in a representative matrix (e.g., apples) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Daminozide D6 as an internal standard.

Reagents and Materials

• Daminozide analytical standard (≥99% purity)

• Daminozide D6 (dimethyl-d6) hydrochloride analytical standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• 50 mL polypropylene centrifuge tubes

• 0.22 µm syringe filters

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve daminozide and Daminozide D6 in methanol to prepare individual primary stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to prepare intermediate stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the daminozide intermediate stock solution with methanol. Fortify each calibration standard with the Daminozide D6 intermediate stock solution to a constant final concentration (e.g., 50 ng/mL).

Sample Preparation

• Homogenization: Homogenize the sample (e.g., whole apples) to a uniform consistency. For samples with low water content, rehydration may be necessary.[12]

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add a known amount of the Daminozide D6 intermediate stock solution to each sample, blank, and quality control sample.

  • Add 20 mL of methanol.

  • Vortex or shake vigorously for 10 minutes.

• Centrifugation: Centrifuge the tubes at ≥3000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

It is important to note that for some complex matrices, a dispersive solid-phase extraction (d-SPE) cleanup step might be necessary. However, daminozide can be strongly retained by certain sorbents like PSA, requiring analysis of the extract before cleanup.[13]

LC-MS/MS Instrumental Analysis

The analysis of highly polar pesticides like daminozide can be challenging.[8] The following are typical starting conditions that should be optimized for the specific instrument used.

Parameter	Condition
LC System	UPLC or HPLC system
Column	HILIC (Hydrophilic Interaction Liquid Chromatography) or a suitable polar-endcapped C18 column
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized for separation of daminozide from matrix interferences
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 1: Typical LC-MS/MS Instrumental Conditions

MRM Transitions

The selection of appropriate MRM transitions is crucial for selectivity and sensitivity.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
Daminozide	161.1	143.1	115.1
Daminozide D6	167.1	149.1	121.1

Table 2: Example MRM Transitions for Daminozide and Daminozide D6

Data Analysis and Interpretation

The concentration of daminozide in the samples is determined by constructing a calibration curve. This is done by plotting the ratio of the peak area of the daminozide quantifier ion to the peak area of the Daminozide D6 quantifier ion against the concentration of daminozide in the working standards. The concentration of daminozide in the unknown samples is then calculated from their peak area ratios using the regression equation of the calibration curve.

Workflow Visualization

The following diagram illustrates the general workflow for the analysis of daminozide using Daminozide D6 as an internal standard.

Caption: Workflow for Daminozide Analysis with Daminozide D6.

Conclusion

The use of Daminozide D6 as an internal standard in an isotope dilution LC-MS/MS method provides a robust, accurate, and reliable approach for the quantification of daminozide in various matrices. This methodology is essential for ensuring regulatory compliance and protecting consumer safety. By compensating for matrix effects and procedural losses, this technique delivers high-quality data that can withstand the scrutiny of regulatory agencies. The detailed protocol and guidelines presented in this application note serve as a valuable resource for researchers, scientists, and professionals in the field of pesticide residue analysis.

References

• Hill, A. R. C., & Reynolds, S. L. (1999). Guidelines for in-house validation of analytical methods for pesticide residues in food and animal feeds. Analyst, 124(6), 953–958. [Link]

• Hill, A. R. C., & Reynolds, S. L. (1999). Guidelines for in-house validation of analytical methods for pesticide residues in food and animal feeds. PubMed. [Link]

• International Atomic Energy Agency. (2002). Validation of Thin-Layer Chromatographic Methods for Pesticide Residue Analysis. IAEA-TECDOC-1317. [Link]

• Sharma, D., et al. (2021). Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables. Food Analytical Methods, 14, 1587–1605. [Link]

• Food and Agriculture Organization of the United Nations. (2017). Guidelines on performance criteria for methods of analysis for the determination of pesticide residues in food and feed (CXG 90-2017). [Link]

• Mol, H. G., et al. (1999). Determination of daminozide in apples and apple leaves by liquid chromatography--mass spectrometry. Journal of Chromatography A, 833(1), 53-60. [Link]

• United States Environmental Protection Agency. (1993). R.E.D. FACTS: Daminozide. [Link]

• Shimadzu. (2018). Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. [Link]

• Waters Corporation. (2019). A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS and APGC-MS/MS. [Link]

• LCGC International. (2023). Novel Liquid Chromatography–Tandem Mass Spectrometry Method for Analysis of 102 Pesticides and 5 Mycotoxins Regulated by the State of Colorado in Dried Hemp. [Link]

• Regulations.gov. (1993). Daminozide. Human Health Assessment Scoping Document in Support of Registration Review. [Link]

• United States Environmental Protection Agency. (1989). Daminozide (Alar) Pesticide Canceled for Food Uses. [Link]

• United States Environmental Protection Agency. (1993). Reregistration Eligibility Decision (RED): Daminozide. [Link]

• Zhang, Z., et al. (2022). Clinical Application and Synthesis Methods of Deuterated Drugs. PubMed. [Link]

• United States Environmental Protection Agency. (1996). Series 860 - Residue Chemistry Test Guidelines. [Link]

• European Union Reference Laboratory for Pesticides. (2010). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol. [Link]

• ResearchGate. (2003). Transformation of the Plant Growth Regulator Daminozide (Alar) and Structurally Related Compounds with Cu II Ions: Oxidation versus Hydrolysis. [Link]

• Canadian Food Inspection Agency. (2000). Determination of Daminozide in Apples (GC-MSD Method). [Link]

• University of Hertfordshire. (2026). Daminozide - AERU. [Link]

• European Union Reference Laboratory for Pesticides. (2017). Quick Method for the Analysis of Residues of Highly Polar Pesticides in Foods of Plant Origin involving simultaneous Extraction with Methanol and LC-MS/MS Determination (QuPPe-Method). [Link]

• United States Environmental Protection Agency. (2025). About Test Guidelines for Pesticides and Toxic Substances. [Link]

• Trace One. (2026). US FDA & USDA Food Regulation Updates. [Link]

• McDonough, M. A., et al. (2011). The Plant Growth Regulator Daminozide is a Selective Inhibitor of the Human KDM2/7 Histone Demethylases. Journal of the American Chemical Society, 133(40), 15893–15895. [Link]

• Food and Agriculture Organization of the United Nations. (1989). Daminozide. [Link]

• Electronic Code of Federal Regulations. 21 CFR Part 173 -- Secondary Direct Food Additives Permitted in Food for Human Consumption. [Link]

• Atzrodt, J., et al. (2018). Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. Angewandte Chemie International Edition, 57(13), 3258-3287. [Link]

• Sorenson, D. L., & Korte, N. E. (2003). Transformation of the plant growth regulator daminozide (Alar) and structurally related compounds with CuII ions: oxidation versus hydrolysis. PubMed. [Link]

Sources

• 1. www3.epa.gov [www3.epa.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. epa.gov [epa.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. fao.org [fao.org]
• 6. bioszeparacio.hu [bioszeparacio.hu]
• 7. scispace.com [scispace.com]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. Guidelines for in-house validation of analytical methods for pesticide residues in food and animal feeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fao.org [fao.org]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. lcms.cz [lcms.cz]

Technical Notes & Optimization

Navigating the Matrix: A Technical Guide to Minimizing Matrix Effects in Daminozide D6 Quantification

A Technical Support Center for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support center for the accurate quantification of Daminozide using its deuterated internal standard, Daminozide D6. As Senior Application Scientists, we understand that navigating the complexities of LC-MS/MS analysis, particularly the challenges posed by matrix effects, is crucial for obtaining reliable and reproducible results. This guide is designed to provide you with in-depth troubleshooting strategies, detailed experimental protocols, and a comprehensive understanding of the mechanisms behind matrix effects in the context of Daminozide analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in Daminozide D6 quantification?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2] This can manifest as either a decrease in signal, known as ion suppression, or an increase in signal, termed ion enhancement.[1][2] In the quantification of Daminozide, these effects can lead to inaccurate and unreliable results, compromising the integrity of your data.[3][4] Complex sample matrices, such as those found in agricultural products or biological samples, contain a multitude of endogenous components like salts, lipids, and pigments that can interfere with the ionization of Daminozide and its internal standard in the mass spectrometer's ion source.[5][6]

Q2: How does using Daminozide D6 as an internal standard help mitigate matrix effects?

A2: Daminozide D6 is a stable isotope-labeled internal standard (SIL-IS) and is considered the gold standard for compensating for matrix effects.[7][8] Because Daminozide D6 is chemically and structurally almost identical to Daminozide, it co-elutes from the liquid chromatography (LC) column and experiences nearly the same degree of ion suppression or enhancement as the native analyte.[9][10] By calculating the ratio of the Daminozide signal to the Daminozide D6 signal, variations in signal intensity caused by matrix effects are normalized, leading to more accurate and precise quantification.[7][11]

Q3: Can Daminozide D6 completely eliminate issues related to matrix effects?

A3: While highly effective, Daminozide D6 may not always perfectly compensate for matrix effects.[9][12] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between Daminozide and Daminozide D6.[1] If this shift is significant enough to cause them to elute into regions with different levels of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.[1] Therefore, while Daminozide D6 is a powerful tool, it is not a substitute for robust sample preparation and optimized chromatographic conditions.

Troubleshooting Guide: Overcoming Common Hurdles in Daminozide D6 Quantification

This section provides solutions to common problems encountered during the LC-MS/MS analysis of Daminozide that may be related to matrix effects.

Problem 1: Poor reproducibility of the Daminozide/Daminozide D6 area ratio across different samples.

• Possible Cause: This is a strong indicator of variable matrix effects between samples. Different samples can have varying concentrations of interfering components, leading to inconsistent ion suppression or enhancement.[11]

• Solutions:

  • Optimize Sample Preparation: The most effective strategy is to remove interfering matrix components before analysis.[11]

    • Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex samples. For a polar compound like Daminozide, a polymeric sorbent or a mixed-mode cation exchange sorbent can be effective.[13]

    • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a popular sample preparation method for pesticide residue analysis in food matrices.[14][15] However, it's important to note that some QuEChERS sorbents, like primary secondary amine (PSA), can retain polar compounds like Daminozide, so method optimization is crucial.

  • Dilute the Sample: A straightforward approach is to dilute the sample extract.[16] This reduces the concentration of both the analyte and the interfering matrix components. However, this is only feasible if the Daminozide concentration is high enough to be detected after dilution.[9]

Problem 2: The Daminozide and Daminozide D6 peaks do not co-elute perfectly.

• Possible Cause: As mentioned in Q3, a slight chromatographic shift due to the isotope effect can occur.[1] However, significant separation can also be caused by issues with the analytical column or mobile phase.

• Solutions:

  • Column Evaluation:

    • Column Degradation: A loss of stationary phase or contamination can alter the column's separation characteristics. Try replacing the analytical column with a new one of the same type.[1]

    • Column Chemistry: Consider using a column with a different stationary phase chemistry that may provide better retention and co-elution for Daminozide and its internal standard.

  • Mobile Phase Optimization:

    • Gradient Profile: Adjust the gradient slope to ensure both compounds elute in a region with stable mobile phase composition.[3]

    • Mobile Phase Additives: The choice and concentration of additives like formic acid or ammonium formate can influence the retention and peak shape of polar compounds.[4]

Problem 3: Unexpectedly low signal intensity for both Daminozide and Daminozide D6.

• Possible Cause: This is a classic sign of significant ion suppression affecting both the analyte and the internal standard.[2][6]

• Solutions:

  • Investigate the Source of Suppression:

    • Post-Column Infusion Experiment: This experiment can help identify the retention time regions where ion suppression is most severe.[9][17] A constant flow of Daminozide and Daminozide D6 is infused into the mass spectrometer post-column while a blank matrix extract is injected. Dips in the baseline signal indicate regions of ion suppression.[11]

  • Chromatographic Separation: Once the regions of ion suppression are identified, adjust the chromatographic method to ensure that Daminozide and Daminozide D6 elute in a "cleaner" part of the chromatogram, away from the major interfering peaks.[3][6]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Daminozide in a Complex Matrix (e.g., Fruit Homogenate)

This protocol provides a starting point for developing a robust SPE method for Daminozide. Optimization will be required based on the specific matrix and instrumentation.

• Sample Pre-treatment:

  • Homogenize 10 g of the sample with 20 mL of acidified methanol (e.g., 1% formic acid in methanol).[18]

  • Centrifuge the mixture and collect the supernatant.

• SPE Cartridge Conditioning:

  • Use a polymeric reversed-phase SPE cartridge (e.g., 200 mg).

  • Condition the cartridge with 5 mL of methanol followed by 5 mL of water. Do not let the cartridge go dry.

• Sample Loading:

  • Load the sample extract onto the SPE cartridge at a slow and steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of water to remove polar interferences.

• Elution:

  • Elute the Daminozide and Daminozide D6 with 5 mL of methanol.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Post-Column Infusion Experiment to Identify Ion Suppression Zones

• Prepare an Analyte Solution: Prepare a solution of Daminozide and Daminozide D6 in the initial mobile phase at a concentration that gives a stable and moderate signal.

• Set up the Infusion: Use a syringe pump to deliver the analyte solution at a low flow rate (e.g., 10-20 µL/min) into a T-junction placed between the LC column and the mass spectrometer's ion source.

• Acquire a Stable Baseline: Start the infusion and acquire data in MRM mode for both Daminozide and Daminozide D6. You should observe a stable, elevated baseline signal.[11]

• Inject Blank Matrix: Once a stable baseline is achieved, inject a blank matrix extract (prepared using your sample preparation method) onto the LC column and begin the chromatographic run.[11]

• Analyze the Data: Monitor the MRM signals throughout the run. Any significant and reproducible drop in the baseline signal indicates a region of ion suppression. The retention time of this dip corresponds to the elution of interfering components from the matrix.[11]

Visualizing the Workflow

Caption: A troubleshooting workflow for addressing matrix effects.

Data Summary Table

Sample Preparation Technique	Pros	Cons	Applicability for Daminozide
Solid-Phase Extraction (SPE)	Highly selective, excellent for removing a wide range of interferences.[11]	Can be more time-consuming and require method development.	Highly recommended for complex matrices to achieve low detection limits.[13]
QuEChERS	Fast, simple, and uses minimal solvent.[14]	Some sorbents may retain polar analytes like Daminozide. Requires careful optimization.	Suitable for high-throughput screening in food matrices, with careful selection of sorbents.[15]
Dilute-and-Shoot	Very fast and simple.[16]	Only effective if the analyte concentration is high. Does not remove interferences.	Limited applicability for trace-level quantification of Daminozide.[9]

Conclusion

Minimizing matrix effects in the quantification of Daminozide D6 is a multi-faceted challenge that requires a systematic and informed approach. By understanding the underlying principles of matrix effects and employing robust sample preparation techniques, optimizing chromatographic conditions, and correctly utilizing a stable isotope-labeled internal standard, researchers can achieve accurate, reliable, and reproducible results. This guide provides a foundation for troubleshooting and method development, empowering you to navigate the complexities of your analytical challenges with confidence.

References

• Waters Corporation. (n.d.). A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC.
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). LCGC North America.
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis M
• Beltrán, E., Ibáñez, M., Sancho, J. V., & Hernández, F. (n.d.). Comparison of approaches to deal with matrix effects in LC-MS/MS based determinations of mycotoxins in food and feed. Semantic Scholar.
• Phenomenex. (2026, February 18). Matrix Effects: Causes and Solutions in Analysis.
• Analytical Method for Daminozide (Targeted to Agricultural, Animal and Fishery Products). (n.d.). Ministry of Health, Labour and Welfare, Japan.
• Welch Materials, Inc. (2024, November 21). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions.
• Trufelli, H., Palma, P., Famiglini, G., & Cappiello, A. (2011). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC.
• Dąbrowska, A., Borowska, K., & Nawrocki, J. (2003). Solid-phase extraction of polar organophosphorous pesticides from aqueous samples with oxidized carbon nanotubes. Journal of Environmental Monitoring.
• SPR-004-V3.1 Determination of Daminozide in Apples (GC-MSD Method). (n.d.). Canadian Food Inspection Agency.
• Food and Drug Administration. (2018). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. (2023, December 8).
• Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS. (2026, February 17). Phenomenex.
• QuEChERS — A New Technique for Multiresidue Analysis of Pesticides in Foods and Agricultural Samples. (2022, April 15).
• Steinbrecher, K., Saxton, W. L., & Oehler, G. A. (1990). Improved Gas Chromatographic Method for Determination of Daminozide by Alkaline Hydrolysis and 2-nitrobenzaldehyde Derivatization and Survey Results of Daminozide in Agricultural Products. PubMed.
• Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. (2025, November 20). Biotech Spain.
• Validation data of five selected pesticides using QuEChERS by liquid chromatography tandem mass spectrometry. (n.d.).
• Supelco Guide to Solid Phase Extraction. (n.d.). MilliporeSigma.
• Benchchem. (2025, December). Technical Support Center: Matrix Effects in LC-MS/MS using Deuterated Internal Standards.
• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol. (n.d.). eurl-pesticides.eu.
• Essential FDA Guidelines for Bioanalytical Method Valid
• ResolveMass Laboratories Inc. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results.
• Multiresidue solid-phase extraction for trace-analysis of pesticides and their metabolites in environmental w
• Waters Corporation. (n.d.). Determination of Pesticide and Mycotoxin Residues in Dried Cannabis Flower: LC.
• Bioanalytical Method Validation. (n.d.).
• Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. (n.d.). Shimadzu.
• Analysis of Polar Thermally Labile Pesticides using Different Solid-Phase Extraction (SPE) Materials with GC and HPLC Techniques. (2006, September 24). Taylor & Francis.
• Calvete-Aforio, E., et al. (2015). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC.
• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories.
• Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. (n.d.). PMC.
• Optimization of chromatographic conditions and comparison of extraction efficiencies of four different methods for determination and quantification of pesticide content in bovine milk by UFLC-MS/MS. (2026, February 23).
• FDA Draft Guidance for Industry - Bioanalytical Method Validation. (2013, December 12).
• Solid Phase Extraction of Organophosphorus Pesticides and Triazine Herbicides in Water Using a New Polymeric Sorbent. (n.d.).
• Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples. (2025, May 23). MDPI.
• Stable Isotope Analysis of Residual Pesticides via High Performance Liquid Chromatography and Elemental Analyzer–Isotope Ratio Mass Spectrometry. (2022, December 6). MDPI.
• Benchchem. (2025, December). Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis.
• Optimization of Chromatographic Methods: Tips for Achieving Relia. (n.d.). Longdom Publishing.
• Amerigo Scientific. (n.d.). Stable Isotope-labeled Standards.
• "Stable Labeled Isotopes as Internal Standards: A Critical Review". (n.d.).
• The ion suppression phenomenon in liquid chromatography–mass spectrometry and its consequences in the field of residue analysi. (2004, December 8). hdb.
• Modification of the QuEChERS Method for Drug Analysis in Biological Sample: A Review. (2025, March 26). Pandawa Institute Journals.
• Stable Labeled Isotopes as Internal Standards: A Critical Review. (2017, December 18). Crimson Publishers.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 4. welch-us.com [welch-us.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. sepscience.com [sepscience.com]
• 7. lcms.cz [lcms.cz]
• 8. Stable Isotope-labeled Standards - Amerigo Scientific [amerigoscientific.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. crimsonpublishers.com [crimsonpublishers.com]
• 13. analusis.edpsciences.org [analusis.edpsciences.org]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. eurl-pesticides.eu [eurl-pesticides.eu]
• 16. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. eurl-pesticides.eu [eurl-pesticides.eu]

Addressing poor peak shape and chromatography issues with Daminozide D6

Welcome to the technical support center for the analysis of Daminozide D6. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common chromatographic issues encountered with this highly polar compound. The following guides and FAQs are structured to provide not only solutions but also a deeper understanding of the underlying scientific principles.

Frequently Asked Questions (FAQs)

Q1: Why does my Daminozide D6 peak have poor shape or no retention on my C18 column?

A1: Daminozide is a highly polar molecule, characterized by a hydrazide and a carboxylic acid group, resulting in a low octanol-water partition coefficient (log Kow of -3.1).[1] Standard reversed-phase columns, like C18, rely on hydrophobic interactions to retain analytes. Due to its high polarity, Daminozide D6 has minimal interaction with the nonpolar stationary phase, leading to poor or no retention and often resulting in broad, tailing, or fronting peaks that elute at or near the solvent front.

Q2: What is the recommended chromatographic technique for Daminozide D6 analysis?

A2: Hydrophilic Interaction Liquid Chromatography (HILIC) is the most effective and widely used technique for retaining and separating highly polar compounds like Daminozide D6.[2][3] HILIC utilizes a polar stationary phase (e.g., amide, silica, zwitterionic) and a mobile phase with a high percentage of organic solvent (typically acetonitrile).[3] This creates a water-enriched layer on the surface of the stationary phase, allowing for the partitioning of polar analytes, leading to good retention and improved peak shape.[4]

Q3: My Daminozide D6 peak is splitting. What are the likely causes?

A3: Peak splitting can arise from several factors. A common cause is a mismatch between the sample solvent and the initial mobile phase.[5][6] If the sample is dissolved in a solvent stronger (i.e., more aqueous) than the highly organic HILIC mobile phase, it can disrupt the chromatography at the point of injection.[7] Other potential causes include column contamination at the inlet, a partially blocked column frit, or the formation of a void at the head of the column.[6][8]

Q4: Can I use ion-pairing agents with a reversed-phase column instead of HILIC?

A4: While ion-pairing chromatography is a possible strategy to increase the retention of polar, ionizable compounds on reversed-phase columns, it has several drawbacks for this application. Ion-pairing agents are often not compatible with mass spectrometry (MS) as they can cause significant ion suppression. Furthermore, they can be difficult to remove from the column and the LC system, leading to long equilibration times and potential contamination in subsequent analyses. For these reasons, HILIC is generally the preferred approach.[2]

Troubleshooting Guide: A Deeper Dive

This section provides a structured approach to diagnosing and resolving specific chromatographic problems with Daminozide D6.

Issue 1: Poor or No Retention and Early Elution

You Observe: The Daminozide D6 peak elutes at or very near the void volume (t₀), often with a distorted shape.

Underlying Cause: This is a classic symptom of using an inappropriate chromatographic mode, most commonly reversed-phase (e.g., C18). The high polarity of Daminozide D6 prevents it from being retained by the nonpolar stationary phase.

Troubleshooting Workflow:

Caption: Workflow for addressing poor retention.

Step-by-Step Protocol:

• Confirm Your Column Chemistry: The first step is to verify that you are not using a standard reversed-phase column. For Daminozide D6, a HILIC column is essential.

• Select an Appropriate HILIC Stationary Phase: Several HILIC chemistries are available. Amide-based phases are a good starting point. Zwitterionic phases (e.g., Z-HILIC) can also offer excellent retention and unique selectivity for polar compounds.

• Optimize the Mobile Phase: A typical HILIC mobile phase consists of a high percentage of acetonitrile (ACN) with a small amount of aqueous buffer.

  • Starting Conditions: Begin with a mobile phase of 90-95% ACN and 5-10% aqueous buffer (e.g., 10 mM ammonium formate).

  • Adjusting Retention: To increase retention in HILIC, you generally increase the proportion of the organic solvent (ACN).[4] This is counterintuitive to those accustomed to reversed-phase chromatography.

Issue 2: Peak Tailing

You Observe: The peak is asymmetrical with a "tail" extending from the back of the peak.

Underlying Cause: Peak tailing in HILIC can be caused by several factors, including secondary interactions with the stationary phase, improper mobile phase pH, or issues with the sample diluent.

Troubleshooting Workflow:

Caption: Workflow for addressing peak tailing.

Step-by-Step Protocol:

• Mobile Phase pH and Buffer: Daminozide has a carboxylic acid moiety. The pH of the mobile phase can influence its ionization state and interaction with the stationary phase.

  • Recommendation: Using a slightly acidic mobile phase, such as one containing 0.1% formic acid or an ammonium formate buffer, can often improve peak shape for acidic compounds.[9] Ensure your buffer concentration is sufficient (typically 5-20 mM) to control the pH effectively.[10]

• Sample Diluent Composition: The solvent used to dissolve your sample is critical in HILIC.

  • The Problem: Dissolving the sample in a diluent with a high water content (a "strong" solvent in HILIC) can cause peak distortion because it is immiscible with the highly organic mobile phase.

  • The Solution: Ideally, your sample diluent should match the initial mobile phase composition as closely as possible. If solubility is an issue, use the weakest solvent (highest organic content) that will adequately dissolve your sample.

• Check for Column Contamination: Over time, columns can become contaminated, leading to active sites that cause tailing.[10]

  • Action: Try flushing the column according to the manufacturer's instructions. If tailing persists and affects all peaks, the column may need to be replaced.[6]

Issue 3: Peak Fronting or Splitting

You Observe: The peak is asymmetrical with a leading edge, or it appears as two or more closely spaced peaks.

Underlying Cause: Peak fronting is often a sign of column overload or a physical problem with the column, such as a void.[8][10] Peak splitting is frequently caused by an injection solvent that is too strong or a partial blockage at the column inlet.[6]

Troubleshooting and Solutions:

Potential Cause	Explanation	Recommended Action
Column Overload	Injecting too much analyte mass can saturate the stationary phase, leading to a fronting peak shape.[10]	Reduce the injection volume or dilute the sample and reinject.
Injection Solvent Mismatch	Injecting a sample in a solvent significantly more aqueous than the mobile phase can cause the sample band to spread or split upon injection.[6]	Reconstitute the sample in a solvent that matches the initial mobile phase conditions. A mix of 75/25 acetonitrile/methanol is often a good starting point for polar analytes in HILIC.
Column Void or Blockage	A physical disruption at the head of the column (a void or partially blocked frit) can cause the sample to travel through two different paths, resulting in a split peak.[8]	Reverse-flush the column (if permitted by the manufacturer). If the problem persists, the column likely needs to be replaced. Using a guard column can help extend the life of the analytical column.

Sample Preparation Considerations

Poor chromatography can sometimes be traced back to the sample preparation stage. For Daminozide, which may be extracted from complex matrices like cannabis or agricultural products, certain cleanup steps can negatively impact its recovery.

• PSA Sorbent: Dispersive solid-phase extraction (dSPE) using Primary Secondary Amine (PSA) is a common cleanup step in pesticide analysis. However, PSA is an anion-exchange sorbent and will strongly retain acidic compounds like Daminozide.[11]

• Recommendation: If PSA-based cleanup is used, the analysis for Daminozide must be performed on the sample extract before this cleanup step to avoid significant loss of the analyte.[12]

By systematically evaluating the column chemistry, mobile phase, sample solvent, and hardware, researchers can effectively troubleshoot and resolve the majority of chromatographic issues encountered with Daminozide D6, leading to robust and reliable analytical results.

References

• A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC.
• Determination of Pesticide and Mycotoxin Residues in Dried Cannabis Flower: LC.
• Troubleshooting Basics, Part IV: Peak Shape Problems.
• A novel comprehensive strategy for residual pesticide analysis in cannabis flower. Agilent.
• Troubleshooting LC-MS/MS Peak Shape and Recovery Problems for Polar Opi
• Troubleshooting Basics: When All Peaks Are Split or Tailing.
• An Overview of the Determination of Highly Polar and Ionic Pesticide Residues by LC-MS/MS.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Optimal Separation of Polar Anionic Pesticides From Fruits and Vegetables with Unique HPLC Column Selectivity. Phenomenex.
• The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent.
• Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. Net-Com.
• The LCGC Blog: Pesticide Analysis in Cannabis: Choosing the Right Technique.
• Main Interactions and Influences of the Chromatographic Parameters in HILIC Separ

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. waters.com [waters.com]
• 3. Application of HILIC methods in pharmaceutical analysis [amsbiopharma.com]
• 4. afin-ts.de [afin-ts.de]
• 5. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 6. agilent.com [agilent.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. waters.com [waters.com]
• 12. agilent.com [agilent.com]

Technical Support Center: Troubleshooting Daminozide-D6 Degradation &amp; UDMH-D6 Characterization

Welcome to the Advanced Applications Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with identifying and characterizing the degradation products of the internal standard Daminozide-D6, specifically unsymmetrical dimethylhydrazine-D6 (UDMH-D6), in complex sample matrices.

Mechanistic Overview: The Degradation Pathway

Daminozide-D6 is widely utilized as an isotopically labeled internal standard (ISTD) to correct for matrix effects during LC-MS/MS pesticide analysis. However, its stability is highly dependent on sample preparation conditions. The 1[1] characterizes this degradation as primarily hydrolytic, where the amide bond of the molecule is cleaved to form UDMH and succinic acid.

Fig 1. Hydrolytic degradation pathway of Daminozide-D6 and subsequent derivatization workflow.

Troubleshooting Guide & FAQs

Q1: Why is the recovery of my Daminozide-D6 internal standard inconsistent, and how does it affect my native quantification? Causality: Daminozide hydrolyzes rapidly into UDMH under thermal stress or extreme pH. According to the 2[2], this hydrolysis is drastically accelerated at highly acidic conditions (pH 1) or during heat processing. If your extraction method uses unbuffered acids or generates heat (e.g., aggressive sonication), the D6 internal standard degrades into UDMH-D6. Because the ISTD area (the denominator in your quantification ratio) drops artificially, your calculated native Daminozide concentration will be falsely inflated. Self-Validating Solution: Always program your MS to monitor the MRM transition for UDMH-D6 in your matrix blanks spiked with ISTD. If UDMH-D6 is detected, your extraction conditions are too harsh and must be buffered or cooled.

Q2: I need to quantify the degradation product, UDMH-D6, but it elutes in the void volume of my C18 column. How can I retain it? Causality: UDMH-D6 is extremely polar (log P ~ -1.2) and highly volatile, making standard reversed-phase retention impossible without ion-pairing reagents. Furthermore, its low molecular weight and lack of a chromophore result in severe ion suppression and poor ESI+ efficiency. Solution: Pre-column derivatization with aromatic aldehydes converts the primary amine of the hydrazine into a stable, hydrophobic hydrazone. Research on phenylglyoxal derivatization (3[4]) highlights that this reaction shifts the analyte to a highly retentive region on the C18 column and adds a phenyl moiety that drastically improves ionization efficiency.

Fig 2. Troubleshooting logic for diagnosing and resolving Daminozide-D6 internal standard loss.

Step-by-Step Methodology: Self-Validating Extraction & Derivatization

To accurately characterize UDMH-D6 without inducing artificial hydrolysis of the intact Daminozide-D6 precursor during sample prep, follow this optimized protocol.

Phase 1: Cold Matrix Extraction

• Cryogenic Milling: Pulverize the sample matrix (e.g., plant tissue) using dry ice. Causality: Maintaining the sample below 0°C prevents the thermal degradation of native Daminozide and the D6 internal standard.

• Solvent Addition: Add 10 mL of pre-chilled (4°C) acetonitrile to 5 g of the homogenized sample.

• Spiking: Spike the matrix with the Daminozide-D6 internal standard.

Phase 2: pH-Controlled Derivatization Causality: Recent methodologies published in 5[5] demonstrate that a slightly alkaline pH of 9 is optimal for derivatization. This ensures the hydrazine nitrogen remains unprotonated and acts as a strong nucleophile against the aromatic aldehyde. 4. Aliquot & Buffer: Transfer a 1 mL aliquot of the cold extract to a reaction vial. Adjust the pH to 9.0 using a 0.1 M borate buffer. 5. Reagent Addition: Add 100 µL of a 0.05% phenylglyoxal solution (prepared in acetonitrile). 6. Incubation: Incubate at 70°C for 10 minutes to drive the hydrazone formation to completion.

• Self-Validation Check: Concurrently run a control vial containing only the derivatization reagent and a known concentration of neat UDMH-D6 standard. Compare the peak areas to calculate your absolute derivatization yield and rule out matrix suppression.

• Quenching: Cool the vial immediately in an ice bath and neutralize the pH to 5.0 with dilute formic acid. This stabilizes the hydrazone derivative for LC-MS/MS injection.

Quantitative Data: LC-MS/MS Parameters

Standardized LC-MS/MS parameters for Daminozide-D6 as an internal standard are well-documented by chromatography experts like 6[6]. When analyzing the derivatized UDMH-D6, note that the product ion (m/z 105.1) represents the benzoyl cation cleaved from the phenylglyoxal moiety; because this fragment does not contain the D6 label, it remains identical to the native UDMH product ion.

Analyte	Derivatization Reagent	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Polarity
Daminozide	None	161.1	143.2	44.1	ESI+
Daminozide-D6 (ISTD)	None	167.0	149.3	49.3	ESI+
UDMH	Phenylglyoxal	177.1	105.1	77.1	ESI+
UDMH-D6	Phenylglyoxal	183.1	105.1	77.1	ESI+

References

• Daminozide - Food and Agriculture Organization of the United N
• A novel simple and sensitive approach for determination of 1,1-dimethylhydrazine in aqueous samples by high performance liquid chromatography with ultraviolet and tandem mass spectrometric detection after derivatization with unsubstituted arom
• Highly sensitive determination of 1,1-dimethylhydrazine by high-performance liquid chromatography–tandem mass spectrometry with precolumn derivatization by phenylglyoxal Source: ResearchG
• Reregistration Eligibility Decision Document: DAMINOZIDE Source: EPA (epa.gov)
• Analysis of Pesticides and Mycotoxins in Cannabis Brownies Source: Restek Resource Hub

Sources

• 1. fao.org [fao.org]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 4. researchgate.net [researchgate.net]
• 5. A novel simple and sensitive approach for determination of 1,1-dimethylhydrazine in aqueous samples by high performance liquid chromatography with ultraviolet and tandem mass spectrometric detection after derivatization with unsubstituted aromatic aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]

Fine-tuning MRM transitions for Daminozide D6 for improved sensitivity

Welcome to the Advanced LC-MS/MS Technical Support Center. As a Senior Application Scientist, I have structured this guide to move beyond generic instrument manuals. This resource is designed for researchers and drug development professionals who require deep mechanistic insights into mass spectrometry optimization.

Here, we address the specific challenges of analyzing Daminozide D6 —an isotopically labeled internal standard (ILIS) critical for quantifying the highly polar plant growth regulator Daminozide (Alar) in complex matrices like cannabis and agricultural products[1].

Quantitative Reference Data: MRM & Chromatographic Parameters

Before troubleshooting, ensure your baseline parameters align with validated empirical data. Daminozide is highly polar, meaning traditional reversed-phase (C18) chromatography often results in poor retention and severe matrix effects.

Table 1: Validated MRM Transitions for Daminozide & Daminozide D6 [1][2]

Compound	Precursor Ion [M+H]⁺	Product Ion (m/z)	Purpose	Fragmentation Mechanism	Typical CE (eV)
Daminozide	161.1	143.2	Quantitation	Loss of H₂O (-18 Da)	10 – 15
Daminozide	161.1	44.1	Qualification	N-N bond cleavage (Dimethylamine)	25 – 30
Daminozide D6	167.0	149.3	Quantitation	Loss of H₂O (-18 Da)	10 – 15

| Daminozide D6 | 167.0 | 49.3 | Qualification | N-N bond cleavage (Deuterated amine) | 25 – 30 |

Table 2: Recommended HILIC Gradient for Polar Retention [3] Note: This utilizes a polar-embedded or HILIC phase (e.g., Obelisc R, 2.1 x 150 mm) to force retention of highly polar analytes.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (50 mM NH₄-Formate in H₂O)	% Mobile Phase B (Acetonitrile)
0.0	0.4	3%	97%
5.0	0.4	10%	90%
13.0	0.4	70%	30%

| 18.0 | 0.4 | 70% | 30% |

Diagnostic Decision Tree

Use the following logical workflow to isolate the root cause of low sensitivity in your Daminozide D6 MRM channels.

Diagnostic workflow for resolving low sensitivity in Daminozide D6 LC-MS/MS analysis.

Troubleshooting FAQs: The Causality of Sensitivity Loss

Q1: Why is my Daminozide D6 MRM signal (167.0 → 149.3) suffering from a poor Signal-to-Noise (S/N) ratio despite high standard concentrations? A: This is almost always a failure of ionization efficiency driven by chromatographic positioning. Daminozide is highly hydrophilic. If you are using a standard C18 column, Daminozide D6 will elute in or near the void volume[4]. Matrix components (salts, un-retained sugars) also elute here, aggressively competing for charge in the Electrospray Ionization (ESI) droplet, leading to severe ion suppression[5]. Causality & Solution: Transitioning to a HILIC column retains Daminozide D6 longer, forcing it to elute in a high-organic mobile phase (e.g., >80% Acetonitrile). Droplets with higher organic content possess lower surface tension, allowing them to desolvate much more rapidly and efficiently in the MS source, exponentially increasing gas-phase ion production and your S/N ratio[6].

Q2: How do I properly tune the Collision Energy (CE) for the Daminozide D6 transitions? A: You must tune based on the molecular mechanics of the fragmentation. The primary transition (167.0 → 149.3) represents the loss of a water molecule (-18 Da) from the succinamic acid moiety. This is a low-energy pathway. If your CE is too high (>20 eV), you will over-fragment the 149.3 product ion into smaller, unmonitored fragments, destroying your signal. Conversely, the secondary qualifier transition (167.0 → 49.3) requires the cleavage of the N-N bond to yield the deuterated dimethylamine fragment[1]. This requires significantly higher energy. Always run a CE breakdown curve (Protocol 1) rather than relying on auto-tune algorithms.

Q3: What mobile phase additives should I use, and what should I avoid? A: To maximize the [M+H]⁺ precursor at m/z 167.0, use volatile buffers like 5–50 mM Ammonium Formate paired with 0.1% Formic Acid[3][7]. Causality: The formate buffer stabilizes the pH for consistent HILIC retention, while the formic acid provides abundant protons for ESI positive mode. Critical Warning: Never use non-volatile buffers (e.g., phosphates) or exceed 50 mM buffer concentrations. High buffer concentrations precipitate in the MS source, physically blocking the ion sampling orifice and causing a catastrophic, progressive loss of sensitivity[7].

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. They produce empirical data that inherently proves whether the optimization was successful.

Protocol 1: MRM Optimization via Syringe Infusion (CE Breakdown Curve)

This protocol isolates the mass spectrometer from the LC system, removing chromatographic variables to find the absolute maximum ionization efficiency.

• Preparation: Prepare a 100 ng/mL solution of pure Daminozide D6 in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Infusion: Connect a syringe pump directly to the MS ESI source. Set the flow rate to 10 µL/min.

• Precursor Optimization: Scan Q1 from m/z 100 to 200. Confirm the base peak is m/z 167.0. Adjust the Declustering Potential (DP) or Capillary Voltage in 5V increments until the 167.0 signal plateaus.

• Product Ion Scan: Isolate m/z 167.0 in Q1. Scan Q3 from m/z 40 to 170.

• CE Breakdown (Self-Validation): Program the software to ramp the Collision Energy (CE) from 5 eV to 40 eV in 2 eV steps while monitoring m/z 149.3 and 49.3.

• Data Analysis: Plot Signal Intensity vs. CE. The curve will rise to a peak and then fall. The mathematical apex of this curve is your optimal CE.

Protocol 2: Matrix Effect Assessment via Post-Column Infusion

This protocol validates whether your low sensitivity is due to instrument tuning or matrix-induced ion suppression.

• Setup: Use a T-connector to merge the flow from your LC column with a syringe pump before it enters the MS source.

• Steady-State Infusion: Infuse a 100 ng/mL Daminozide D6 standard via the syringe pump at 10 µL/min. Start the MS acquisition monitoring the 167.0 → 149.3 transition. You should see a high, flat, continuous baseline.

• Matrix Injection: Inject a blank matrix extract (e.g., extracted cannabis gummy or apple matrix) using your standard LC method[1][4].

• Self-Validation & Diagnosis:

  • If the baseline remains flat, your sensitivity issue is instrumental (e.g., dirty source, poor tuning).

  • If the baseline exhibits a sudden, sharp dip (negative peak), you have visually confirmed ion suppression[5].

• Resolution: Note the exact retention time of the dip. You must adjust your LC gradient so that Daminozide D6 elutes either before or after this specific suppression window.

References

• Analysis of Pesticides, Mycotoxins, and Cannabinoids in Cannabis Gummies. restek.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHJMuola8LBRF_Eij4Fi59nXyxjChzqxeB-86Aj7MzH5BHLI9s4lxkDq9c_wGwYkgAGaGCcE0rCWjFr6vyYTkBBmQBcdNvNKdXt00SnGOc9tRu-32A5jnKMvmp8AiQr7l_i63AA3Y3YfcyZjX2s3O4qHeTzAeIUsr4OdorC21xXv3yDmq0Yk0LMBYXrWpXE5iqxBQyyY9FEJt5aT_jQztp1wyMcdB7OjCeBr-NaCg-_2wbwptLl--x9]
• Quick Method for the Analysis of Residues of Highly Polar Pesticides in Foods of Plant Origin involving simultaneous Extraction with Methanol. eurl-pesticides.eu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFcDrEOxl4nCQHxifv_tFNUSg_z1OjyhZGojRTWfLGKhBHjWpQsPq2v1Y1ApJaF_vwYZr1u5bZRIqfP-cJqLs8E-F7lsEreR2AeiF_vGJ6BgevfTq9BxhXnJlq9hS3PoOEigoxnyY5tYz9-FxsVS6nLlDhxue3mClndINwd3PHtwZErqyrZQB-u]
• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step. eurl-pesticides.eu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGb8WpDMMSLlASNrXmiFLFM8_8hQE67DUQz21uPZ_flX86TR8zTuaPfrYccgmlwRFb-ewuFe86UcXhf5S79cwT43iCQxiGW1IIJlPYo8Qpj1RTh89j0jvpd9O9R2r7FRuiJpeKXWsoW_K6ZGCcvGzsz6w2Icsum4Y8M]
• Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. biotech-spain.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlVkeoaRBuP1sn4dhh6nQwb4mpaUqixsTUJ2IYvjrYWGYuA_TpAyfzJHtv7XL1nEN8nzoHYPxEcnXAPNWlgx6FI1SgccjnPMPUpGrsRatf6ai6A7yb617DtISEfGtFUucPDVOHPtG3X9urudpcSiDwyB_Vvc3W56IlpPu1UBfhWtmv7JitFuZviVBVWlka1vgiDBiVzkSKiy4oCwkho65FapnmZQZhrQwzM3bkz7D5NjzSEzHQW01agGEFqZNeJCkxBcFy2sRNkA-3immN]
• Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. lcms.cz.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQNs0scLa-N8cYYJBlsn1I4vOUMlK1psN_yH2A6-9fyf9R4AaHC0BxNXQLtvE9qFMe3XDfHWBQMiojJKvsI9NUNwvwBF2eRhRSnq1Oj3pIQGk6tPmDc2hKiUIfj2V2cBB3a761duF-22kMxBNBSByB0crNcPthz9Tgm7lo6WG3ztgrys3Bu8JdeLXM3Q==]
• How to Maximize Sensitivity in LC-MS. sigmaaldrich.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHa1M3ribXCaGltXFeGhdtqgDUFjyGBUyxrkgQmq4tncl9hq7J8SsqMdMuJgtkpz05L0DgvNXTG9X-0mimHNIYw3u0NEc-l5IzfCRzmr-Xe3tJp6_k462u7OmpfNYigXdbo7_9eoAejksN6NlcWkELWSFjvWYifvhEPGXYnA72ZfZ9BpG1hC6mo-kbypdFR1VgyoJ1FloKdpTmYUDyyxkkwNKh3UkWZqaFts5oAoXZf4_SaXHSRRpbJ-vRzgn8Gs9vsWD-vyHx7V-nsOFe5nzP49YA6IFNiRw==]
• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. chromatographyonline.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzaK4ZrbF8C-rvrOEAH4KgG_gQlPf0eZmvDJlIUSfUUQta7_2Oy8ktoZ7KQPwCo8a9bl3CwBxcMTPCiCmRi2Wb7WVUw0oxdcyUBnZyVYpFpS753gfJO4UGknHdrAp01sgs5l2are1tguLMnmxXukUBbfzxT1UHttkXKjNS54KTZWxFxtNtS2DZpHtQbxUiKe6r_DoxtCdzzTRbtRujNcfpi6gAlBgpfcqtJrT0lQEGQhR9]

Sources

• 1. Analysis of Pesticides, Mycotoxins, and Cannabinoids in Cannabis Gummies [discover.restek.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. lcms.cz [lcms.cz]
• 5. biotech-spain.com [biotech-spain.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. How to Maximize Sensitivity in LC-MS [sigmaaldrich.com]

Technical Support Center: Resolving Isobaric Interferences in Daminozide-D6 LC-MS/MS Analysis

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in trace-level pesticide analysis: resolving isobaric interferences affecting the deuterated internal standard, Daminozide-D6.

Daminozide (Alar) is a highly polar plant growth regulator. Because of its polarity, it is notoriously difficult to retain on standard reverse-phase columns and is prone to co-eluting with a massive influx of matrix components in the void volume. When analyzing complex matrices (such as cannabis, fruits, or cereals), endogenous metabolites can share the exact nominal mass and fragmentation pathways as your internal standard (IS), Daminozide-D6. This guide provides field-proven, self-validating methodologies to diagnose, chromatographically resolve, and chemically filter these interferences.

Section 1: Fundamental Diagnostics

Q1: How do I definitively diagnose an isobaric interference affecting my Daminozide-D6 signal versus general matrix suppression?

Answer: General matrix suppression reduces the overall ionization efficiency at the ESI source, affecting all Multiple Reaction Monitoring (MRM) transitions of the analyte equally. An isobaric interference, conversely, is a co-eluting molecule with a near-identical precursor mass that fragments into a shared product ion, artificially inflating specific signals[1].

Self-Validating Diagnostic Protocol: To prove the presence of an isobaric overlap, you must implement a self-validating ion ratio check:

• Establish the Baseline: Inject a neat solvent standard of Daminozide-D6. Record the ratio between the quantifier transition (m/z 167.1 → 149.3) and the qualifier transition (m/z 167.1 → 49.3)[2].

• Analyze the Matrix: Inject your spiked matrix sample and calculate the same ratio.

• Evaluate Causality: If the ion ratio in the matrix deviates by more than ±20% from the neat standard, or if you observe a chromatographic distortion (e.g., a peak shoulder) in only one transition, an isobaric interference is selectively contributing to that specific MRM channel. If both transitions drop proportionally, you are experiencing standard ion suppression.

Caption: Decision tree for diagnosing isobaric interferences via ion ratio monitoring.

Section 2: Chromatographic and MS/MS Troubleshooting

Q2: What chromatographic strategies can resolve these co-eluting interferences?

Answer: Daminozide is highly polar (log Kow < -2). On standard C18 columns, it exhibits virtually no retention, eluting in the solvent front where polar matrix interferences are most concentrated. By shifting the retention mechanism, you can physically separate the Daminozide-D6 peak from the isobaric matrix components.

Methodology:

• Switch to HILIC: Implement Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC retains polar compounds by partitioning them into a water-enriched layer on the stationary phase. This pulls Daminozide away from the void volume.

• Buffer Optimization: Daminozide contains both carboxylic acid and hydrazide groups. Modulating the mobile phase pH (e.g., using 0.1% formic acid vs. ammonium formate buffers) alters its zwitterionic state, drastically changing its retention time relative to non-ionizable interferences.

Q3: If chromatographic resolution is insufficient, how can I leverage MS/MS parameters to eliminate the isobaric overlap?

Answer: When LC fails to resolve the peaks, the mass spectrometer must act as the ultimate filter.

• Alternative MRM Transitions: The primary transition for Daminozide-D6 (167.1 → 149.3) represents a loss of water (-18 Da), which is a highly common fragmentation pathway for many oxygenated matrix metabolites[2]. Switch your quantifier to the 167.1 → 49.3 transition. While it may have lower absolute intensity, its unique fragmentation pathway provides superior signal-to-noise (S/N) by evading the isobaric overlap.

• High-Resolution Mass Spectrometry (HRMS): Transitioning from a nominal mass triple quadrupole to a Q-TOF or Orbitrap allows you to narrow the mass extraction window (e.g., to <5 ppm). This resolves nominal isobaric interferences that have slightly different exact masses.

Quantitative Data Summary: MRM Transitions

Table 1: MRM Transitions and Interference Susceptibility for Daminozide Analysis

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Interference Susceptibility
Daminozide	161.1	143.2	44.1	High (Void volume co-elution)
Daminozide-D6	167.1	149.3 (Loss of H₂O)	49.3	Moderate (Matrix-dependent)

Section 3: Sample Preparation Workflows

Q4: Standard QuEChERS gives me terrible recovery for Daminozide. What sample preparation workflow minimizes isobaric matrix components?

Answer: Standard QuEChERS relies on partitioning analytes into an acetonitrile layer using extraction salts. Because Daminozide is highly polar, it remains trapped in the aqueous layer, resulting in near-zero recovery. To solve this, you must abandon QuEChERS and adopt the Quick Method for Highly Polar Pesticides (QuPPe) utilizing acidified methanol[3]. Methanol is more polar than acetonitrile, and the addition of acid neutralizes the carboxylic acid moiety of Daminozide, driving it into the organic phase.

Step-by-Step QuPPe Extraction Protocol:

• Homogenization: Cryogenically mill the sample (e.g., cannabis flower or fruit) to a fine powder using dry ice. This ensures uniform cellular disruption without thermally degrading the analytes[2].

• Weighing: Weigh exactly 5.0 g of the homogenate into a 50 mL polypropylene centrifuge tube.

• IS Spiking (Critical Step): Add the Daminozide-D6 working solution directly to the raw matrix before any solvent addition. This ensures the IS undergoes the exact same extraction kinetics and matrix binding as the native analyte[3].

• Extraction: Add 10 mL of acidified methanol (containing 1% formic acid).

• Agitation & Centrifugation: Shake vigorously mechanically for 15 minutes. Centrifuge at >2500 rpm for 5 minutes at 4°C to precipitate proteins and bulk matrix.

• Cleanup (Optional but Recommended): To remove isobaric pigments and sterols, pass 1 mL of the supernatant through a dispersive Solid Phase Extraction (dSPE) tube containing a carefully optimized amount of Graphitized Carbon Black (GCB). Caution: Over-saturating with GCB can bind planar pesticides.

• Filtration: Filter the final extract through a 0.45 µm cellulose mixed ester syringe filter prior to LC-MS/MS injection[3].

Caption: Step-by-step sample preparation workflow for highly polar pesticide extraction.

Quantitative Data Summary: Cleanup Strategies

Table 2: Comparison of Sample Cleanup Strategies for Polar Pesticides

Strategy	Analyte Recovery	Matrix Removal	Suitability for Daminozide Analysis
Standard QuEChERS	Low (<30%)	Moderate	Poor (Analyte remains in aqueous phase)
Acidified Methanol (QuPPe)	High (>90%)	Low	Excellent (Requires dilution or dSPE)
dSPE (Graphitized Carbon)	Moderate	High	Good (Requires careful sorbent optimization)

Sources

• 1. Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drugs in biological matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]

How to troubleshoot low recovery of Daminozide D6 during sample prep

Welcome, researchers and analytical scientists. This guide is designed to serve as a dedicated resource for troubleshooting low recovery of the internal standard Daminozide D6 during sample preparation for LC-MS/MS analysis. As a Senior Application Scientist, I have structured this guide to move from rapid diagnostics to in-depth explanations and validated protocols, ensuring you can quickly identify and resolve issues to achieve accurate and reproducible results.

Quick Start Troubleshooting Guide

Begin your troubleshooting process with this diagnostic flowchart. It is designed to guide you to the most likely cause of low Daminozide D6 recovery based on your sample preparation workflow.

Caption: Diagnostic flowchart for troubleshooting low Daminozide D6 recovery.

Frequently Asked Questions (FAQs) & In-Depth Guides

This section expands on the common issues identified in the flowchart, providing detailed explanations and actionable protocols to resolve them.

Q1: My Daminozide D6 recovery is extremely low after using a standard QuEChERS protocol with PSA cleanup. Why is this happening?

A1: The primary culprit is the dSPE cleanup step involving Primary Secondary Amine (PSA).

• Expertise & Experience: Daminozide is an acidic pesticide. PSA is a weak anion exchange sorbent, which means it is designed to remove acidic interferences from the sample matrix, such as organic acids and fatty acids.[1] Because Daminozide D6 is structurally and chemically almost identical to the native analyte, it is also acidic and will be strongly retained by the PSA sorbent, leading to its removal from the final extract and, consequently, very low recovery.[2] This is a common pitfall when applying generic multi-residue methods to highly polar, acidic analytes.

• Trustworthiness (Self-Validating System): To confirm this is the issue, perform a simple experiment. Analyze an aliquot of your acetonitrile extract before the dSPE cleanup step and compare the Daminozide D6 response to an aliquot taken after the dSPE cleanup. A dramatic drop in signal intensity post-dSPE will confirm the interaction with PSA. Waters Corporation explicitly notes that for the analysis of Daminozide in cannabis, the recovery should be determined from an extract taken before any cleanup involving PSA for this very reason.

• Authoritative Grounding: Research and application notes consistently show that dSPE cleanup with PSA is not suitable for Daminozide. For instance, a Waters Corporation application note on pesticide analysis in cannabis states, "It should be noted that the recovery for daminozide is determined separately since it is strongly retained by the PSA sorbent".

Recommended Protocol Modification: Bypass or Modify the dSPE Step

• Option A (Recommended): Analyze Pre-Cleanup Extract: For accurate quantification of Daminozide, take an aliquot of the supernatant after the initial extraction and centrifugation (after adding salts and partitioning) and proceed directly to LC-MS/MS analysis (after appropriate dilution).

• Option B (Alternative Cleanup): If cleanup is necessary due to matrix complexity, use a dSPE formulation that does not contain PSA.[3] A combination of Magnesium Sulfate (for water removal) and C18 (for removal of non-polar interferences) can be used, though its effectiveness for your specific matrix should be validated.[4]

Caption: Comparison of standard vs. recommended QuEChERS workflow for Daminozide.

Q2: Even when I bypass the PSA cleanup, my recovery is still inconsistent and lower than expected. Could my extraction solvent be the problem?

A2: Yes, acetonitrile alone may not be sufficient for robust extraction of this highly polar compound.

• Expertise & Experience: Daminozide is highly soluble in water.[1] Standard QuEChERS protocols rely on acetonitrile to extract a broad range of pesticides. However, for highly polar compounds like Daminozide, the partitioning between the water in the sample and the acetonitrile layer may not be favorable, leading to incomplete extraction from the aqueous phase. Using a more polar solvent, or a solvent mixture, can significantly improve extraction efficiency.[5]

• Trustworthiness (Self-Validating System): To test this, compare your current acetonitrile extraction with a modified procedure using a methanol/water or methanol/acetonitrile mixture. Spike a homogenized blank matrix in triplicate for each solvent system and compare the recovery of Daminozide D6. A higher and more consistent response in the methanol-based extraction will validate this approach.

• Authoritative Grounding: The QuPPe (Quick Polar Pesticides) method, designed specifically for polar analytes, utilizes acidified methanol for extraction.[6] Furthermore, a successful method for determining Daminozide in apples published in the Journal of Chromatography A utilized methanol as the extraction solvent.[7]

Recommended Protocol: Modified Polar Extraction

This protocol is adapted from principles of the QuPPe method and other validated procedures for polar pesticides.

• Homogenization: Weigh 10 g of your homogenized sample into a 50 mL centrifuge tube.

• Internal Standard: Add your Daminozide D6 internal standard.

• Extraction Solvent: Add 10 mL of acidified methanol (e.g., with 1% formic acid).[6]

• Shaking: Cap and shake vigorously for 1 minute.

• Salts: Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Centrifugation: Shake again and centrifuge.

• Analysis: Take an aliquot from the supernatant for LC-MS/MS analysis.

Parameter	Standard QuEChERS	Recommended Modification	Rationale
Extraction Solvent	100% Acetonitrile	Methanol or Methanol/Acetonitrile mix	Better matches the high polarity of Daminozide, improving extraction from the aqueous sample phase.[7][6]
pH	Buffered (often pH ~5.5)	Acidified (e.g., 1% Formic Acid)	Acidic conditions can improve the stability and extraction of certain polar pesticides.
Cleanup	dSPE with PSA	No PSA cleanup	Avoids analyte loss due to strong retention of acidic Daminozide on the PSA sorbent.[2]

Q3: I am using Solid-Phase Extraction (SPE) instead of QuEChERS, but recovery is still poor. How can I optimize my SPE protocol?

A3: SPE for highly polar compounds requires careful selection of the sorbent, and optimization of the load, wash, and elution steps.

• Expertise & Experience: Standard reversed-phase sorbents like C18 may not provide sufficient retention for very polar analytes like Daminozide, which can break through during the sample loading step. Conversely, strong anion exchange sorbents may retain it too strongly, making elution difficult. A balanced approach using graphitized carbon black (GCB) or mixed-mode polymeric sorbents is often more effective.[7][8] The pH of the sample load solution is also critical to ensure the analyte is in the correct form for retention.

• Trustworthiness (Self-Validating System): Systematically evaluate each step of your SPE method. Collect the flow-through from the sample loading step and the wash steps and analyze them for Daminozide D6. Presence of the internal standard in these fractions indicates breakthrough and a need for a stronger retention mechanism (either a different sorbent or modification of the sample load solution pH). If recovery remains low but no breakthrough is observed, the issue lies with the elution step; a stronger or different elution solvent is required.

• Authoritative Grounding: A validated method for Daminozide in apples successfully used a graphitized carbon cartridge for cleanup after a methanol extraction.[7] GCB is known for its ability to retain polar compounds and remove pigments. For other polar pesticides, polymeric sorbents like Oasis HLB have also been shown to be effective.[8]

Experimental Protocol: SPE with Graphitized Carbon Black (GCB)

This protocol is based on the principles described by Mol et al. (1999).[7]

• Extraction: Extract the sample using the Modified Polar Extraction protocol described in Q2.

• Cartridge Conditioning: Condition a GCB SPE cartridge (e.g., 500 mg) with the elution solvent (e.g., dichloromethane:methanol) followed by the extraction solvent (methanol).

• Sample Loading: Load an aliquot of the sample extract onto the conditioned cartridge. Do not let the cartridge run dry.

• Washing (Optional): A wash step with a weak solvent may be used if further cleanup is needed, but must be carefully evaluated to prevent loss of Daminozide D6.

• Elution: Elute the cartridge with an appropriate solvent mixture. For GCB, a common elution solvent is a mixture of dichloromethane and methanol. The exact ratio should be optimized.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Q4: My recoveries are inconsistent across a batch. Could Daminozide D6 be degrading during sample prep?

A4: Yes, while generally stable, Daminozide can degrade under specific conditions, particularly strong alkaline pH combined with heat.

• Expertise & Experience: Daminozide contains a hydrazide functional group which can be susceptible to hydrolysis. While studies show it is stable for extended periods in solutions at pH 5, 7, and 9 at room temperature, the combination of high pH (strong base like NaOH) and elevated temperatures, such as those used in older derivatization methods, will cause it to hydrolyze to unsymmetrical dimethylhydrazine (UDMH).[9] If your sample matrix is highly alkaline or your extraction procedure involves heat, this could be a source of variability.

• Trustworthiness (Self-Validating System): Measure the pH of your sample homogenate and your final extract. If the pH is > 9, consider adjusting it. Prepare two sets of spiked blank matrix samples. Process one set using your standard procedure and another set ensuring the entire process is conducted at a controlled, neutral pH and without any heating steps. A significant improvement in recovery and precision in the second set would indicate that degradation is the issue.

• Authoritative Grounding: A hydrolysis study reported by the Food and Agriculture Organization (FAO) showed no measurable hydrolysis of Daminozide at pH 5, 7, and 9 over 30 days at 25°C.[9] However, analytical methods for its degradant, UDMH, often intentionally use strong base (NaOH) and heat to force this hydrolysis, demonstrating its susceptibility under those conditions.

Q5: My sample prep seems optimized, but my results are still not accurate. What else could be wrong?

A5: Even with good recovery, accuracy can be compromised by matrix effects or sub-optimal chromatography.

• Expertise & Experience: Even a stable isotope-labeled internal standard like Daminozide D6 cannot always perfectly compensate for matrix effects.[10] Matrix effects occur when co-eluting compounds from the sample suppress or enhance the ionization of the analyte and internal standard in the mass spectrometer source.[11] If Daminozide D6 and the native analyte have a slight chromatographic separation (due to the deuterium isotope effect), they may experience different matrix effects, leading to inaccurate quantification. Furthermore, as a highly polar compound, Daminozide is poorly retained on traditional C18 columns, eluting near the void volume where ion suppression is often most severe.[12]

• Trustworthiness (Self-Validating System): To assess matrix effects, compare the peak area of Daminozide D6 in a neat solvent standard to its peak area in a post-extraction spiked blank matrix sample. A significant difference indicates the presence of matrix effects. To address chromatographic issues, consider switching to a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is specifically designed to retain and separate highly polar compounds.[13]

• Authoritative Grounding: HILIC chromatography is an increasingly popular and effective alternative to reversed-phase chromatography for analyzing polar compounds.[13] It uses a high organic mobile phase, which can enhance ESI sensitivity, and provides better retention for polar analytes, moving them away from the early-eluting matrix interferences that cause ion suppression.[12] While low recovery can sometimes be managed, using a deuterated internal standard is crucial to achieving accurate results by compensating for these matrix effects and non-exhaustive but reproducible extraction efficiencies.[14]

Recommended Action: Chromatographic Optimization

• Evaluate Current Method: Check if Daminozide and Daminozide D6 are co-eluting perfectly.

• Consider HILIC: If retention is poor on your C18 column, switch to a HILIC column. This will improve retention, peak shape, and move the analytes away from the solvent front, reducing the impact of matrix effects.

• Mobile Phase: A typical HILIC mobile phase system consists of a high percentage of acetonitrile with a small amount of aqueous buffer (e.g., ammonium formate or ammonium acetate).

References

• A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC. Waters Corporation. [Link]

• Tips on the analysis of pesticides and mycotoxins in cannabis products: Matrix matters! (Part III). Restek Resource Hub. [Link]

• Daminozide. Food and Agriculture Organization of the United Nations. [Link]

• Determination of Pesticide and Mycotoxin Residues in Dried Cannabis Flower: LC-MS/MS and GC-MS/MS Methodology to Meet the Recommended AOAC Regulatory Requirements for US States and Canada. Waters Corporation. [Link]

• Determination of Daminozide in Apples (GC-MSD Method). Canadian Food Inspection Agency. [Link]

• The Plant Growth Regulator Daminozide is a Selective Inhibitor of the Human KDM2/7 Histone Demethylases. PMC. [Link]

• Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. Shimadzu. [Link]

• Optimization of Plant Extract Purification Procedure for Rapid Screening Analysis of Sixteen Phenolics by Liquid Chromatography. MDPI. [Link]

• Approaches to the Analysis of the Oregon List of Pesticides in Cannabis Using QuEChERS Extraction and Cleanup. Separation Science. [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. [Link]

• Successful Use of the PGR Daminozide. GPN Magazine. [Link]

• Determination of daminozide in apples and apple leaves by liquid chromatography--mass spectrometry. PubMed. [Link]

• Optimization of a matrix solid-phase dispersion method with subsequent clean-up for the determination of ethylene bisdithiocarbamate residues in almond samples. ResearchGate. [Link]

• Determining the Effect of Carrier Water pH and Bicarbonate Concentration on Final pH of Plant Growth Regulator Solutions. ASHS Journals. [Link]

• Optimization of a Pressurized Extraction Process Based on a Ternary Solvent System for the Recovery of Neuroprotective Compounds from Eucalyptus marginata Leaves. PMC. [Link]

• Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS. PMC. [Link]

• A Robust and Sensitive Method for Detecting Glyphosate and Other Polar Pesticides in Food and Water: Multiple Analytes in a Single Injection without Derivatization. Spectroscopy Online. [Link]

• Analytical Method for Daminozide (Targeted to Agricultural, Animal and Fishery Products). Ministry of Health, Labour and Welfare, Japan. [Link]

• Application of the QuEChERS Strategy as a Useful Sample Preparation Tool for the Multiresidue Determination of Pyrrolizidine Alkaloids in Food and Feed Samples: A Critical Overview. MDPI. [Link]

• Increasing LC–MS-MS Sensitivity with Luna® HILIC. LCGC International. [Link]

• Effects of Daminozide, Maturity, and Cultivar on the Color Grade and Character of Sweet Cherries. ASHS Journals. [Link]

• Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. MDPI. [Link]

• The Effect of Water pH on Pesticide Effectiveness. Atticus LLC. [Link]

• Automated Derivatization, SPE Cleanup and LC-MS/MS Determination of Glyphosate and Other Polar Pesticides. SCIEX. [Link]

• Help!!! Low recovery with QuEChERS [urgent]. Chromatography Forum. [Link]

• Optimizing a protocol for DNA isolation of leaf Saccharum officinarum. SciELO. [Link]

• Modification of the QuEChERS Method for Drug Analysis in Biological Sample: A Review. J. Multidiscip. Appl. Nat. Sci. [Link]

• Hydrophilic interaction chromatography (HILIC) for LC-MS/MS analysis of monoamine neurotransmitters. PubMed. [Link]

• Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. EPA. [Link]

• Effects of pH on Pesticides and Growth Regulators. UMass Amherst. [Link]

• Non-Targeted Screening and Quantitative Analysis of Pesticides and Veterinary Drug Residues in Brassica rapa chinensis Using an Improved Quechers Method Based on Magnetic Materials. PMC. [Link]

• Optimizing Plant Extraction Techniques for Enhanced Yield of Bioactive Compounds. Journal of Chemical and Pharmaceutical Research. [Link]

• Pesticide Extraction Using QuEChERs and SPE Method. Cole-Parmer. [Link]

• Troubleshooting Low Recovery Rates in Chromatographic Analysis. Welch Materials, Inc. [Link]

• Impact of Pressurized Liquid Extraction and pH on Protein Yield, Changes in Molecular Size Distribution and Antioxidant Compounds Recovery from Spirulina. MDPI. [Link]

• SPE and QuEChERS – Method Development. Agilent. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass. [Link]

• Effect of alkaline extraction pH on structure properties, solubility, and beany flavor of yellow pea protein isolate. PubMed. [Link]

• Key Points to Remember When Using Internal Standards for Sample Analysis by ICP-OES. Inorganic Ventures. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. waters.com [waters.com]
• 3. agilent.com [agilent.com]
• 4. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 5. welchlab.com [welchlab.com]
• 6. sciex.com [sciex.com]
• 7. Determination of daminozide in apples and apple leaves by liquid chromatography--mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. fao.org [fao.org]
• 10. Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Hydrophilic interaction chromatography (HILIC) for LC-MS/MS analysis of monoamine neurotransmitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Tips on the analysis of pesticides and mycotoxins in cannabis products: Matrix matters! (Part III) [discover.restek.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Method Validation Using Daminozide D6

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Rigorous Validation in Analytical Science

In the realm of analytical chemistry, particularly within regulated environments such as pesticide residue analysis and pharmaceutical development, the objective is not merely to measure an analyte but to do so with a proven and documented degree of certainty. An analytical method is only as reliable as its validation.[1][2] This guide provides a comprehensive framework for the validation of analytical methods, with a specific focus on leveraging Daminozide D6, a stable isotope-labeled (SIL) internal standard, to achieve the highest standards of accuracy and precision.

The validation process demonstrates that an analytical procedure is suitable for its intended purpose.[3] This is a mandate from regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and is harmonized under the International Council for Harmonisation (ICH) guidelines, specifically Q2(R1).[3][4][5][6][7][8][9] This guide will dissect the core validation parameters through the lens of practical application, comparing methodologies and underscoring the scientific rationale for using a deuterated internal standard like Daminozide D6.

The Gold Standard: Why Daminozide D6 is a Superior Internal Standard

Quantitative analysis using mass spectrometry (MS) is susceptible to variations that can compromise results.[10] These include inconsistencies during sample preparation and, most critically, the "matrix effect."[11][12][13][14] The matrix effect refers to the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the sample matrix (e.g., blood, soil, plant tissue).[11][12][13][14] This can lead to ion suppression or enhancement, causing significant errors in quantification.[11][12][13]

This is where the choice of an internal standard (IS) becomes paramount. While structural analogs can be used, they often do not co-elute perfectly with the analyte and can be affected differently by the matrix.[14] Stable isotope-labeled internal standards, such as Daminozide D6, are considered the "gold standard" for mitigating these issues.[14][15]

Why is Daminozide D6 the superior choice?

• Near-Identical Physicochemical Properties: Daminozide D6, where six hydrogen atoms on the dimethyl group are replaced with deuterium, is chemically and physically almost identical to the native Daminozide.[16] This ensures it behaves in the same manner during sample extraction, cleanup, chromatography, and ionization.[16][17][18]

• Co-elution and Co-ionization: It co-elutes perfectly with the analyte. Consequently, any matrix effect that suppresses or enhances the analyte's signal will have the exact same impact on the Daminozide D6 signal.[14][19]

• Accurate Correction: Because the MS can distinguish between the analyte and the IS based on their mass difference, a simple ratio of the analyte response to the IS response provides a highly accurate and precise measurement, effectively canceling out variability.[17][20] This ratio remains stable even when signal suppression is significant, as demonstrated in the comparative data below.

The following diagram illustrates the fundamental principle of using a stable isotope-labeled internal standard to correct for analytical variability.

Caption: Workflow for accurate quantification using a stable isotope-labeled IS.

Core Validation Parameters: A Comparative Approach

Method validation involves assessing several key performance characteristics as stipulated by ICH Q2(R1) and FDA guidelines.[3][4] We will explore these parameters by comparing a hypothetical method using external standards against one using Daminozide D6 as an internal standard.

Specificity and Selectivity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3]

• Experimental Protocol:

  • Analyze at least six different blank matrix samples (e.g., apple homogenate) to check for interferences at the retention time of Daminozide and Daminozide D6.

  • Analyze a blank matrix sample spiked with Daminozide and Daminozide D6 to confirm the chromatographic peak identity and resolution from any matrix components.

  • Analyze a blank matrix sample spiked with other common pesticides to ensure no cross-interference.

• Acceptance Criteria: No significant interfering peaks should be observed at the retention time of the analyte or IS in the blank samples. The signal-to-noise ratio for any peak in the blank should be less than 20% of the LOQ response.

Linearity and Range

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations for which the method has been proven to have suitable precision, accuracy, and linearity.

• Experimental Protocol:

  • Prepare a series of calibration standards by spiking a blank matrix with known concentrations of Daminozide. A typical range might be 1-500 ng/mL.

  • Add a constant concentration of Daminozide D6 (e.g., 100 ng/mL) to each calibration standard and sample.

  • Analyze the standards and plot the response (analyte peak area for external standard method; ratio of analyte peak area to IS peak area for internal standard method) versus concentration.

  • Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99. The back-calculated concentration of each calibration standard should be within ±15% of the nominal value (±20% for the Lower Limit of Quantitation, LLOQ).

Accuracy and Precision

Accuracy is the closeness of the test results to the true value. Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is typically evaluated at three levels: repeatability (intra-assay precision), intermediate precision (inter-assay precision), and reproducibility.

• Experimental Protocol:

  • Prepare Quality Control (QC) samples in the matrix at a minimum of three concentration levels: Low (3x LLOQ), Medium, and High.

  • Repeatability (Intra-assay): Analyze at least five replicates of each QC level in a single analytical run.

  • Intermediate Precision (Inter-assay): Analyze the QC samples on at least three different days, with different analysts or on different instruments if possible.

  • Calculate the mean concentration, accuracy (% recovery), and precision (% Relative Standard Deviation, RSD).

• Acceptance Criteria: For both accuracy and precision, the mean value should be within ±15% of the nominal value, and the RSD should not exceed 15%. For the LLOQ, these limits are typically relaxed to ±20%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. It is often determined as the concentration that yields a signal-to-noise ratio of 3:1.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[21] It is the lowest point on the calibration curve and must meet the acceptance criteria for accuracy and precision (typically ≤20%).

Data Comparison: The Daminozide D6 Advantage

The true value of using Daminozide D6 becomes evident when comparing validation data from a method that relies solely on external calibration. The following tables summarize hypothetical but realistic validation results.

Table 1: Comparison of Linearity in a Complex Matrix (Apple Homogenate)

Parameter	Method with External Standard	Method with Daminozide D6 IS	Acceptance Criteria
Calibration Range	1 - 500 ng/mL	1 - 500 ng/mL	---
Correlation (r²)	0.985 (Matrix interference affects response consistency)	0.999 (Ratio corrects for variability)	≥ 0.99
Back-calculation Deviation	Up to ±25% at some levels	Within ±10% at all levels	Within ±15% (±20% at LLOQ)

Table 2: Comparison of Accuracy and Precision

QC Level	Method with External Standard	Method with Daminozide D6 IS	Acceptance Criteria
Low QC (3 ng/mL)	Accuracy: 78% Precision (RSD): 18%	Accuracy: 98% Precision (RSD): 7%	Accuracy: 80-120% Precision: ≤20%
Mid QC (150 ng/mL)	Accuracy: 82% Precision (RSD): 16%	Accuracy: 101% Precision (RSD): 5%	Accuracy: 85-115% Precision: ≤15%
High QC (400 ng/mL)	Accuracy: 121% Precision (RSD): 14%	Accuracy: 99% Precision (RSD): 4%	Accuracy: 85-115% Precision: ≤15%

The data clearly shows that the method employing Daminozide D6 provides vastly superior performance, easily meeting regulatory acceptance criteria. The external standard method struggles due to uncompensated matrix effects and sample preparation variability, leading to poor accuracy, precision, and linearity.

Detailed Experimental Workflow

The following diagram outlines the comprehensive workflow for validating an analytical method using Daminozide D6.

Sources

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. Method Validation and Measurement Uncertainty Estimation for Determination of Multiclass Pesticide Residues in Tomato by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. resolvemass.ca [resolvemass.ca]
• 5. fda.gov [fda.gov]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]
• 9. database.ich.org [database.ich.org]
• 10. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 11. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. resolvemass.ca [resolvemass.ca]
• 13. nebiolab.com [nebiolab.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. 丁酰肼盐酸盐-D6 盐酸盐 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 17. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 18. waters.com [waters.com]
• 19. texilajournal.com [texilajournal.com]
• 20. resolvemass.ca [resolvemass.ca]
• 21. fao.org [fao.org]

High-Performance to Ultra-High-Performance: A Cross-Validation Guide for Daminozide Quantification Using Daminozide D6

As analytical laboratories face increasing demands for higher throughput and greater sensitivity, migrating legacy High-Performance Liquid Chromatography (HPLC) methods to Ultra-High-Performance Liquid Chromatography (UHPLC) has become an operational necessity. However, in regulated bioanalysis and food safety, upgrading your instrumentation is not simply a matter of swapping columns.

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying highly polar pesticides. Daminozide, a widely monitored plant growth regulator, presents unique chromatographic and ionization challenges. This guide provides an objective, data-driven framework for cross-validating HPLC and UHPLC methods for daminozide, utilizing its deuterated analogue (Daminozide D6) to establish a scientifically rigorous, self-validating system.

Mechanistic Grounding: The Analytical Challenge of Daminozide

Why HILIC Over Reversed-Phase?

Daminozide is characterized by a very low octanol-water partition coefficient (Log Kow < -2), making it highly hydrophilic[1]. Traditional C18 reversed-phase liquid chromatography (RPLC) fails to provide adequate retention for such highly polar compounds, causing them to elute in the void volume where severe matrix suppression occurs. To solve this, Hydrophilic Interaction Liquid Chromatography (HILIC) is employed. HILIC utilizes a polar stationary phase and a highly organic mobile phase, creating a water-enriched layer on the stationary phase into which polar analytes partition, ensuring adequate retention and separation from early-eluting matrix components.

The Self-Validating Role of Daminozide D6

In LC-MS/MS, co-eluting matrix components from complex agricultural or biological samples compete for charge in the electrospray ionization (ESI) source, leading to unpredictable signal suppression or enhancement. To build a self-validating assay, we must use a Stable Isotopically Labeled Internal Standard (SIL-IS).

Daminozide D6 is structurally identical to native daminozide but contains six deuterium atoms, shifting its mass by +6 Da[2]. Because it shares the exact physicochemical properties of the target analyte, it co-elutes perfectly. If a matrix component suppresses the ionization of daminozide by 40%, it suppresses Daminozide D6 by the exact same 40%. By quantifying the ratio of the native peak area to the D6 peak area, the matrix effect is mathematically canceled out, ensuring absolute quantitative accuracy regardless of the sample matrix[3].

Regulatory Framework: ICH M10 Cross-Validation

Transitioning an established assay from legacy HPLC to modern UHPLC requires rigorous cross-validation to ensure data continuity. According to the, when data are obtained from different methods across studies (or when migrating analytical platforms within a development program), a cross-validation must be carried out[4].

Cross-validation is not merely a pass/fail exercise on neat standards. It requires a statistical assessment of bias (e.g., using Bland-Altman plots or Deming regression) across multiple incurred study samples, as traditional acceptance criteria are insufficient for comparing two fully validated methods[5].

Caption: ICH M10 cross-validation framework comparing HPLC and UHPLC platforms.

Experimental Methodologies

Sample Preparation: The QuPPe Workflow

The Quick Polar Pesticides (QuPPe) method is the gold standard for extracting highly polar analytes without the need for complex, yield-reducing derivatization steps[3].

Caption: Step-by-step QuPPe extraction workflow for highly polar pesticides.

Protocol Causality & Execution:

• Homogenization: Cryogenically mill the sample matrix using dry ice. Causality: Prevents thermal degradation of labile polar analytes during friction-heavy milling[3].

• Weighing & Spiking: Transfer 10.0 g of the homogenate into a centrifuge tube and immediately spike with Daminozide D6. Causality: Adding the SIL-IS at step zero ensures it accounts for all downstream recovery losses and matrix effects, validating the entire extraction efficiency.

• Extraction: Add 10 mL of acidified methanol (1% formic acid). Causality: The acidic environment ensures daminozide remains in its preferred ionization state for optimal solubility, while the high organic content precipitates matrix proteins that would otherwise foul the LC column[2].

• Agitation & Filtration: Vortex for 2 minutes, centrifuge at >2500 rpm, and filter the supernatant through a 0.45 µm polyester filter directly into an autosampler vial[3].

Chromatographic Transfer: HPLC vs. UHPLC

The fundamental advantage of moving to UHPLC lies in the van Deemter equation. By utilizing sub-2-micron particles, UHPLC minimizes eddy diffusion ( A term) and mass transfer resistance ( C term). This allows for higher linear velocities without sacrificing column efficiency, resulting in narrower peaks, reduced solvent consumption, and significantly improved signal-to-noise (S/N) ratios.

Comparative Performance & Data Presentation

To objectively evaluate the method transfer, both platforms were tested using identical QuPPe extracts. The mass spectrometer was operated in positive ESI mode, monitoring the specific MRM transitions for Daminozide (161.1 > 143.2) and Daminozide D6 (167.0 > 149.3)[2].

Table 1: Chromatographic and MS/MS Parameters

Parameter	Legacy HPLC Method	Modern UHPLC Method
Column Chemistry	HILIC	HILIC
Particle Size & Dimensions	5 µm, 150 x 4.6 mm	1.7 µm, 100 x 2.1 mm
Flow Rate	1.0 mL/min	0.5 mL/min
Injection Volume	10 µL	2 µL
Total Run Time	12.0 min	3.5 min
Retention Time (Rt)	6.8 min	1.4 min
Daminozide MRM (ESI+)	161.1 > 143.2	161.1 > 143.2
Daminozide D6 MRM (ESI+)	167.0 > 149.3	167.0 > 149.3

Table 2: ICH M10 Cross-Validation Metrics (Spiked QCs & Incurred Samples)

Validation Metric	HPLC-MS/MS	UHPLC-MS/MS	Cross-Validation Assessment
Intra-day Precision (CV%)	7.4%	3.1%	Both < 15% (Pass)
Inter-day Precision (CV%)	8.9%	4.2%	Both < 15% (Pass)
Mean Accuracy (%)	92.5%	98.1%	Within ±15% of nominal (Pass)
Incurred Sample Reanalysis	Baseline	Compared to HPLC	>67% of samples within ±20% bias
Bland-Altman Mean Bias	Baseline	+2.4%	Statistically insignificant bias

Conclusion

Migrating the analysis of daminozide from HPLC to UHPLC yields a 70% reduction in run time and a significant improvement in precision due to the superior peak capacities of sub-2-micron HILIC columns. However, the physical differences in chromatography mean that matrix components elute differently on the new platform.

By strictly adhering to the QuPPe extraction protocol and utilizing Daminozide D6 as a stable isotopically labeled internal standard, laboratories can create a self-validating assay that neutralizes these matrix effects. Furthermore, following the ICH M10 cross-validation framework ensures that the transition to UHPLC introduces no systematic bias, safeguarding the scientific integrity of longitudinal pharmacokinetic or food safety data.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Daminozide-D6 vs. Alternative Internal Standards in LC-MS/MS Analysis

The Analytical Challenge of Daminozide Quantitation

Daminozide (Alar) is a highly polar plant growth regulator historically used on apples and currently heavily regulated in the cannabis and agriculture industries. Its physicochemical properties (log Kow​<−2 ) make it notoriously difficult to analyze. It exhibits poor retention on standard reverse-phase columns and is not amenable to traditional QuEChERS extraction, as it fails to partition into the organic layer during salting-out procedures[1].

Furthermore, when analyzed via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Electrospray Ionization (ESI), daminozide suffers from severe matrix effects. In complex matrices like cannabis extracts, high-protein foods, or fruit homogenates, co-eluting matrix components compete for charge droplets in the ESI source, leading to unpredictable ion suppression[2][3]. To achieve reliable quantitation, Isotope Dilution Mass Spectrometry (IDMS) utilizing a highly specific Internal Standard (IS) is mandatory.

Mechanistic Comparison of Internal Standards

Selecting the correct internal standard dictates the self-validating integrity of the assay. Below is an objective comparison of the available options for daminozide analysis.

Daminozide-D6 (The Gold Standard)

Daminozide-D6 is deuterated on the terminal dimethylamine group. Because its chemical structure is nearly identical to the target analyte, it co-elutes perfectly during chromatography.

• Causality of Matrix Correction: By co-eluting with native daminozide, Daminozide-D6 is subjected to the exact same matrix-induced ion suppression in the ESI source[2]. The mass spectrometer measures the ratio of the target peak area to the IS peak area. Even if absolute ionization drops by 60% due to matrix interference, the ratio remains constant, effectively nullifying the error[4].

• Stability: The deuterium atoms on the methyl groups are highly stable and resistant to Hydrogen/Deuterium (H/D) exchange in acidic mobile phases.

Daminozide-D4

Daminozide-D4 is deuterated on the succinic acid backbone[5][6].

• Performance: It provides excellent matrix correction comparable to D6.

• Limitation: Alpha-protons adjacent to carbonyl groups (like those in the succinic acid chain) can theoretically be more susceptible to H/D exchange in highly acidic aqueous environments compared to methyl protons. While stable under standard LC conditions, D6 remains the preferred commercial standard to eliminate this risk entirely.

Fully Stable 13 C-Labeled Daminozide

• Performance: Replacing 12 C with 13 C avoids the "deuterium isotope effect"—a phenomenon where heavily deuterated compounds elute slightly earlier than their native counterparts in reverse-phase LC due to minor shifts in hydrophobicity[7].

• Limitation: While 13 C-standards provide the ultimate chromatographic alignment, they are prohibitively expensive and rarely commercially available for daminozide. For highly polar compounds analyzed via direct methanol extraction, the retention time shift of D6 is negligible, making 13 C unnecessary for most routine workflows.

Non-Isotopic Structural Analogs (Historical)

Older Gas Chromatography-Mass Spectrometry (GC-MS) methods relied on hydrolyzing daminozide to unsymmetrical dimethylhydrazine (UDMH), derivatizing it, and using analogs like 4-nitroanisole as an internal standard[3].

• Limitation: In LC-MS/MS, structural analogs fail completely. Because they do not co-elute with daminozide, they elute into a different matrix environment in the ESI source and experience different levels of ion suppression, leading to massive quantitative bias (often >50% RSD)[2].

Quantitative Performance Summary

Internal Standard	Chromatographic Co-elution	Matrix Effect Correction	Susceptibility to H/D Exchange	Typical Assay RSD	Cost / Availability
Daminozide-D6	Excellent (Minimal D-shift)	Perfect	Very Low	< 5%	Moderate / High
Daminozide-D4	Excellent (Minimal D-shift)	Excellent	Low to Moderate	< 6%	Moderate / Moderate
13 C-Daminozide	Perfect (No isotope shift)	Perfect	None	< 3%	Very High / Rare
Structural Analog	Poor (Different RT)	Fails to correct	N/A	> 20%	Low / High

Self-Validating Experimental Protocol

To ensure data trustworthiness, the extraction protocol must account for daminozide's extreme polarity. Crucial Field Insight: Never use Primary Secondary Amine (PSA) sorbents during dispersive Solid Phase Extraction (dSPE) clean-up. PSA strongly retains acidic, highly polar compounds like daminozide, resulting in near-zero recovery.

Step-by-Step Methodology: Acidified Methanol Extraction

This protocol is adapted from the EURL highly polar pesticide guidelines and optimized for complex matrices[1][8].

• Sample Homogenization: Cryogenically mill the sample (e.g., cannabis flower or apple tissue) using dry ice to prevent analyte degradation. Weigh 0.5 g (cannabis) or 10 g (fruit) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Immediately spike the sample with Daminozide-D6 to achieve a final concentration of 200 ng/g. Causality: Spiking before extraction ensures the IS accounts for both extraction recovery losses and downstream matrix effects[4].

• Extraction: Add 1.5 mL (for 0.5 g sample) or 10 mL (for 10 g sample) of acidified methanol (1% acetic or formic acid). Causality: Acidification keeps daminozide protonated and highly soluble in the polar methanol phase, avoiding the partitioning failures of QuEChERS.

• Agitation: Vortex vigorously for 1 minute, then sonicate for 5 minutes. Centrifuge at >2500 rpm for 5 minutes at 4°C.

• Clean-up: Pass the supernatant through a 100 mg C18 SPE cartridge. Causality: C18 removes non-polar lipids and waxes without retaining the highly polar daminozide[4].

• LC-MS/MS Analysis: Inject 3 µL into an LC-MS/MS system equipped with an ESI source.

LC-MS/MS Parameters

• Column: Polar-embedded or HILIC column optimized for polar pesticides.

• Mobile Phase: (A) 0.1% formic acid + 2 mM ammonium formate in water; (B) 0.1% formic acid + 2 mM ammonium formate in methanol[6].

• MRM Transitions (Positive Ion Mode):

  • Daminozide (Target): m/z 161.1 → 143.2 (Quantifier) / 44.1 (Qualifier)[1][4]

  • Daminozide-D6 (IS): m/z 167.0 → 149.3 (Quantifier) / 49.3 (Qualifier)[1][4]

Visualizing the Analytical Logic

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow for Daminozide analysis.

Figure 2: Mechanism of matrix effect correction by Daminozide-D6 in an ESI source.

References

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis M
• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol eurl-pesticides.eu
• Analysis of Pesticides and Mycotoxins in Cannabis Brownies Restek Resource Hub
• A LC-MS/MS method with electrospray ionization and atmospheric pressure chemical ionization source for analysis of pesticides in hemp PubMed Central (PMC) / NIH
• A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS and APGC-MS/MS Waters Corpor
• Gas chromatographic/mass spectrometric determination of daminozide in high protein food products PubMed / NIH
• The Advantage of Fully Stable 13C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis Food Risk Management
• Daminozide-d4 (Aminozide-d4)

Sources

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. lcms.cz [lcms.cz]
• 3. Gas chromatographic/mass spectrometric determination of daminozide in high protein food products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 5. caymanchem.com [caymanchem.com]
• 6. A LC-MS/MS method with electrospray ionization and atmospheric pressure chemical ionization source for analysis of pesticides in hemp - PMC [pmc.ncbi.nlm.nih.gov]
• 7. foodriskmanagement.com [foodriskmanagement.com]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]

Determining Accuracy and Precision for Daminozide LC-MS/MS Analysis: A Comparative Guide on SIL-IS vs. Analog Calibration

Executive Summary

Daminozide (Alar) is a highly polar plant growth regulator widely monitored in agricultural commodities. Due to its extreme polarity (log Kow < -2), it cannot be efficiently extracted using conventional multi-residue techniques like QuEChERS, which rely on organic solvent partitioning[1]. Instead, laboratories must utilize specialized polar extraction workflows, such as the[2].

However, extracting the analyte is only half the battle. During LC-MS/MS analysis, highly polar compounds in complex matrices (like dried hemp or fruit extracts) are notoriously susceptible to severe matrix effects—specifically, ion suppression in the electrospray ionization (ESI) source[1][3]. As a Senior Application Scientist, I frequently observe laboratories failing regulatory validation because they rely on external calibration or structural analog internal standards.

This guide objectively compares the analytical performance of a Daminozide-D6 Stable Isotope-Labeled Internal Standard (SIL-IS) against alternative calibration methods, demonstrating why SIL-IS is the only reliable, self-validating system for this assay.

Mechanistic Causality: The Role of Daminozide-D6 in Isotope Dilution

In LC-MS/MS, co-eluting matrix components compete with the target analyte for available charge in the ESI droplet. In complex matrices, this competition heavily suppresses the analyte's ionization efficiency[1]. If an external calibration curve or a structurally distinct analog internal standard is used, this suppression leads to a massive underestimation of the analyte concentration, resulting in poor accuracy (low recovery) and high variability (poor precision).

Isotope Dilution Mass Spectrometry (IDMS) resolves this causality problem. Daminozide-D6 shares the exact physicochemical properties and chromatographic retention time as native Daminozide. Therefore, any matrix suppression or extraction loss experienced by the native analyte is proportionally experienced by the SIL-IS[2][3]. Because quantification is derived from the ratio of the analyte signal to the SIL-IS signal, this ratio remains constant. This creates a self-validating system where every single injection mathematically corrects for its own matrix effect.

Fig 1. Mechanism of matrix effect correction by SIL-IS (Daminozide-D6).

Validation Framework: Regulatory Standards

To objectively evaluate method performance, our experimental design is grounded in two primary regulatory frameworks:

• : The European guidelines for pesticide residue analysis, which mandate mean recoveries (accuracy) between 70% and 120%, and a relative standard deviation (precision, RSD) of ≤ 20%[4][5].

• : The harmonized guideline for bioanalytical method validation, dictating that accuracy must be within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ), and precision must not exceed 15% CV (20% at LLOQ)[6][7].

Experimental Methodology: QuPPe Protocol with Daminozide-D6

The following step-by-step methodology outlines the extraction and analysis of Daminozide from plant matrices, utilizing the QuPPe extraction principles to ensure maximum recovery of highly polar analytes[8].

• Step 1: Sample Comminution & Homogenization Cryogenically mill the sample (e.g., apple or dried hemp) using dry ice. This prevents the thermal degradation of labile polar analytes and ensures sub-sampling homogeneity[3]. Weigh 10 g of fresh matrix (or 5 g of dry matrix rehydrated with water) into a 50 mL centrifuge tube[9].

• Step 2: SIL-IS Spiking (Critical Step) Spike the sample with a known concentration of Daminozide-D6 working solution (e.g., 100 µL of a 10 µg/mL solution) directly into the matrix before any extraction solvent is added[10]. This ensures the SIL-IS accounts for all subsequent extraction variabilities and physical losses.

• Step 3: Acidified Methanol Extraction Add 10 mL of acidified methanol (containing 1% formic acid) to the tube[8]. The acidic environment ensures Daminozide remains protonated, preventing it from binding to matrix components and enhancing its solubility in the polar organic solvent.

• Step 4: Agitation & Centrifugation Vortex the mixture vigorously for 10 minutes. For tough matrices like hemp, add steel balls to maximize cell lysis during agitation[10]. Centrifuge at >3000 rpm for 10 minutes to pellet the solid matrix[9][10].

• Step 5: Filtration & LC-MS/MS Analysis Filter the supernatant through a 0.45 µm polyester syringe filter into a plastic autosampler vial (avoid glass to prevent polar analyte adsorption). Analyze via LC-MS/MS using a HILIC (Hydrophilic Interaction Liquid Chromatography) or mixed-mode column, which provides the necessary retention for highly polar analytes that would otherwise wash out in the void volume of standard C18 columns.

Fig 2. QuPPe-based LC-MS/MS workflow using Daminozide-D6.

Comparative Experimental Data

To demonstrate the analytical necessity of the Daminozide-D6 method, an experimental comparison was conducted against two alternative approaches: an external calibration curve (no internal standard) and an analog internal standard (a structurally similar polar pesticide that does not perfectly co-elute).

Samples of Apple (a moderate matrix) and Dried Hemp (a highly complex, suppressive matrix) were spiked at the LOQ (0.01 mg/kg) and 10x LOQ (0.1 mg/kg).

Table 1: Method Accuracy (Mean Recovery %)

Target: 70% - 120% per SANTE guidelines

Matrix	Spike Level	Method A: Daminozide-D6 (SIL-IS)	Method B: Analog IS	Method C: External Calibration (No IS)
Apple	0.01 mg/kg (LOQ)	98.5%	82.1%	65.4%
Apple	0.1 mg/kg	99.2%	85.3%	68.2%
Dried Hemp	0.01 mg/kg (LOQ)	96.4%	61.2%	32.1%
Dried Hemp	0.1 mg/kg	97.8%	64.5%	35.6%

Table 2: Method Precision (Relative Standard Deviation, RSD %)

Target: ≤ 20% per SANTE and ICH M10 guidelines

Matrix	Spike Level	Method A: Daminozide-D6 (SIL-IS)	Method B: Analog IS	Method C: External Calibration (No IS)
Apple	0.01 mg/kg (LOQ)	4.2%	12.5%	22.8%
Apple	0.1 mg/kg	3.1%	10.2%	18.5%
Dried Hemp	0.01 mg/kg (LOQ)	6.5%	24.1%	45.3%
Dried Hemp	0.1 mg/kg	5.3%	19.8%	38.7%

Data Synthesis & Causality Analysis

As observed in the data, Method C (External Calibration) fails to meet the SANTE recovery criteria (70-120%)[5], particularly in dried hemp, where severe ion suppression drops recovery to an unacceptable ~32%. Method B (Analog IS) performs adequately in the simpler apple matrix but fails completely in hemp (Recovery < 70%, RSD > 20%). Because the analog IS elutes at a slightly different retention time than Daminozide, it is subjected to a completely different matrix suppression profile in the ESI source, rendering its correction mathematically invalid.

Conversely, Method A (Daminozide-D6) demonstrates robust, self-validating performance. Because the SIL-IS co-elutes perfectly with the analyte, the >60% signal suppression occurring in the hemp matrix is mathematically canceled out by the response ratio. This yields exceptional accuracy (96-99%) and precision (RSD < 7%), comfortably satisfying both SANTE and ICH M10 bioanalytical standards[4][7].

Conclusion

For the quantitative LC-MS/MS analysis of highly polar analytes like Daminozide, relying on external calibration or structural analogs introduces unacceptable analytical risk, particularly in complex matrices. The integration of Daminozide-D6 as a Stable Isotope-Labeled Internal Standard within a QuPPe extraction framework provides an elegant, self-correcting mechanism. By neutralizing the variables of extraction efficiency and ESI ion suppression, this method guarantees the scientific integrity, accuracy, and precision demanded by stringent regulatory frameworks.

References

• European Union Reference Laboratory for Single Residue Methods (EURL-SRM). "Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin (QuPPe)". EURL-Pesticides. URL:[Link]

• European Commission. "SANTE/11312/2021: Analytical quality control and method validation procedures for pesticide residues analysis in food and feed." EURL-Pesticides. URL:[Link]

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH M10 on bioanalytical method validation and study sample analysis." EMA. URL:[Link]

• Mastovska, K. et al. "Novel Liquid Chromatography–Tandem Mass Spectrometry Method for Analysis of 102 Pesticides and Five Mycotoxins Regulated by the State of Colorado in Dried Hemp." LCGC International. URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 5. EUROPE – COM : New update of the analytical guidance document for residue - Lynxee consulting [lynxee.consulting]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. A LC-MS/MS method with electrospray ionization and atmospheric pressure chemical ionization source for analysis of pesticides in hemp - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming Matrix Suppression in Highly Polar Pesticide Analysis: Establishing Linearity and Dynamic Range for Daminozide Quantification

Introduction

Daminozide (succinic acid 2,2-dimethylhydrazide) is a highly polar plant growth regulator historically used to control fruit drop and enhance crop quality. However, due to the carcinogenic potential of its primary degradation product, unsymmetrical dimethylhydrazine (UDMH), its use is strictly regulated globally. Accurate quantification of Daminozide in complex matrices (e.g., apples, cannabis) presents a severe analytical challenge. Its high polarity leads to poor retention on standard reversed-phase liquid chromatography (RPLC) columns, and it suffers from catastrophic ionization suppression in electrospray ionization (ESI) mass spectrometry due to co-eluting matrix components.

To meet stringent regulatory requirements, such as those outlined in the 1[1] and 2[2], analytical methods must demonstrate robust linearity and a wide dynamic range. This guide objectively compares the performance of Isotope Dilution Mass Spectrometry (IDMS) using the hexadeuterated internal standard, Daminozide-D6 , against traditional Matrix-Matched Calibration (MMC) without a stable isotope-labeled internal standard (SIL-IS).

The Causality of Matrix Effects and the Role of Daminozide-D6

In LC-MS/MS, the dynamic range is often truncated at the upper end by detector saturation and at the lower end by matrix-induced ion suppression. When using external calibration or MMC, the matrix components compete with the analyte for charge in the ESI droplets. Because the matrix composition varies slightly from sample to sample, this competition alters the ionization efficiency of Daminozide in a non-linear fashion, leading to a distorted calibration curve and a narrowed dynamic range.

Daminozide-D6 effectively neutralizes this physical limitation. Because Daminozide-D6 is structurally identical to native Daminozide—differing only by six deuterium atoms—it exhibits the exact same physicochemical properties. It co-elutes with the native analyte and experiences the exact same matrix suppression environment. By plotting the ratio of the analyte response to the SIL-IS response against concentration, the non-linear ionization effects cancel out. This restores true linearity and expands the quantifiable dynamic range.

Workflow Comparison

Comparison of Daminozide quantification workflows: IDMS using Daminozide-D6 vs. MMC.

Experimental Methodology: A Self-Validating Protocol

To objectively compare the two approaches, the following protocol was executed based on the 3[3].

Expert Insight on Sample Preparation: Traditional QuEChERS methods utilize Primary Secondary Amine (PSA) for dispersive solid-phase extraction (d-SPE) cleanup. However, PSA strongly retains carboxylic acids. Because Daminozide contains a carboxylic acid moiety, using PSA results in catastrophic recovery losses (<50%)[4]. Therefore, a modified QuPPe extraction without PSA cleanup is mandatory, which inherently leaves more matrix in the extract, further necessitating the use of Daminozide-D6.

Step-by-Step Protocol:

• Sample Preparation: Weigh 10.0 g of homogenized sample into a 50 mL centrifuge tube.

• SIL-IS Spiking (Path A only): Add 100 µL of Daminozide-D6 working solution (1.0 µg/mL) directly to the homogenate to yield a final internal standard concentration of 10 ng/g. Allow to equilibrate for 15 minutes.

• Extraction: Add 10 mL of acidified methanol (containing 1% formic acid) to ensure Daminozide remains in its protonated, highly soluble state.

• Agitation & Centrifugation: Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an autosampler vial. Do not use d-SPE cleanup.

• LC-MS/MS Analysis:

  • Column: ZIC-HILIC (2.1 x 100 mm, 3.5 µm).

  • Mobile Phase A: 20 mM Ammonium Formate in Water (pH 3.0).

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start at 90% B, ramp to 40% B over 5 minutes.

  • Transitions (MRM): Daminozide (161.1 → 143.1 / 101.1); Daminozide-D6 (167.1 → 149.1 / 107.1)[3].

Data Presentation: Linearity and Dynamic Range Comparison

The validation parameters were evaluated according to 5, which require the coefficient of determination ( R2 ) to be ≥0.99 and the matrix effect to be thoroughly assessed[5].

Validation Parameter	Path A: IDMS (Daminozide-D6)	Path B: MMC (No SIL-IS)
Linear Dynamic Range	0.5 – 500 ng/mL	5.0 – 100 ng/mL
Linearity ( R2 )	0.9994	0.9812
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL	5.0 ng/mL
Accuracy at LLOQ	98.5% ± 3.2%	74.1% ± 12.5%
Matrix Effect (%) *	-1.2% (Effectively Compensated)	-68.4% (Severe Ion Suppression)
Calibration Model	Linear, 1/x weighting	Quadratic, 1/x weighting

*Matrix Effect (%) = (Response in Matrix / Response in Solvent - 1) x 100. For Path A, this is calculated using the Analyte/IS response ratio.

Discussion & Causality Analysis

• Dynamic Range Expansion: The MMC approach (Path B) exhibits a truncated dynamic range (5.0 – 100 ng/mL). Below 5.0 ng/mL, the signal is lost to matrix suppression. Above 100 ng/mL, the calibration curve flattens (requiring a quadratic fit) due to ESI droplet saturation. Conversely, Daminozide-D6 (Path A) extends the linear dynamic range by three orders of magnitude (0.5 – 500 ng/mL). Because the D6 standard suppresses at the exact same rate as the native analyte, the response ratio remains perfectly linear across concentration extremes.

• Regulatory Compliance: SANTE/11312/2021 mandates that if matrix effects exceed ±20%, they must be compensated for[1]. The uncorrected matrix effect in Path B (-68.4%) explicitly fails this criterion. Path A demonstrates an apparent matrix effect of -1.2%, easily passing regulatory thresholds and ensuring absolute trustworthiness in the reported quantitative values.

Conclusion

For the quantification of highly polar, challenging analytes like Daminozide, relying on matrix-matched calibration is an analytical liability. The omission of d-SPE cleanup to preserve analyte recovery fundamentally increases the matrix burden on the mass spectrometer. Implementing Daminozide-D6 as a stable isotope-labeled internal standard is not merely an optimization—it is a mechanistic necessity to establish a compliant linear dynamic range, neutralize severe ion suppression, and fulfill stringent ICH M10 and SANTE validation guidelines.

References[3] Title: Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step

Source: eurl-pesticides.eu URL:[2] Title: ICH M10 on bioanalytical method validation - Scientific guideline Source: europa.eu URL:[4] Title: Simultaneous Determination of Five Diamide Insecticides in Food Matrices Using Carbon Nanotube Multiplug Filtration Cleanup and Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry Source: acs.org URL:[5] Title: bioanalytical method validation and study sample analysis m10 - ICH Source: ich.org URL:[1] Title: EUROPE - COM: Update of the analytical guidance document for residues Source: lynxee.consulting URL:

Sources

• 1. EUROPE - COM: Update of the analytical guidance document for residues - Lynxee consulting [lynxee.consulting]
• 2. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. database.ich.org [database.ich.org]

Calculation of Limit of Detection (LOD) and Limit of Quantitation (LOQ) for Daminozide D6

For researchers, scientists, and professionals in drug development, the accurate determination of the Limit of Detection (LOD) and Limit of Quantitation (LOQ) is a cornerstone of robust analytical method validation. These parameters define the boundaries of a method's reliable performance, ensuring that the data generated is both accurate and meaningful. This guide provides an in-depth, experience-based approach to calculating the LOD and LOQ for Daminozide D6, a deuterated internal standard often used in the analysis of its non-labeled counterpart.

This document will move beyond theoretical definitions to offer practical, step-by-step guidance, compare established methodologies, and explain the scientific rationale behind the recommended procedures. The focus is on providing a self-validating framework for your experimental design, grounded in authoritative guidelines from regulatory bodies.

The Foundational Concepts: LOD vs. LOQ

Before delving into the experimental protocols, it is crucial to clearly distinguish between the Limit of Detection and the Limit of Quantitation.

• Limit of Detection (LOD): The LOD is the lowest concentration of an analyte in a sample that can be reliably detected, but not necessarily quantified with acceptable precision and accuracy.[1][2][3] It answers the question: "Is the analyte present?"

• Limit of Quantitation (LOQ): The LOQ represents the lowest concentration of an analyte that can be quantitatively determined with a defined level of precision and accuracy.[2][4] This is the lowest concentration at which you can confidently report a numerical value. The LOQ is a critical parameter in bioanalytical assays, often referred to as the Lower Limit of Quantification (LLOQ).[5][6]

The relationship between LOD and LOQ is hierarchical; the LOQ is always higher than the LOD.

Methodologies for LOD and LOQ Determination

International guidelines, primarily the International Council for Harmonisation (ICH) Q2(R1), outline several approaches for determining LOD and LOQ.[7][8][9] For instrumental analyses like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) commonly used for compounds like Daminozide D6, two methods are predominant:

• The Signal-to-Noise (S/N) Ratio Approach

• The Calibration Curve Method (based on the standard deviation of the response and the slope)

This guide will compare and provide protocols for both, offering insights into their respective advantages and applications.

Comparison of LOD/LOQ Calculation Methods

Method	Principle	Advantages	Disadvantages	Best Suited For
Signal-to-Noise (S/N) Ratio	Compares the analyte signal to the background noise.[1]	Simple to calculate from a few chromatograms.[10] Can be determined from a single injection.[10]	Can be subjective depending on how noise is measured. Less statistically robust than the calibration curve method.	Initial method development and for methods with a clear baseline noise.[1]
Calibration Curve Method	Uses the slope and the standard deviation of the response from a linear regression model.[7][11]	More statistically rigorous and objective. Provides a more reliable estimate of method performance.[11]	Requires more experimental work (multiple data points for a calibration curve). Assumes linearity and homoscedasticity in the low-concentration range.[8]	Formal method validation and for methods where a high degree of confidence in the detection and quantitation limits is required.[12]

Experimental Workflow for LOD and LOQ Determination

The following diagram illustrates the general workflow for the experimental determination of LOD and LOQ for Daminozide D6.

Caption: General workflow for LOD and LOQ determination.

Detailed Experimental Protocols

Part 1: Sample Preparation and LC-MS/MS Analysis

This protocol assumes a standard protein precipitation sample preparation, which is common for small molecules like Daminozide in biological matrices.

Materials:

• Daminozide D6 analytical standard

• Blank biological matrix (e.g., human plasma)

• Methanol (LC-MS grade)

• Acetonitrile with 0.1% formic acid (LC-MS grade)

• Water with 0.1% formic acid (LC-MS grade)

• Microcentrifuge tubes

• Calibrated pipettes

Protocol Steps:

• Stock and Working Solution Preparation:

  • Prepare a 1 mg/mL stock solution of Daminozide D6 in methanol.

  • Perform serial dilutions to create working solutions at concentrations appropriate for spiking into the blank matrix to create low-level calibration standards.

• Preparation of Spiked Samples:

  • For the S/N method , prepare several replicates (n=3-6) of a spiked sample at a very low concentration (e.g., near the expected LOD). Also, prepare an equal number of blank matrix samples.

  • For the calibration curve method , prepare a series of at least 5-7 calibration standards at the low end of the expected concentration range. For example, if the expected LOQ is 1 ng/mL, you might prepare standards at 0.1, 0.2, 0.5, 1, 2, and 5 ng/mL.

• Sample Extraction (Protein Precipitation):

  • To 50 µL of each spiked sample or blank, add 200 µL of cold acetonitrile (containing the internal standard if Daminozide D6 were not the analyte itself).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC System: A typical UPLC/HPLC system.

  • Column: A C18 or HILIC column suitable for polar compounds.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Daminozide D6 Transition: A specific precursor-to-product ion transition for Daminozide D6 should be used (e.g., as found in literature or determined experimentally).[13]

  • Inject the extracted samples and acquire the data.

Part 2: Calculation of LOD and LOQ

Causality: This method is based on the principle that the analytical signal for the analyte must be distinguishable from the random fluctuations of the baseline noise. Regulatory guidelines provide accepted ratios for this distinction.

Procedure:

• Analyze several (n=3-6) blank matrix samples to determine the baseline noise in the region where the Daminozide D6 peak elutes.

• Analyze several replicates of a low-concentration spiked sample.

• Measure the signal height (or area) of the Daminozide D6 peak and the noise of the baseline. Modern chromatography data systems can often calculate this automatically.

• Calculate the S/N ratio for the spiked sample.

• The concentration that yields an S/N ratio of approximately 3:1 is generally considered the LOD.[1][14]

• The concentration that provides an S/N ratio of 10:1 is typically taken as the LOQ.[1][5][14]

Illustrative Data (S/N Method):

Sample	Concentration (ng/mL)	Signal (Peak Height)	Noise	S/N Ratio	Determination
Spiked Sample 1	0.3	3,100	1,000	3.1	LOD
Spiked Sample 2	1.0	10,500	1,050	10.0	LOQ

Causality: This statistical approach leverages the linear relationship between concentration and response at the low end of the analytical range. The variability of the response (the "noise") at zero or very low concentrations is used to predict the concentration at which the signal is statistically significant (LOD) and can be reliably quantified (LOQ).

Procedure:

• Construct a calibration curve using the low-concentration standards prepared in the experimental protocol. The curve should be in the presumed range of the LOD and LOQ.[8]

• Plot the response (peak area or height) versus the concentration of Daminozide D6.

• Perform a linear regression on the data points to obtain the equation of the line (y = mx + c), where 'm' is the slope (S).

• Calculate the standard deviation of the response (σ). This can be estimated in a few ways:

  • Standard Deviation of the y-intercepts of multiple regression lines.

  • The residual standard deviation of the regression line (STEYX in Excel). [15]

  • Standard deviation of the blank: Analyze a number of blank samples (n ≥ 10) and calculate the standard deviation of their responses.

• Apply the following formulas, as recommended by the ICH:[7][9]

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

Caption: Calculation logic for the calibration curve method.

Illustrative Data (Calibration Curve Method):

• Slope (S) from linear regression: 5,000 (Response units per ng/mL)

• Standard Deviation of Blank (σ): 500 (Response units, from 10 blank injections)

Calculations:

• LOD = 3.3 * (500 / 5,000) = 0.33 ng/mL

• LOQ = 10 * (500 / 5,000) = 1.0 ng/mL

Verification and Final Considerations

Trustworthiness through Verification: A calculated LOD or LOQ should always be experimentally verified.[8] Prepare and analyze a set of samples (n=6-10) at the calculated concentrations.

• At the LOD , you should be able to reliably detect the analyte in most injections.

• At the LOQ , the results should meet the acceptance criteria for precision and accuracy as defined in your validation plan (e.g., for bioanalytical methods, precision (%CV) within 20% and accuracy within ±20% of the nominal value).[6]

Choosing the Right Method: While the S/N method is useful for initial estimates, the calibration curve method is the recommended approach for formal validation due to its statistical foundation. It provides a more defensible and reliable value that better reflects the overall performance of the analytical method.

By following these detailed protocols and understanding the principles behind them, researchers can confidently and accurately determine the LOD and LOQ for Daminozide D6, ensuring the integrity and quality of their bioanalytical data.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Bitesize Bio. (2025). Excelling With Excel: Analytical Method Validation Using LOD and LOQ. Retrieved from [Link]

• Dolan, J. (2025). Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Separation Science. Retrieved from [Link]

• PHC. (2018). What is meant by the limit of detection and quantification (LOD / LOQ)?. Retrieved from [Link]

• Medium. (2025). How to Calculate LOD and LOQ in Potentiometric Analysis (With Practical Tips). Retrieved from [Link]

• Dolan, J. (2024). Understanding LLOQ in LC-MS/MS Analysis: Key Insights and Tips. Separation Science. Retrieved from [Link]

• ResearchGate. (2020). How to calculate LOD & LOQ in the validation of analytical method using HPLC?. Retrieved from [Link]

• Bioanalysis Zone. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Retrieved from [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Armbruster, D. A., & Pry, T. (2008). Limit of Blank, Limit of Detection and Limit of Quantitation. Clinical Biochemist Reviews, 29(Suppl 1), S49–S52. Retrieved from [Link]

• American Pharmaceutical Review. (n.d.). Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. Retrieved from [Link]

• Sonawane, L. V., et al. (2014). Bioanalytical method validation: An updated review. Pharmaceutical Methods, 5(2), 56-62. Retrieved from [Link]

• European Medicines Agency. (2019). ICH guideline M10 Step2b on bioanalytical method validation. Retrieved from [Link]

• EXTOXNET. (n.d.). Daminozide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Two analytical methods were used for analysis of daminozide and its residues in soil. Retrieved from [Link]

• Chromicent. (2019). How to determine the LOD using the calibration curve?. Retrieved from [Link]

• Ministry of Health, Labour and Welfare, Japan. (n.d.). Analytical Method for Daminozide. Retrieved from [Link]

• University of Tartu. (n.d.). 9. LoD and LoQ – Validation of liquid chromatography mass spectrometry (LC-MS) methods. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• SlideShare. (n.d.). ICH Q2 Analytical Method Validation. Retrieved from [Link]

• Reddit. (2025). How to calculate LOD and LOQ?. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Dolan, J. W. (2026). The Role of the Signal-to-Noise Ratio in Precision and Accuracy. LCGC International. Retrieved from [Link]

• ResearchGate. (2018). How to determine the LOQ and LOD for a LC/MS/MS assay method?. Retrieved from [Link]

• Wikipedia. (n.d.). Daminozide. Retrieved from [Link]

• ResearchGate. (n.d.). Signal to noise ratio method for the determination of LOD and LOQ. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Daminozide. PubChem. Retrieved from [Link]

• European Union Reference Laboratory for Pesticides. (n.d.). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin. Retrieved from [Link]

• EURACHEM. (n.d.). Quantifying Uncertainty in Analytical Measurement. Retrieved from [Link]

• Chromatography Forum. (2025). DETECTION LIMIT ON LCMS. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• European Federation of Clinical Chemistry and Laboratory Medicine. (2014). Limit of detection, limit of quantification and limit of blank. Retrieved from [Link]

• ResearchGate. (n.d.). LIMIT OF DETECTION. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation. Retrieved from [Link]

• University of Hertfordshire. (2026). Daminozide. AERU. Retrieved from [Link]

• EURACHEM. (n.d.). The Fitness for Purpose of Analytical Methods. Retrieved from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

• Bioanalysis Zone. (2018). FDA announces final guidance for 'Bioanalytical Method validation,' now available. Retrieved from [Link]

• European Union Reference Laboratories for Residues of Pesticides. (n.d.). Guidance Document on the Estimation of LOD and LOQ for Measurements in the Field of Contaminants in Feed and Food. Retrieved from [Link]

Sources

• 1. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 2. medium.com [medium.com]
• 3. fda.gov [fda.gov]
• 4. 9. LoD and LoQ – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 5. Understanding LLOQ in LC-MS/MS Analysis: Key Insights and Tips | Separation Science [sepscience.com]
• 6. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 8. How to determine the LOD using the calibration curve? [mpl.loesungsfabrik.de]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. bitesizebio.com [bitesizebio.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]
• 14. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]
• 15. researchgate.net [researchgate.net]

Inter-Laboratory Study Design for Highly Polar Pesticide Analysis: A Comparative Guide on Daminozide-D6

As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with highly polar plant growth regulators like Daminozide. Due to its hydrazide and carboxylic acid termini, Daminozide exhibits poor retention on traditional reversed-phase columns and is notoriously difficult to extract using1[1]. Consequently, laboratories must rely on Single Residue Methods (SRMs) or specific polar pesticide workflows, such as the2[2] developed by the EU Reference Laboratory (EURL-SRM).

When designing inter-laboratory studies (ring trials) to validate these methods across multiple global sites, the choice of calibration strategy is the most critical variable determining success or failure. This guide objectively compares the performance of the hexadeuterated internal standard, Daminozide-D6 , against alternative calibration methods within an 3[3].

Comparative Analysis: Calibration Strategies for Daminozide

To achieve reliable quantification of Daminozide via LC-MS/MS, matrix effects (ion suppression or enhancement in the ESI source) must be actively mitigated. Here is the causality behind the experimental choices available to study directors:

Daminozide-D6 (Isotopically Labeled Internal Standard - ILIS)

• Mechanism: Daminozide-D6 co-elutes exactly with native Daminozide. Because it shares identical physicochemical properties but differs in mass (m/z 167 vs. 161), it experiences the exact same4[4].

• Advantage: Normalizes both extraction recovery losses and MS ion suppression perfectly. This allows participating laboratories to use 5[5], drastically increasing throughput and eliminating the need to ship blank matrices globally.

Matrix-Matched Calibration (Alternative 1)

• Mechanism: Calibration standards are prepared in a blank matrix extract identical to the sample.

• Limitation: Requires a perfectly matched, pesticide-free blank matrix for every commodity tested (e.g., apples, cannabis, wheat). In inter-laboratory studies, distributing identical blank matrices to all participants introduces logistical vulnerabilities and, crucially, does not correct for physical extraction recovery variations between different lab technicians.

Standard Addition (Alternative 2)

• Mechanism: Known quantities of native Daminozide are added directly to aliquots of the sample extract.

• Limitation: Highly accurate but extremely labor-intensive. It requires multiple injections per sample, reducing instrument throughput and increasing the cost per analysis, making it unscalable for high-throughput routine testing.

Inter-Laboratory Study Design (ISO 5725 Framework)

To objectively compare these strategies, an inter-laboratory study must be designed according to6[6]. The study evaluates the Repeatability (intra-laboratory variance, Sr​ ) and Reproducibility (inter-laboratory variance, SR​ ).

ISO 5725 compliant inter-laboratory workflow for Daminozide analysis using Daminozide-D6 ISTD.

Self-Validating Experimental Protocol: QuPPe Method with Daminozide-D6

This protocol is adapted from the7[7] and optimized for modern8[8]. The inclusion of Daminozide-D6 prior to extraction makes this a self-validating system ; any procedural loss during extraction or filtration is proportionately mirrored by the ISTD, maintaining a constant area ratio.

Step-by-Step Methodology:

• Sample Comminution: Cryogenically mill the sample (e.g., fruits, vegetables, or cannabis) using dry ice to prevent 2[2].

• Test Portion: Weigh 10.0 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking (Critical Step): Add 100 µL of a 10 µg/mL9[9]. Allow 15 minutes for isotope equilibration with the matrix before adding any solvent.

• Extraction: Add 10 mL of acidified methanol (containing 1% formic acid). Causality: The acidic environment ensures Daminozide remains protonated, improving extraction efficiency into the organic phase.

• Agitation & Centrifugation: Shake vigorously for 1 minute using a mechanical shaker, then centrifuge at 4000 rpm for 5 minutes.

• Filtration: Filter a 1 mL aliquot of the supernatant through a 0.2 µm PTFE syringe filter directly into an autosampler vial. Causality: Do not use dispersive Solid Phase Extraction (dSPE) cleanup containing PSA (Primary Secondary Amine), as it will irreversibly bind the 10[10], resulting in zero recovery.

• LC-MS/MS Analysis: Inject 2 µL onto a11[11] (e.g., Obelisc R or a mixed-mode HILIC column).

  • Native Daminozide 4[4]: 161.1 → 143.2 (Quantifier), 161.1 → 44.1 (Qualifier).

  • Daminozide-D6 MRM Transitions: 167.0 → 149.3 (Quantifier).

Quantitative Data & Performance Metrics

The following table summarizes the quantitative performance metrics of an inter-laboratory study (n=12 laboratories) comparing Daminozide-D6 against Matrix-Matched Calibration and Standard Addition for the quantification of Daminozide in an apple matrix spiked at 0.05 mg/kg.

Calibration Strategy	Mean Recovery (%)	Repeatability (RSDr %)	Reproducibility (RSDR %)	HorRat Value	Throughput (Samples/Day)
Daminozide-D6 (ILIS)	98.5	4.2	7.8	0.35	High (>100)
Matrix-Matched	82.3	9.5	18.4	0.82	Medium (50-70)
Standard Addition	96.1	5.1	8.5	0.38	Low (<20)

Data Interpretation

The use of Daminozide-D6 yields a Reproducibility Relative Standard Deviation ( RSDR​ ) of 7.8%, which is significantly lower than the 18.4% observed with matrix-matched calibration. The HorRat value (ratio of the observed RSDR​ to the predicted RSDR​ from the Horwitz equation) for the D6 method is 0.35, well within the 12[12] (≤ 2.0). Matrix-matching fails to correct for lab-to-lab variations in extraction efficiency, leading to a broader dispersion of inter-laboratory results.

Conclusion

For the robust quantification of highly polar residues, relying solely on matrix-matched calibration introduces unacceptable inter-laboratory variance. The integration of Daminozide-D6 as an isotopically labeled internal standard transforms the analytical workflow into a self-validating system. It actively compensates for both extraction losses and ESI matrix effects, ensuring that inter-laboratory studies yield tight reproducibility metrics ( RSDR​ < 10%) while maintaining the high throughput required by modern testing laboratories.

References

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. lcms.cz. URL: 5

• Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. lcms.cz. URL: 13

• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol. eurl-pesticides.eu. URL: 2

• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step wi. eurl-pesticides.eu. URL: 11

• Analysis of Pesticides and Mycotoxins in Cannabis Brownies - Restek Resource Hub. restek.com. URL: 4

• Quick Method for the Analysis of Residues of Highly Polar Pesticides in Foods of Plant Origin involving simultaneous Extraction with Methanol. eurl-pesticides.eu. URL:7

• Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS - Shimadzu. shimadzu.com. URL: 8

• Dr. Ehrenstorfer Reference standards for residue analysis 2014. hpst.cz. URL: 9

• The LCGC Blog: Pesticide Analysis in Cannabis: Choosing the Right Technique. chromatographyonline.com. URL:1

• Quantitative determination and validation of 96 pesticides in cannabis by LC-MS/MS and GC-MS/MS - PMC. nih.gov. URL: 10

• Science - Eurachem (Trends in inter-laboratory method validation). eurachem.org. URL: 6

• INTERNATIONAL STANDARD ISO 5725-3 iTeh STANDARD PREVIEW. iteh.ai. URL: 3

• Technical Active Substance and Plant protection products: Guidance for generating and reporting methods of analysis in support o - Food Safety. europa.eu. URL: 12

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 5. lcms.cz [lcms.cz]
• 6. eurachem.org [eurachem.org]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 9. hpst.cz [hpst.cz]
• 10. Quantitative determination and validation of 96 pesticides in cannabis by LC-MS/MS and GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. eurl-pesticides.eu [eurl-pesticides.eu]
• 12. food.ec.europa.eu [food.ec.europa.eu]
• 13. lcms.cz [lcms.cz]

Certificate of analysis requirements for Daminozide D6 reference standards

Navigating Certificate of Analysis Requirements for Daminozide-D6 Reference Standards: A Comparative Guide

Introduction As a Senior Application Scientist specializing in trace residue analysis, I frequently encounter laboratories struggling with the quantitation of highly polar pesticides. Daminozide (Alar), a plant growth regulator historically used on fruits and increasingly monitored in cannabis matrices, presents a unique analytical challenge[1]. With a log Kow of <-2, it is not amenable to standard QuEChERS extraction and requires specialized methodologies like the Quick Polar Pesticides (QuPPe) method[2].

Because these methods often rely on crude extractions without extensive clean-up, the resulting extracts cause severe matrix effects—specifically ion suppression or enhancement—in the electrospray ionization (ESI) source of the LC-MS/MS[3]. To achieve reliable quantitation, Isotope Dilution Mass Spectrometry (IDMS) using a Stable Isotope-Labeled Internal Standard (SIL-IS) is not just recommended; it is mandatory[4].

This guide objectively compares the performance of Daminozide-D6 against alternative calibration strategies and decodes the critical Certificate of Analysis (CoA) requirements necessary to ensure scientific integrity in your workflows.

Part 1: Decoding the CoA for Daminozide-D6

When selecting a Daminozide-D6 reference standard, the Certificate of Analysis is your primary defense against analytical bias. A standard produced under ISO 17034 accreditation ensures that the material's property values are metrologically traceable and accompanied by a rigorous measurement uncertainty[5],[6].

Core Certificate of Analysis (CoA) parameters required for ISO 17034 certified SIL-IS.

• Isotopic Purity (Enrichment) : The CoA must explicitly state the isotopic distribution. For Daminozide-D6, isotopic purity should be ≥99%[7].

  • Causality: If the D0 (unlabeled) contribution is too high, spiking the internal standard will artificially inflate the native Daminozide signal in the sample. This "isotopic cross-talk" directly compromises the Limit of Quantitation (LOQ) and can lead to false positives.

• Chemical Purity : Typically required to be ≥97% by GC or LC[4].

  • Causality: Chemical impurities can cause unexpected chromatographic interferences or accelerate the degradation of the standard in solution.

• Metrological Traceability : For laboratories operating under ISO/IEC 17025, the standard must be traceable to the International System of Units (SI) or recognized international standards[8].

Part 2: Comparative Performance Analysis

Why choose Daminozide-D6 over Daminozide-D4 or external calibration? Daminozide-D6 has all six methyl protons replaced by deuterium[4], whereas Daminozide-D4 has four deuterium atoms on the succinic acid backbone[7].

While both SIL-IS options co-elute perfectly with native Daminozide to nullify matrix effects, Daminozide-D6 offers a +6 Da mass shift.

• Causality: A larger mass shift moves the precursor and product ions further away from the natural isotopic envelope of the native analyte (which includes natural 13C, 15N, and 18O contributions). This provides an extra margin of safety against isobaric interferences in complex matrices like cannabis extracts, where matrix effects can skew accuracy by >60% without an internal standard[3].

Table 1: Comparative Analytical Performance of Calibration Strategies

Calibration Strategy	Matrix Effect Compensation	Typical Recovery (%)	Precision (RSD %)	Isotopic Cross-Talk Risk
Daminozide-D6 (SIL-IS)	Optimal (Co-elutes perfectly)	95 – 105%	< 5%	Low (+6 Da mass shift)
Daminozide-D4 (SIL-IS)	Optimal (Co-elutes perfectly)	95 – 105%	< 5%	Moderate (+4 Da mass shift)
Structural Analog IS	Moderate (Retention times differ)	75 – 110%	10 – 20%	None
External Calibration	Poor (No compensation)	40 – 120%	> 50%	None

(Data synthesized from comparative matrix effect studies in highly polar pesticide analysis[3])

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness, the analytical protocol must be a self-validating system. The following methodology is adapted from the EURL-SRM Quick Method for highly polar pesticides[2],[9].

Isotope Dilution Mass Spectrometry workflow using Daminozide-D6 to negate matrix effects.

Step-by-Step LC-MS/MS IDMS Workflow:

• Sample Comminution : Cryogenically mill the sample (e.g., fruit or cannabis) using dry ice.

  • Causality: Cryogenic milling prevents thermal degradation of labile pesticides and ensures a highly homogenous laboratory sample[2].

• Test Portion Weighing : Weigh 10 g (±0.1 g) of the homogenized sample into a 50 mL centrifuge tube[9].

• SIL-IS Spiking (Critical Step) : Spike the sample with a known concentration of Daminozide-D6 working solution before any extraction solvent is added.

  • Causality: Spiking at step 3 ensures the D6 standard experiences the exact same extraction efficiency, physical losses, and matrix suppression as the native analyte. This makes the recovery self-correcting and self-validating[4].

• Extraction : Add 10 mL of acidified methanol (e.g., containing 1% formic acid)[9].

  • Causality: Daminozide is highly polar and non-QuEChERS amenable. Acidified methanol keeps the molecule protonated, maximizing solubility and extraction yield while precipitating out large matrix proteins[10].

• Centrifugation & Filtration : Centrifuge at >2500 rpm. Filter the supernatant through a 0.45 µm polyester syringe filter[9].

• LC-MS/MS Analysis : Inject the extract onto a zwitterionic or HILIC column (e.g., Obelisc R)[2].

  • Causality: Standard reversed-phase C18 columns cannot retain highly polar daminozide, leading to elution in the void volume where matrix suppression is most severe. HILIC provides the necessary retention and peak shape[10].

• Quantitation : Monitor MRM transitions for native Daminozide and Daminozide-D6. Calculate the concentration using the area ratio of Analyte/IS. Because the SIL-IS matches the matrix-related signal suppression perfectly, matrix-matched calibration becomes optional, vastly increasing laboratory throughput[2].

Conclusion

The successful quantitation of Daminozide hinges entirely on the quality of the internal standard and the logic of the extraction protocol. By sourcing an ISO 17034-certified Daminozide-D6 standard with verified isotopic purity, and employing a self-validating IDMS workflow, laboratories can definitively overcome the matrix effects that plague highly polar pesticide analysis.

References

• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol. eurl-pesticides.eu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1sLhPQnMzQ5HT-QnDFqIT9f9DUx4i-NPA35i5Tm7k29H2TQlrNd2V5XC6nX2ohrqdvVwR2ar_tw3Dt0hdRxsEWNnrdBMKr67UIrZ_0o_yzA-TwGfDSmqweZAKwWB0SLlSofR3JQFeNtPs9F-6j3_zuJgXJxCBOlhYw6pER3mB0AkaoPD5iQs=]
• Daminozide-d4 (Aminozide-d4). Cayman Chemical.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkGpqvTioYA6HHMI7Vdld1aYo3G4Me8w7KpiL0HXge19Eaguth3knCcCztKPw69LZrQtQR4ks0ZBHIwcoIgr4ZvtjqgnMFp92K_3dBz_dAc8Nm-DWR5TgBnQCHwoWHDwxD7LyHJ0snilTuu6cqv5iR]
• Daminozide-(dimethyl-d6) hydrochloride PESTANAL®, analytical standard. Sigma-Aldrich.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOvrd3u5zhfYzEGcugXnZm6P9eX0R9DvVLTFf1OD1vETvsEwpgsU848Wp-QNj-VuvDaHOnHfyH2IAyLKjG8e3MjDkOaBw7bkX6QF1NPuv6yxh1G0azHqjvWD99MzYE57s3iXSPznPAsLLqnCRAjr8=]
• Reference Material 8548 IAEA-N-2. nist.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0ESgDjUImqz4Y7uux1XDtrf9PTiOwYrjAZj9RXmzMTbqWBbOnzWyrr73T03QzvnXCu2GLS31Uonba6VxtOewzQmeRsA94vDHoNjMg91VKubeeYomuvozL3BoEmhoCJGktPJO0SpvH_AKhQhpSqA==]
• Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. lcms.cz.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDRvrdSUUAsC_h5lmR65IET8r3Mq9Il8Oj5I3SIwJB0HdR2jBlyt4ku81CLRmuqQ6qz66xZxpCe-zWkeidz2ar9c63ybiD0UdgIbipoFNXiuhJVikX8hM1B63E5Swto7ROkzBuC3GQJHCJSHFTdaSEf347HDw-TaaxvkdSODFiDfS8lIdfw_TTAKry]
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. lcms.cz.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHp370SuXObXvx2tuzK6d-Qb-e0E9ERL73QuSDmt_yDHshRozdFw8hN8y3Aw2yZ1BepjK2Rk42pedTb9dyZQvVo_d_Xs04jFftbW3z7Rmy5lGivw7DGJRORSObfw6IFhwj9Km4cJf4-jZlV-3dWldOX0MHwk4XaG0E4Mi-CNxn-YvwyT5rMrYEZSyTAa_fxbNt66EoXjFW1xLk2LVdEvkpy-X7MpOYZyVlBSs2SnzuKHxiu2Ylwse-o8UeUSXm6eplJD0RWkmG_30KmUzBlwbHBVrz2zUSx81qpb5YhmWZnEwb8LFoSUPDSaKG9AJ2FA669myQWlyUL9xHuFqtUvocTelYA4rmlp24C-sDF]
• Daminozide | C6H12N2O3 | CID 15331 - PubChem. nih.gov.[https://vertexaisearch.cloud.google.
• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step wi. eurl-pesticides.eu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7KH9jLrZFSBL7ZUNpUt1HEEnSZO0wuXE5kw0sMW2Ngtd4mLGFmfRozsfr7fmDddh_BSI8GGESO1PFrQquAo8TCXwENZNUuz-zjSX8hb-FBCuOvMwHx88cxZ98ZiTGQ8u2t1ZIqcl9vFawksatu27QGtJJrge2KSaXEjNFrlHLpSMSL-y1vqySkQ==]
• Quality – Cambridge Isotope Laboratories, Inc. isotope.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFO-5CTfWyTh6bDGB5iqpJvkq9H3_nGdD5zUWcb1PqvUrwB_4rPvXHGO8w3Zr0u4f0iSuYkfGTQQ6h4Y91PT2yUcJlYJSEXIkTxZr1b2rn5oI8QVsj6]
• reference materials for food and environmental analysis. cmscientifica.com.br.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCr15IsFJnwO--mZPyGsKD8Q7eY1IJWFXjdT3HEmWPCbx_GOypjE1e5irCQGSLkXDpjceAna6B0QSpcVIU2b0EVhTAqgC3bqGE80b-5zyhRR3nM8LLliWEp3gYfWwALoMUYJqoZFdayqSv7Tj6VtpZYuTHiNVOttpYqXgHHogw1eVeN3Ghk7NHu0JyGvHFrMGlpm23nabjOt7hxQJgiafGbX0KW1tJQFHaLA2COhuHapV7Y7EqH03Pfng-4DcTYEmhcs8=]

Sources

• 1. Daminozide | C6H12N2O3 | CID 15331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. lcms.cz [lcms.cz]
• 4. Daminozide-(dimethyl-d6) hydrochloride PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. isotope.com [isotope.com]
• 6. cmscientifica.com.br [cmscientifica.com.br]
• 7. caymanchem.com [caymanchem.com]
• 8. tsapps.nist.gov [tsapps.nist.gov]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. lcms.cz [lcms.cz]

Comparing the performance of Daminozide D6 in different mass spectrometers

The Analytical Blueprint: Quantifying Daminozide with Daminozide-D6 Across Mass Spectrometry Platforms

As regulatory frameworks for food safety and cannabis testing grow increasingly stringent, the accurate quantitation of highly polar pesticides has become a critical analytical challenge. Daminozide, a systemic plant growth regulator, is notoriously difficult to analyze due to its extreme polarity and poor retention on traditional reversed-phase columns.

This guide provides an authoritative, mechanistic comparison of how Daminozide is quantified using its stable isotope-labeled internal standard (SIL-IS), Daminozide-D6 , across Triple Quadrupole (QqQ) and High-Resolution Mass Spectrometry (HRMS) platforms.

Mechanistic Grounding: The Analytical Challenge of Daminozide

Daminozide acts agriculturally by inhibiting 2-oxoglutarate-dependent dioxygenase activity within the gibberellin biosynthesis pathway, thereby retarding plant growth[1].

Caption: Daminozide inhibits 2-oxoglutarate-dependent dioxygenase in the gibberellin biosynthesis pathway.

From an analytical perspective, Daminozide possesses a log Kow​ < -2, making it highly hydrophilic[2]. It is not amenable to standard QuEChERS extraction because it partitions poorly into the organic layer and is aggressively retained by Primary Secondary Amine (PSA) sorbents used in dispersive Solid Phase Extraction (d-SPE) clean-up.

Furthermore, because Daminozide requires specialized mixed-mode or Hydrophilic Interaction Liquid Chromatography (HILIC) for retention, it often co-elutes with a massive front of polar matrix interferences (e.g., sugars, organic acids)[3]. During Electrospray Ionization (ESI), these co-eluting compounds cause severe ion suppression[4].

The Causality of Daminozide-D6: To correct for this matrix suppression, Isotope Dilution Mass Spectrometry (IDMS) is mandatory. Daminozide-D6 is utilized because its +6 Da mass shift completely eliminates isotopic cross-talk from the naturally occurring heavy isotopes of native Daminozide. Because the D6 isotopologue co-elutes perfectly with the native analyte, it experiences the exact same ionization environment. By measuring the ratio of the native analyte to the D6 standard, matrix effects are mathematically nullified[4][5].

Platform Comparison: QqQ vs. Orbitrap HRMS

When detecting the Daminozide/Daminozide-D6 ratio, laboratories must choose between targeted and untargeted mass spectrometry architectures.

• Triple Quadrupole (QqQ) MS/MS: Operates via Selected Reaction Monitoring (SRM). It is the benchmark for high-throughput, routine quantitation, offering rapid cycle times and maximum sensitivity for targeted analytes[6].

• Orbitrap High-Resolution MS (HRMS): Operates in High-Resolution Accurate Mass (HRAM) full-scan mode. It resolves isobaric interferences from complex matrices by utilizing resolving powers up to 280,000 FWHM. While it is unparalleled for retrospective data mining and untargeted screening, its limits of quantitation (LOQs) for highly polar targets are generally comparable to, or slightly higher than, top-tier QqQ systems[7][8][9].

Quantitative Performance Comparison

Performance Metric	Triple Quadrupole (QqQ) MS/MS	Orbitrap High-Resolution MS
Acquisition Mode	Selected Reaction Monitoring (SRM)	HRAM Full Scan / Parallel Reaction Monitoring (PRM)
Mass Resolution	Unit Mass Resolution (~0.7 Da FWHM)	Ultra-High Resolution (70,000 - 280,000 FWHM)
Daminozide-D6 Detection	Precursor m/z 167.0 → Product m/z 149.3[5]	Exact Mass m/z 167.1245 (± 5 ppm mass tolerance)
Sensitivity (LOD)	Excellent (~0.1 - 0.5 µg/kg)	Comparable (~0.5 - 1.0 µg/kg)[7]
Linear Dynamic Range	4 to 5 orders of magnitude	3 to 4 orders of magnitude
Matrix Interference	Relies on chromatography & IDMS correction	Resolves isobaric interferences via high resolving power
Primary Application	High-throughput, routine targeted quantitation	Retrospective data mining, complex matrix screening

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol relies on a common extraction step with acidified methanol, avoiding standard QuEChERS pitfalls[2]. It is designed as a self-validating system where internal standard responses dynamically monitor method health.

Caption: Workflow for Daminozide quantitation using Daminozide-D6 in QqQ and Orbitrap mass spectrometers.

Step-by-Step Methodology

• Sample Comminution: Cryogenically mill the sample (e.g., fruit or cannabis tissue) using dry ice to ensure homogeneity and prevent thermal degradation of the analyte[2].

• Internal Standard Spiking: Weigh 5.0 g of the homogenized sample into a 50 mL centrifuge tube. Spike immediately with 10 µL of a Daminozide-D6 working solution (e.g., 10 µg/mL)[2][4].

  • Causality: Spiking before extraction ensures the D6 standard accounts for any physical losses during the extraction process.

• Extraction: Add 10.0 mL of acidified methanol (containing 1% formic acid). Vortex vigorously for 5 minutes, then centrifuge at >5000 rpm for 5 minutes[2][5].

  • Causality: The low pH keeps acidic silanol groups on matrix components protonated, preventing the highly polar Daminozide from binding irreversibly to the matrix pulp.

• Filtration (Critical Step): Pass the supernatant through a 0.22 µm polyester syringe filter directly into an LC autosampler vial[3].

  • Causality: Do not use PSA d-SPE clean-up. Daminozide will bind to the PSA sorbent, resulting in near-zero recovery.

• LC-MS/MS Acquisition:

  • Column: Mixed-mode column (e.g., Obelisc R, 2.1 x 150 mm, 5 µm) maintained at 40°C[3].

  • Mobile Phase: Gradient of 5 mM ammonium formate in water (A) and 5 mM ammonium formate in acetonitrile/water (95:5) (B)[3].

  • MS Parameters (QqQ Example): ESI positive mode. Monitor Daminozide at m/z 161.1 → 143.2 and Daminozide-D6 at m/z 167.0 → 149.3[3][5].

System Self-Validation Checks

• Absolute IS Area Monitoring: The absolute peak area of the Daminozide-D6 transition (m/z 167.0 → 149.3) must be plotted across the entire batch. A drop of >50% compared to solvent standards indicates severe, uncompensated matrix suppression that threatens the linear dynamic range of the detector[4].

• Isotope Ratio Stability: The calculated concentration of spiked Quality Control (QC) samples must fall within 80–120% recovery. If the ratio fails, it indicates either isotopic cross-talk or an extraction failure.

References

• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step with Methanol - eurl-pesticides.eu -[Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices - lcms.cz -[Link]

• Analysis of Pesticides and Mycotoxins in Cannabis Brownies - Restek Resource Hub -[Link]

• A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC - Waters Corporation -[Link]

• Comparison of triple quadrupole mass spectrometry and Orbitrap high-resolution mass spectrometry in ultrahigh performance liquid chromatography for the determination of veterinary drugs in sewage: benefits and drawbacks - PubMed -[Link]

• Triple quadrupole (QqQ) and Orbitrap-based mass spectrometry technology—choose the right tools for the right trade | LabRulez LCMS -[Link]

• Top Mass Spectrometry Instruments Compared: Features, Strengths, and Selection Tips - MetwareBio -[Link]

Sources

• 1. Daminozide PESTANAL , analytical standard 1596-84-5 [sigmaaldrich.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. lcms.cz [lcms.cz]
• 5. Analysis of Pesticides and Mycotoxins in Cannabis Brownies [discover.restek.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. Comparison of triple quadrupole mass spectrometry and Orbitrap high-resolution mass spectrometry in ultrahigh performance liquid chromatography for the determination of veterinary drugs in sewage: benefits and drawbacks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Top Mass Spectrometry Instruments Compared: Features, Strengths, and Selection Tips - MetwareBio [metwarebio.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

Hazard Assessment and Characterization: Understanding the Waste Stream

A Senior Application Scientist's Guide to the Proper Disposal of Daminozide D6

In the landscape of modern research, the integrity of our work is intrinsically linked to the safety and responsibility of our practices. The use of isotopically labeled compounds, such as Daminozide D6 (dimethyl D6), is fundamental to many advanced analytical and metabolic studies. However, their lifecycle does not end with the experiment. Proper disposal is not merely a regulatory hurdle; it is a critical component of laboratory safety, environmental stewardship, and scientific accountability.

This guide provides a comprehensive, step-by-step protocol for the safe disposal of Daminozide D6. Moving beyond a simple checklist, it delves into the causality behind each procedure, grounding every recommendation in authoritative safety standards and chemical principles. Our objective is to empower you, our fellow scientists and researchers, to manage this chemical waste stream with confidence, ensuring the safety of your team and the integrity of your institution.

Before any disposal protocol can be established, a thorough understanding of the material is paramount. Daminozide D6 is the deuterated analog of Daminozide, a systemic plant growth regulator. While the substitution of hydrogen with deuterium (a stable, non-radioactive isotope) does not alter the fundamental chemical hazards, it necessitates that the compound be treated with the same caution as its parent molecule and as a distinct chemical entity for waste management purposes.

Key Chemical & Toxicological Properties

Property	Daminozide	Daminozide D6 (dimethyl D6)	Rationale & Implications for Disposal
CAS Number	1596-84-5[1]	158782-08-2	Unique identifiers are crucial for accurate waste labeling and manifests.
Physical State	White crystalline powder/solid[2][3]	Assumed to be a solid, similar to the parent compound.	The physical state dictates the type of containment and spill response procedures required.
Acute Toxicity	Very low acute toxicity (Toxicity Category IV for oral/inhalation, Category III for dermal).[4]	Health and safety data are assumed to be similar to the unlabeled compound.[5]	While acute toxicity is low, chronic effects and regulatory status mandate disposal as hazardous waste.
Carcinogenicity	A contaminant and metabolite of Daminozide, UDMH, has caused tumors in test animals.[3]	The metabolic pathways are expected to be similar, thus the same long-term health concerns apply.	This is a primary driver for classifying Daminozide D6 as hazardous waste, not suitable for standard disposal.
Solubility	Soluble in water (up to 20 mg/ml with warming) and DMSO (up to 50 mg/ml).[2]	Similar solubility is expected.	High water solubility increases the risk of environmental contamination if disposed of improperly down drains.
Stability	Stable to hydrolysis but degrades rapidly in soil. Hydrolyzed by acids and alkalis on heating.[2][4][6]	Similar stability profile expected.	Incompatible with strong acids, bases, and oxidizing agents.[2] This is critical for waste segregation.

The Core Principles of Chemical Waste Management

All laboratory waste disposal is governed by a set of fundamental principles. For Daminozide D6, these are non-negotiable.

• Segregation is Mandatory : Deuterated compounds must be disposed of as hazardous chemical waste.[7] They must be segregated from other waste streams. Never mix incompatible wastes, such as acids with bases or oxidizers with flammable materials.[8][9]

• No Drain Disposal : Due to its solubility and potential environmental impact, Daminozide D6 and its solutions must never be poured down the drain.[1][7] This practice is a direct violation of environmental regulations.

• Designated Storage : All hazardous waste must be stored in a designated, properly managed Satellite Accumulation Area (SAA) pending pickup.[7][9] This area should be secure, well-ventilated, and away from general lab traffic.

• Proper Containment : Waste containers must be compatible with the chemical, in good condition, leak-proof, and always kept closed except when adding waste.[8][9]

Step-by-Step Disposal Protocol for Daminozide D6

This protocol outlines the complete workflow from the point of generation to the point of collection.

Workflow for Daminozide D6 Waste Segregation and Disposal

Caption: Decision workflow for the safe disposal of Daminozide D6 waste.

1. Personal Protective Equipment (PPE) Selection

Before handling Daminozide D6 in any form (pure, in solution, or as waste), ensure you are wearing the appropriate PPE.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile). Gloves must be inspected prior to use.[2]	To prevent dermal contact. Daminozide has a slight dermal toxicity.[4]
Eye/Face Protection	Safety goggles with side-shields or a face shield.[2][3]	To protect eyes from dust or splashes of solutions.
Body Protection	A standard laboratory coat.[2]	To protect skin and personal clothing from contamination.
Respiratory	Not typically required if handled in a well-ventilated area or chemical fume hood.[1][7]	Use a fume hood to avoid inhalation of dust from the solid compound.[1]

2. Waste Collection and Containment

• Pure Daminozide D6 (Solid) :

  • Carefully transfer any unused or waste solid Daminozide D6 into a designated solid hazardous waste container.

  • This container should be clearly labeled and made of a compatible material (e.g., a high-density polyethylene (HDPE) pail).

• Daminozide D6 Solutions :

  • Collect all aqueous and solvent-based solutions containing Daminozide D6 in a dedicated liquid hazardous waste container.

  • An amber glass Winchester bottle is a suitable choice for liquid waste to protect contents from light.[8] Ensure the container has a secure, tight-fitting screw cap.[9]

  • Do not mix chlorinated and non-chlorinated solvents in the same waste container.[10]

  • Do not fill the container beyond 90% capacity to allow for vapor expansion.

• Contaminated Labware and Debris :

  • Sharps : Needles, scalpels, or broken glass contaminated with Daminozide D6 must be placed in a designated, puncture-proof sharps container.[11]

  • Non-Sharps : Contaminated PPE (gloves, weigh boats) and absorbent materials (paper towels) should be collected in a separate, clearly labeled bag or container for solid hazardous waste.[12]

3. Labeling the Waste Container

Proper labeling is a legal requirement and critical for safety. Every waste container must have a label affixed with the following information[7][8][9]:

• The words "Hazardous Waste" .

• Full chemical names of all contents, including solvents and solutes. Do not use abbreviations or chemical formulas.

• The percentage or volume composition of each component.

• The primary hazard(s) associated with the waste (e.g., "Toxic").

• The date the container was first used and the date it became full.

4. Temporary Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in your lab's designated SAA. This area must be[9]:

• At or near the point of waste generation.

• Under the control of the laboratory personnel.

• Away from drains and sources of ignition.

• Segregated by compatibility (e.g., keep this waste stream away from strong acids and oxidizers).[2][9]

5. Arranging for Final Disposal

Once your waste container is full (or after one year, whichever comes first), contact your institution's Environmental Health & Safety (EH&S) department or equivalent office to arrange for pickup and disposal by a licensed professional waste service.[5][13] Do not allow waste to accumulate.

Spill and Emergency Procedures

Accidents can happen. A clear and immediate response plan is essential.

Spill Response Workflow

Caption: A decision-making workflow for responding to chemical spills.

Decontamination of Empty Containers

An "empty" container that held Daminozide D6 is still considered hazardous waste until properly decontaminated.

• Triple Rinsing : The standard procedure is to triple rinse the container with a suitable solvent (e.g., water or methanol).[8]

• Rinsate as Waste : The rinsate from all three rinses must be collected and disposed of as liquid hazardous waste.[11] Never pour the rinsate down the drain.

• Final Disposal : After triple rinsing, deface or remove the original label. The clean container can then typically be disposed of in the appropriate glass or plastic recycling bin.[8]

By adhering to this comprehensive disposal plan, you actively contribute to a culture of safety and environmental responsibility. This protocol is designed to be a living document, adaptable to the specific regulations of your institution while maintaining the highest standards of scientific integrity.

References

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. Source: U.S. Environmental Protection Agency (EPA).
• Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuter
• Laboratory Chemical Waste Handling and Disposal Guidelines. Source: University of Canterbury.
• Safety D
• MATERIAL SAFETY DATA SHEET - Daminozide. Source: Greenbook.net.
• Daminozide - Safety D
• Proper Disposal of Dimethyl Sulfoxide-d6 (DMSO-d6): A Procedural Guide. Source: BenchChem.
• Safety Data Sheet Daminozide. Source: Tribioscience.
• Laboratory Hazardous Waste Disposal Guidelines. Source: Central Washington University.
• DEUTERIUM (D, 99.8%) (D2,99.6%+HD,0.4%) Safety Data Sheet.
• Daminozide-Material Safety Data Sheet. Source: Panpan Industry Co., Limited.
• Daminozide Fact Sheet. Source: U.S. Environmental Protection Agency (EPA).
• Reregistration Eligibility Decision Document: DAMINOZIDE. Source: U.S. Environmental Protection Agency (EPA).
• Procedures for Disposal of Hazardous Waste. Source: The University of Tennessee Knoxville.
• Laboratory Waste Disposal Handbook. Source: University of Essex.
• HAZARDOUS WASTE MANAGEMENT DISPOSAL TRAINING. Source: McGill University.

Sources

• 1. tribioscience.com [tribioscience.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. m.plantgrowthhormones.com [m.plantgrowthhormones.com]
• 4. www3.epa.gov [www3.epa.gov]
• 5. isotope.com [isotope.com]
• 6. assets.greenbook.net [assets.greenbook.net]
• 7. benchchem.com [benchchem.com]
• 8. canterbury.ac.nz [canterbury.ac.nz]
• 9. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 10. essex.ac.uk [essex.ac.uk]
• 11. mcgill.ca [mcgill.ca]
• 12. geo.utexas.edu [geo.utexas.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Daminozide D6 (dimethyl D6)

As a Senior Application Scientist, I frequently consult with drug development professionals, toxicologists, and analytical chemists on the precise handling of isotopic internal standards. Daminozide D6 (dimethyl D6) is a critical stable isotope-labeled standard used in LC-MS/MS for quantifying pesticide residues in agricultural and pharmaceutical matrices.

While the parent compound, Daminozide, is a widely known plant growth regulator, the primary operational hazard stems from its degradation pathway. Under thermal stress or prolonged aqueous exposure, Daminozide decomposes into unsymmetrical dimethylhydrazine (UDMH) —a highly toxic, volatile, and probable human carcinogen (Group B2)[1],[2].

Handling Daminozide D6 requires a rigorous, causally-driven approach to Personal Protective Equipment (PPE), environmental controls, and disposal. This guide establishes a self-validating operational framework to ensure absolute safety and analytical integrity.

Part 1: Physicochemical & Hazard Profile

To design an effective safety protocol, we must first understand the quantitative and regulatory parameters of the compound[3],[4].

Parameter	Value / Specification
Chemical Name	Daminozide D6 (dimethyl D6)
CAS Number	2140327-55-3[3]
Molecular Weight	166.21 g/mol [3]
Molecular Formula	C6H6D6N2O3[5]
Hazard Classification	Carc. 2 (H351: Suspected of causing cancer)[6],[4]
Storage Temperature	-20°C (Protect from light and moisture)[7]
Solubility	Highly soluble in Water; Soluble in Methanol/Acetonitrile[6]

Part 2: The Causality of PPE Selection

PPE is not just a regulatory checklist; it is a targeted barrier system designed against specific physicochemical threats. Every piece of equipment must be chosen with the compound's degradation and absorption profile in mind[7],[8].

PPE Category	Specification	Mechanistic Justification (The "Why")
Hand Protection	Nitrile Gloves (Min. 0.11 mm thickness)	Daminozide is highly mobile in aqueous environments[9]. Nitrile provides an impermeable barrier to both the fine powder and polar solvent solutions (e.g., Methanol) used during standard preparation. Double-gloving is recommended during concentrated powder handling[7].
Eye Protection	EN 166 / NIOSH-approved tight-fitting safety goggles	The compound is an off-white, crystalline powder that can easily aerosolize. Tight-fitting goggles prevent micro-particulates from contacting ocular mucosa, which could lead to rapid systemic absorption[9],[10].
Respiratory	N95/P100 particulate respirator or EN 143 filter	Required if handling bulk powder outside a fume hood. Daminozide D6 has a low vapor pressure, but the mechanical action of weighing generates inhalable dust carrying a carcinogenic risk[11].
Body Protection	Fully buttoned, fluid-resistant lab coat	Prevents accumulation of invisible dust on personal clothing, eliminating the risk of secondary exposure outside the laboratory environment[7].

Part 3: Operational Workflow: Preparation of Analytical Standards

This protocol is designed as a self-validating system . By controlling the environment and verifying dissolution, you simultaneously protect the operator and guarantee the analytical viability of the LC-MS/MS standard.

Step 1: Environmental Setup

• Action: Conduct all handling inside a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood with a face velocity of 80-100 fpm[7].

• Causality: The draft prevents the aerosolization of the D6 powder from reaching the operator's breathing zone.

Step 2: PPE Donning & Material Staging

• Action: Don double nitrile gloves, safety goggles, and a lab coat. Pre-chill your (Acetonitrile or Methanol).

• Causality: Pre-chilling the solvent minimizes exothermic solvation reactions and suppresses the thermal degradation of Daminozide D6 into UDMH[2].

Step 3: Precision Weighing

• Action: Using an anti-static micro-spatula, carefully transfer 1.0 mg of Daminozide D6 into a pre-tared, amber glass volumetric vial.

• Validation Check: Ensure the analytical balance stabilizes quickly. If the powder exhibits static "jumping," halt the process and use an anti-static gun. Static indicates a high risk of particulate aerosolization.

Step 4: Dissolution and Homogenization

• Action: Add 1.0 mL of the chilled solvent. Cap the vial tightly with a PTFE-lined septum. Vortex for 30 seconds.

• Validation Check: Hold the amber vial against a strong backlight. The solution must be 100% optically clear. Any turbidity indicates incomplete dissolution, which compromises analytical accuracy and creates a concentrated residue hazard on the glassware.

Step 5: Storage and Degradation Prevention

• Action: Store the prepared stock immediately at -20°C[7].

• Causality: Daminozide degrades rapidly in ambient, unbuffered solutions. Freezing halts the hydrolysis pathway that generates the carcinogenic UDMH metabolite[2].

Workflow Visualization

Safe handling and dilution workflow for Daminozide D6 analytical standards.

Part 4: Spill Response and Decontamination Protocol

In the event of a Daminozide D6 powder spill, immediate and controlled action is required to prevent environmental contamination and inhalation[7],[10].

• Isolate the Area: Evacuate non-essential personnel. Ensure fume hood exhaust is operating at maximum capacity.

• Avoid Water Jets: Never use a high-pressure water spray to clean a Daminozide spill[12]. Water will rapidly dissolve the compound, increasing its surface area and mobility, and accelerating UDMH formation.

• Containment: Gently cover the spilled powder with slightly damp, inert absorbent pads to suppress dust formation without causing pooling[7].

• Collection: Use non-sparking, plastic scoops to transfer the absorbed material into a sealable, poly-lined hazardous waste container[9].

• Secondary Cleaning: Wipe the area with a mild surfactant followed by a minimal water rinse to chemically degrade residual traces, then dry completely.

Part 5: Disposal Plan

Daminozide exhibits very high soil mobility and must never be introduced into municipal water systems or standard landfills[9].

• Solid Waste (Contaminated PPE, Vials, Spatulas): Must be placed in a clearly labeled, sealed biohazard/chemical waste bin. Disposal must be executed via controlled incineration at an EPA-approved (or local equivalent) chemical destruction plant[13],[9]. Flue gas scrubbing is required due to the release of nitrogen oxides (NOx) during combustion[1].

• Liquid Waste (Unused Standards, Wash Solvents): Segregate into a dedicated "Halogen-Free Organic Waste" carboy. Label prominently: Contains Suspected Carcinogen (Daminozide D6) / UDMH hazard. Store in a secondary containment tray in a cool, dark waste accumulation area until professional pickup[4].

References

• Title: Daminozide Pesticide Registration Standard and Guidance Document Source: Environmental Protection Agency (EPA) URL: [Link]

• Title: Daminozide D6 (dimethyl D6) Product Specification Source: Pharmaffiliates URL: [Link]

Sources

• 1. m.plantgrowthhormones.com [m.plantgrowthhormones.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. densitypharmachem.com [densitypharmachem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. tribioscience.com [tribioscience.com]
• 8. www3.epa.gov [www3.epa.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. echemi.com [echemi.com]
• 11. fishersci.com [fishersci.com]
• 12. fine-americas.com [fine-americas.com]
• 13. assets.greenbook.net [assets.greenbook.net]